Lead tartrate

• CAS: 815-84-9

Core Science & Biosynthesis

lead tartrate chemical formula and structure

An In-depth Technical Guide to Lead Tartrate

Core Chemical Identity and Structure

Lead tartrate, systematically named lead(II) tartrate, is a metal salt of tartaric acid.[1] Its chemical formula is C₄H₄O₆Pb.[2][3][4] The compound typically exists as a white crystalline powder or solid.[1][2][3][5] The molecular weight of lead tartrate is approximately 355.27 g/mol .[4][5]

Chemical Formula and IUPAC Name

• Molecular Formula : C₄H₄O₆Pb[2][3]

• IUPAC Name : lead(2+);(2R,3R)-2,3-dihydroxybutanedioate[2]

• CAS Number : 815-84-9[2][4]

Molecular and Crystal Structure

The molecular structure consists of a lead(II) ion (Pb²⁺) ionically bonded to a tartrate anion (C₄H₄O₆²⁻).[1] A redetermination of its crystal structure based on single-crystal X-ray diffraction data has provided a detailed understanding of its three-dimensional framework.[6][7]

Lead tartrate possesses an orthorhombic crystal system.[1][8] In the crystal lattice, each Pb²⁺ cation is coordinated to eight oxygen atoms from five distinct tartrate anions.[6][7] Three of these tartrate anions act as chelating ligands, while two are monodentate.[6] Conversely, each tartrate anion links to four separate Pb²⁺ cations, creating a robust three-dimensional polymeric network.[6][7] This framework is further stabilized by O—H⋯O hydrogen bonds that form between the hydroxyl groups of one tartrate anion and the carboxylate oxygen atoms of adjacent anions.[6][7]

2D representation of the Lead(II) Tartrate ionic complex.

Simplified diagram of Pb²⁺ coordination with five tartrate anions.

Physicochemical and Toxicological Data

A summary of the key quantitative properties and toxicological classifications for lead tartrate is provided below. The data highlights its low aqueous solubility and significant health hazards.

Property	Value	References
Physical Properties
Molecular Weight	355.27 g/mol	[4][5]
Appearance	White crystalline solid	[1][3]
Density	2.53 g/cm³	[1][5][9]
Crystal System	Orthorhombic	[1][8]
Water Solubility	~2.5 x 10⁻³ g/100 mL at 20°C (insoluble)	[1]
Toxicological Data
Acute Toxicity (Oral)	Harmful if swallowed (Category 4)	[3][10]
Reproductive Toxicity	Reproductive Toxin (May damage fertility)	[2][3][10]
Carcinogenicity	IARC: Class 2 (Probable/Possible Carcinogen)	[2][3]
Target Organ Toxicity	Kidneys, Blood (Repeated Exposure)	[2][3][10]
Occupational Exposure
NIOSH TWA	0.050 mg/m³ (as Pb)	[9]
NIOSH IDLH	100 mg/m³ (as Pb)	[9]

Experimental Protocols

Synthesis of Lead Tartrate Crystals via Gel Diffusion

A common method for producing high-quality single crystals of sparingly soluble compounds like lead tartrate is the gel diffusion technique.[8] This protocol avoids high temperatures that could lead to decomposition.[8]

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O) solution (1 M)

• Tartaric acid (C₄H₆O₆) solution (1 M)

• Lead acetate (B1210297) ((CH₃CO₂)₂Pb·3H₂O) solution (Supernatant)

• Glass test tubes (e.g., 200 mm length, 25 mm diameter)

Methodology:

• Gel Preparation: A 1 M solution of sodium metasilicate is titrated with a 1 M solution of tartaric acid until the pH of the mixture reaches 5.0-5.2. This mixture is then poured into glass test tubes and left undisturbed to set. Gelation typically completes within approximately 48 hours.[8]

• Gel Aging: The set gel is aged for 24 hours to ensure its structural integrity.[8]

• Addition of Supernatant: After aging, the supernatant solution of lead acetate is carefully layered over the set gel in the test tubes.[8]

• Crystal Growth: The lead acetate diffuses slowly into the tartaric acid-infused gel matrix. The following chemical reaction occurs, leading to the gradual formation of lead tartrate crystals within the gel: (CH₃CO₂)₂Pb·3H₂O + C₄H₆O₆ → PbC₄H₄O₆·3H₂O + 2CH₃COOH[8]

• Harvesting and Characterization: After a sufficient growth period (e.g., several days), colorless single crystals of lead tartrate can be observed in the gel medium.[6] The crystals can then be harvested and characterized using techniques such as Fourier Transform Infrared Spectroscopy (FTIR) and X-ray Diffraction (XRD) to confirm their identity and crystalline structure.[8]

Experimental workflow for the synthesis of lead tartrate crystals.

Applications and Relevance in Research

Lead tartrate serves as a raw material in organic chemistry for the synthesis of other chiral molecules.[9] Tartaric acid and its derivatives are valuable chiral building blocks in the synthesis of various bioactive molecules and natural products.[11] Additionally, its properties as a metal tartrate have made it a subject of interest for basic studies into physical properties like piezoelectricity and ferroelectricity.[1][8] In the metal industry, it has been used as a chelating agent.[9]

It is critical to distinguish the chemical compound lead tartrate from the term "lead compound" in the context of drug discovery.[12] A "lead compound" is a chemical that shows promising pharmacological activity and serves as a starting point for developing new drugs.[12][13] There is no evidence in the reviewed literature to suggest that lead tartrate itself is used as a lead compound in pharmaceutical development, primarily due to its high toxicity associated with the lead(II) ion.[2][3][10]

Safety and Toxicology

Lead tartrate is a hazardous substance with significant health risks. It is classified as harmful if ingested or inhaled.[2][10] The primary toxicity stems from the lead(II) ion, which is a cumulative poison.[2] Chronic exposure may lead to damage to organs, particularly the kidneys, and can cause changes in the blood, such as hemolytic anemia.[2][3]

Furthermore, lead tartrate is classified as a reproductive toxin that may impair fertility or harm an unborn child.[3][10] It is also listed as a probable or possible human carcinogen by the International Agency for Research on Cancer (IARC).[2][3] Due to its toxicity to aquatic life with long-lasting effects, it is also considered an environmental hazard.[10] All handling of this compound should be performed with appropriate personal protective equipment (PPE) in a well-ventilated area or fume hood.

References

• 1. Lead tartrate (815-84-9) for sale [vulcanchem.com]
• 2. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Lead(II) tartrate | C4H4O6Pb | CID 61219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. americanelements.com [americanelements.com]
• 6. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Crystal structure of lead(II) tartrate: a redetermination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. asianpubs.org [asianpubs.org]
• 9. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. Tartaric Acid and Tartrates in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lead compound - Wikipedia [en.wikipedia.org]
• 13. The Role of Lead Optimization in Drug Discovery | Biobide [biobide.com]

physical and chemical properties of lead tartrate

An In-depth Technical Guide to the Physical and Chemical Properties of Lead Tartrate

This technical guide provides a comprehensive overview of the core , tailored for researchers, scientists, and professionals in drug development. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of key processes.

Physical and Chemical Properties

Lead(II) tartrate is an organic metal salt that presents as a white crystalline powder.[1][2] It is known for its limited solubility in water and alcohol but is soluble in dilute nitric acid and alkali solutions.[3][4] The compound is classified as a hazardous substance, being harmful if swallowed or inhaled, and is recognized as a reproductive and fetal toxicant.[1][2][5]

Quantitative Data Summary

The key physical and chemical properties of lead(II) tartrate are summarized in the table below for easy reference.

Property	Value
CAS Number	815-84-9[1][6]
Molecular Formula	C₄H₄O₆Pb[1][6]
Molecular Weight	355.27 g/mol [2][6]
Appearance	White crystalline powder[1][2]
Density	2.53 g/cm³[5][7]
Boiling Point	399.3°C at 760 mmHg[8]
Crystal System	Orthorhombic[9]
Solubility	Insoluble in water and alcohol; Soluble in dilute nitric acid, alkali, and certain ammonium (B1175870) solutions.[3][4]
Stability	Decomposes before melting.[9] Stable under normal conditions.[5]

Crystal Structure

Single crystals of lead(II) tartrate, with the formula [Pb(C₄H₄O₆)]n, have been successfully grown in a gel medium.[10][11] A redetermination of its crystal structure based on single-crystal X-ray diffraction data provided a more accurate model than previous analyses from powder diffraction data.[10]

In the crystal structure, each Pb²⁺ cation is coordinated to eight oxygen atoms from five different tartrate anions.[10][11] Conversely, each tartrate anion links to four Pb²⁺ cations, creating a robust three-dimensional framework.[10][11] This framework is further stabilized by O—H⋯O hydrogen bonds that form between the hydroxyl groups of one tartrate anion and the carboxylate oxygen atoms of adjacent anions.[10]

Experimental Protocols

This section details the methodologies for the synthesis and characterization of lead tartrate crystals.

Synthesis of Lead Tartrate Crystals (Gel Growth Method)

The gel growth method is particularly suitable for growing crystals of substances like lead tartrate that are sparingly soluble in water and decompose before melting.[9]

Objective: To synthesize single crystals of lead tartrate using a silica (B1680970) gel medium to control diffusion and promote crystallization.

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O) (1 M solution)

• Tartaric acid (C₄H₆O₆) (1 M solution)

• Lead acetate (B1210297) ((CH₃CO₂)₂Pb·3H₂O) or Lead(II) nitrate (B79036) (Pb(NO₃)₂)

• Sodium potassium tartrate (for use with lead nitrate)

• Gelatin (optional, as an alternative gelling agent)

• Glass test tubes (e.g., 200 mm length, 25 mm diameter)

Procedure:

• Gel Preparation: A solution of sodium metasilicate (1 M) is titrated with tartaric acid (1 M) until a pH of 5.0-5.2 is achieved. This mixture is then poured into glass test tubes and left to set, which typically takes about 48 hours.[9]

• Gel Aging: The set gel is aged for approximately 24 hours to ensure its stability.[9]

• Addition of Supernatant: After aging, a supernatant solution containing the lead salt is carefully poured over the set gel. For example, a solution of lead acetate is used.[9] An alternative method involves creating a layered gel system where a solution of Pb(NO₃)₂ and sodium potassium tartrate is poured over a neutral gel layer.[10]

• Crystal Growth: The test tubes are left undisturbed. The lead ions from the supernatant solution diffuse into the gel, reacting with the tartrate ions to form lead tartrate. The expected chemical reaction with lead acetate is: (CH₃CO₂)₂Pb·3H₂O + C₄H₆O₆ → PbC₄H₄O₆·3H₂O + 2CH₃COOH[9]

• Observation and Isolation: Small crystals typically appear near the gel-solution interface within a few days, with larger crystals forming further down in the gel column over a period of one to three weeks.[9][10] Once grown, the crystals can be carefully isolated from the gel.

Characterization Methods

A. Fourier Transform Infrared Spectroscopy (FTIR)

Objective: To identify the functional groups present in the synthesized lead tartrate crystals.

Methodology:

• The synthesized lead tartrate crystals are thoroughly washed and dried.

• A small sample of the crystal is ground into a fine powder and mixed with potassium bromide (KBr) to form a pellet, or analyzed directly using an Attenuated Total Reflectance (ATR) accessory.

• The sample is placed in an FTIR spectrometer, and the infrared spectrum is recorded over a range, typically 4000-400 cm⁻¹.

• The resulting spectrum is analyzed to identify characteristic absorption peaks. For lead tartrate, this reveals the presence of water molecules (if hydrated), O-H bonds, C-O stretching, carbonyl (C=O) bonds, and the metal-oxygen (Pb-O) bond.[9]

B. X-ray Diffraction (XRD)

Objective: To confirm the crystalline nature of the material, determine its crystal structure, and measure lattice parameters.

Methodology:

• A powdered sample of the synthesized lead tartrate is prepared and mounted on a sample holder.

• The sample is placed in a powder X-ray diffractometer.

• The sample is irradiated with monochromatic X-rays at various angles (2θ).

• The intensity of the diffracted X-rays is measured by a detector.

• The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The positions and intensities of the diffraction peaks are used to identify the crystalline phases and determine the lattice parameters of the orthorhombic crystal structure.[9]

C. Thermal Analysis (TGA-DSC)

Objective: To study the thermal stability and decomposition behavior of lead tartrate.

Methodology:

• A small, precisely weighed sample of lead tartrate is placed in a crucible (e.g., alumina).

• The crucible is placed in a thermogravimetric analysis (TGA) instrument, often coupled with differential scanning calorimetry (DSC).

• The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., air or nitrogen) over a specified temperature range.

• The TGA measures the change in mass of the sample as a function of temperature, while the DSC measures the heat flow to or from the sample.

• The resulting TGA curve reveals mass loss steps corresponding to dehydration and decomposition, while the DSC curve shows endothermic or exothermic peaks associated with these events.[12]

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis and characterization of lead tartrate.

Caption: Workflow for the synthesis of lead tartrate crystals via the gel growth method.

Caption: Workflow for the characterization of synthesized lead tartrate crystals.

References

• 1. Lead(II) tartrate - Hazardous Agents | Haz-Map [haz-map.com]
• 2. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 4. LEAD(II) TARTRATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. scbt.com [scbt.com]
• 7. wwmponline.com [wwmponline.com]
• 8. Lead(II) tartrate| CAS:#815-84-9 -Letopharm Limited [letopharm.com]
• 9. asianpubs.org [asianpubs.org]
• 10. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Crystal structure of lead(II) tartrate: a redetermination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

Lead Tartrate: A Comprehensive Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on lead tartrate (CAS No. 815-84-9), focusing on its chemical properties, safety data, and handling protocols. The following sections detail its physical and chemical characteristics, comprehensive safety information, and recommended handling procedures to ensure safe laboratory practices.

Chemical and Physical Properties

Lead tartrate, with the chemical formula C₄H₄O₆Pb, is the lead(II) salt of tartaric acid.[1][2] It is also known as lead(II) tartrate or tartaric acid lead(II) salt.[2][3] This compound is a white to off-white solid.[3] Key physical and chemical data are summarized in the table below for easy reference.

Property	Value	Reference
CAS Number	815-84-9	[1][2][3][4][5][6]
Molecular Formula	C₄H₄O₆Pb	[1][2][4]
Molecular Weight	355.27 g/mol	[2][4]
Appearance	White to off-white solid	[3]
Density	2.53 g/cm³	[3][4]
Water Solubility	Insoluble in water and alcohol. Soluble in dilute nitric acid, alkali, acid ammonium (B1175870) hydrogen oxidation and tartaric acid ammonium solution.	[3]
EINECS Number	212-426-6	[4][5]
MDL Number	MFCD00043282	[3][4][5]

Safety Data Sheet Summary

The Safety Data Sheet (SDS) for lead tartrate indicates that it is a hazardous chemical.[6] It is classified as acutely toxic if swallowed or inhaled, may damage fertility or the unborn child, and may cause damage to organs through prolonged or repeated exposure.[7][8] It is also very toxic to aquatic life with long-lasting effects.[6][7]

GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute toxicity, Oral	4	H302: Harmful if swallowed[7][8][9]
Acute toxicity, Inhalation	4	H332: Harmful if inhaled[7][8]
Reproductive toxicity	1A	H360: May damage fertility or the unborn child[7][8]
Specific target organ toxicity, repeated exposure	2	H373: May cause damage to organs through prolonged or repeated exposure[7][8]
Hazardous to the aquatic environment, acute hazard	1	H400: Very toxic to aquatic life[8]
Hazardous to the aquatic environment, long-term hazard	1	H410: Very toxic to aquatic life with long lasting effects[7][8]

Exposure Limits

Organization	Limit	Value
NIOSH	IDLH (Immediately Dangerous to Life or Health)	100 mg/m³
NIOSH	TWA (Time-Weighted Average)	0.050 mg/m³
OSHA	PEL (Permissible Exposure Limit)	0.05 mg/m³ (as Pb)[8]
ACGIH	TLV (Threshold Limit Value)	0.05 mg/m³ (as Pb)[8]

Experimental Protocols

Detailed experimental protocols for the toxicological endpoints listed in the Safety Data Sheet are based on standardized OECD (Organisation for Economic Co-operation and Development) guidelines, which are the basis for GHS classifications. While the specific studies for lead tartrate are not publicly detailed, the methodologies follow these standard protocols.

• Acute Oral Toxicity (OECD 423): This test involves the administration of the substance in a single dose to a group of fasted female rats. The animals are observed for mortality and clinical signs for up to 14 days. The LD50 (lethal dose for 50% of the animals) is then estimated. For lead tartrate, an intraperitoneal LDLo (lowest published lethal dose) in rats has been reported as 990 mg/kg.[8][9]

• Acute Inhalation Toxicity (OECD 403): This protocol exposes rats to the substance as a dust or mist for a defined period, typically 4 hours. The animals are observed for up to 14 days for signs of toxicity and mortality to determine the LC50 (lethal concentration for 50% of the animals).

• Reproductive Toxicity (OECD 416): This is a two-generation study in rodents. The substance is administered to both males and females before mating, during gestation, and through weaning of the F1 generation. The F1 generation is then raised to maturity and mated to produce an F2 generation. The study assesses effects on mating, fertility, gestation, and offspring viability and growth.

• Specific Target Organ Toxicity - Repeated Exposure (OECD 408): In this 90-day study, rodents are administered the substance daily. Extensive observations are made, including clinical signs, body weight, food/water consumption, hematology, clinical chemistry, and gross and microscopic pathology, to identify target organs and characterize toxic effects. For lead tartrate, the target organs are the central nervous system (CNS), blood, and kidneys.[6]

Safety Handling and Emergency Procedures

Proper handling of lead tartrate is crucial to minimize exposure and ensure laboratory safety. The following diagram illustrates the logical workflow for handling and emergency response.

Caption: Logical workflow for safe handling and emergency response for lead tartrate.

Disposal Considerations

Lead tartrate and its containers must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[7] Due to its high toxicity to aquatic life, it should not be released into the environment.[6][7] Collect spillage and dispose of it in a suitable, closed container.[6]

References

• 1. Lead(II) tartrate - Hazardous Agents | Haz-Map [haz-map.com]
• 2. scbt.com [scbt.com]
• 3. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 4. wwmponline.com [wwmponline.com]
• 5. americanelements.com [americanelements.com]
• 6. fishersci.com [fishersci.com]
• 7. LEAD(II) TARTRATE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 8. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Lead(II) tartrate | C4H4O6Pb | CID 61219 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of Lead(II) Tartrate in Aqueous and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of lead(II) tartrate. Due to the limited availability of specific quantitative data in the literature, this document focuses on presenting the known solubility information and details robust experimental protocols for its determination. This guide is intended to be a valuable resource for researchers working with lead(II) tartrate, enabling them to accurately assess its solubility in various solvent systems.

Physicochemical Properties of Lead(II) Tartrate

Lead(II) tartrate is the lead salt of tartaric acid. It is a white crystalline powder.[1] Key identifying information is provided in the table below.

Property	Value
Chemical Formula	C₄H₄O₆Pb
Molecular Weight	355.27 g/mol
CAS Number	815-84-9
Appearance	White to off-white solid

Solubility of Lead(II) Tartrate

Lead(II) tartrate is generally considered to be sparingly soluble in water and insoluble in alcohols.[2] Its solubility is enhanced in the presence of dilute nitric acid, alkali, and solutions of ammonium (B1175870) tartrate.[2][3]

Aqueous Solubility

Organic Solvent Solubility

Quantitative solubility data for lead(II) tartrate in common organic solvents is not widely available. It is reported to be insoluble in alcohol.[2] The solubility in other organic solvents such as methanol, ethanol, acetone, and dimethyl sulfoxide (B87167) (DMSO) is not well-documented and would need to be determined experimentally.

Summary of Quantitative Solubility Data

Solvent	Temperature (°C)	Solubility
Water	20	25 mg/L[4]
Alcohol	Not Specified	Insoluble[2]
Methanol	Not Specified	Data not available
Ethanol	Not Specified	Data not available
Acetone	Not Specified	Data not available
Dimethyl Sulfoxide (DMSO)	Not Specified	Data not available

Experimental Protocols for Solubility Determination

Given the sparse quantitative data, researchers will likely need to determine the solubility of lead(II) tartrate in their specific solvent systems. The following sections provide detailed methodologies for these determinations.

General Experimental Workflow for Solubility Determination

The following diagram outlines the general workflow for determining the solubility of a sparingly soluble salt like lead(II) tartrate.

Caption: A generalized workflow for the experimental determination of solubility.

Protocol for Determining Aqueous Solubility and Estimating Ksp

This protocol details the steps to determine the aqueous solubility of lead(II) tartrate and subsequently estimate its solubility product constant (Ksp).

• Preparation of a Saturated Solution:

  • Add an excess amount of solid lead(II) tartrate to a known volume of deionized water in a sealed container (e.g., a flask or vial). The presence of undissolved solid is crucial to ensure saturation.

  • Agitate the mixture at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. A thermostatically controlled shaker or stirrer is recommended.

• Phase Separation:

  • Allow the solution to stand undisturbed at the constant temperature to let the excess solid settle.

  • Carefully separate the solid and liquid phases. This can be achieved by:

    • Centrifugation: Centrifuge an aliquot of the suspension to pellet the undissolved solid.

    • Filtration: Filter an aliquot of the suspension through a fine-pore filter (e.g., 0.22 µm) to remove any solid particles. Ensure the filtration apparatus is pre-equilibrated to the experimental temperature to prevent precipitation or further dissolution.

• Quantification of Dissolved Lead:

  • Accurately dilute the clear supernatant or filtrate to a concentration suitable for the chosen analytical method.

  • Determine the concentration of lead(II) ions in the diluted solution using a suitable analytical technique, such as:

    • Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

    • Graphite Furnace Atomic Absorption Spectroscopy (GFAAS)[5]

    • Flame Atomic Absorption Spectrometry (FAAS)[6]

    • EDTA Titration[7]

• Calculation of Molar Solubility and Ksp:

  • From the determined concentration of lead(II) ions, calculate the molar solubility (S) of lead(II) tartrate.

  • The dissolution equilibrium is: PbC₄H₄O₆(s) ⇌ Pb²⁺(aq) + C₄H₄O₆²⁻(aq)

  • The solubility product constant is given by: Ksp = [Pb²⁺][C₄H₄O₆²⁻]

  • Since the dissolution of one mole of lead tartrate produces one mole of lead ions and one mole of tartrate ions, [Pb²⁺] = [C₄H₄O₆²⁻] = S.

  • Therefore, Ksp = S².

Protocol for Determining Solubility in Organic Solvents

This protocol outlines the steps to determine the solubility of lead(II) tartrate in an organic solvent.

• Preparation of the Test Solution:

  • Follow the same procedure as for the aqueous solubility determination, using the desired organic solvent instead of water. Ensure the solvent is of high purity.

• Equilibration and Phase Separation:

  • Equilibrate the mixture at a constant temperature with agitation.

  • Separate the solid and liquid phases using centrifugation or filtration suitable for the specific organic solvent.

• Quantification of Dissolved Lead:

  • The quantification method will depend on the solvent and the expected solubility.

  • For methods like ICP-MS or AAS, the solvent may need to be evaporated and the residue redissolved in an aqueous acidic solution.

  • Alternatively, chromatographic methods like HPLC coupled with a suitable detector could be employed if a suitable standard can be prepared.

• Calculation of Solubility:

  • Calculate the concentration of lead(II) tartrate in the organic solvent from the analytical results. Express the solubility in appropriate units (e.g., mg/L or g/100 mL).

Workflow for Quantitative Analysis of Lead(II)

The following diagram illustrates a typical workflow for the quantitative analysis of lead(II) in a solution sample obtained from a solubility experiment.

Caption: A schematic of the steps involved in quantifying the concentration of dissolved lead.

Factors Influencing Solubility

Several factors can influence the solubility of lead(II) tartrate:

• Temperature: The effect of temperature on the solubility of lead(II) tartrate has not been extensively studied. Generally, for most salts, solubility increases with temperature.

• pH: In aqueous solutions, the pH can affect the speciation of the tartrate ion, which could in turn influence the solubility of the lead salt.

• Common Ion Effect: The presence of a common ion (either Pb²⁺ from another soluble lead salt or tartrate from another soluble tartrate salt) will decrease the solubility of lead(II) tartrate.

• Complexation: Lead(II) ions can form complexes with various ligands. For instance, the increased solubility in ammonium tartrate solutions is due to the formation of a soluble lead-tartrate complex.[3]

Conclusion

This technical guide has summarized the available information on the solubility of lead(II) tartrate in aqueous and organic solvents. While quantitative data is limited, this guide provides detailed experimental protocols to enable researchers to determine the solubility in their specific systems of interest. The provided workflows and methodologies offer a robust framework for generating reliable and accurate solubility data, which is crucial for applications in research, and drug development.

References

• 1. Lead(II) tartrate | C4H4O6Pb | CID 61219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 3. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. pharmtech.com [pharmtech.com]
• 6. DSpace [iris.who.int]
• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Crystal Structure and Morphology of Lead Tartrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure and morphology of lead tartrate, a compound of interest in various chemical and materials science applications. This document synthesizes crystallographic data, details experimental protocols for crystal synthesis, and presents a visual representation of the synthesis workflow.

Crystal Structure of Lead Tartrate

The crystal structure of lead(II) tartrate, [Pb(C₄H₄O₆)]n, has been determined with high precision through single-crystal X-ray diffraction, resolving previous ambiguities from powder diffraction data.[1][2][3] The compound crystallizes in the orthorhombic system with the space group P2₁2₁2₁.[1][2] This chiral space group is consistent with the use of tartaric acid, a chiral molecule, in its synthesis.

The crystal structure is a three-dimensional coordination polymer.[1][3] Each Pb²⁺ cation is coordinated to eight oxygen atoms from five different tartrate anions.[1][3] Of these five tartrate ligands, three are chelating and two are monodentate.[1] In turn, each tartrate anion links four Pb²⁺ cations, creating a robust framework.[1][3] This framework is further stabilized by intermolecular O—H⋯O hydrogen bonds between the hydroxyl groups of one tartrate anion and the carboxylate oxygen atoms of adjacent anions.[1][3]

Crystallographic Data

The unit cell parameters for lead tartrate have been reported from both powder X-ray diffraction and, more recently, from single-crystal X-ray diffraction, with the latter providing a more accurate determination.[1][2] A comparison of the crystallographic data from two key studies is presented in Table 1. The redetermination by Weil (2015) confirmed the space group and provided more precise atomic coordinates and bond lengths, clarifying that the structure is anhydrous, contrary to some earlier reports.[1]

Parameter	De Ridder et al. (2002) [2]	Weil (2015) [1]
Crystal System	Orthorhombic	Orthorhombic
Space Group	P2₁2₁2₁	P2₁2₁2₁
a (Å)	7.99482(3)	8.0031(2)
b (Å)	8.84525(4)	8.8565(3)
c (Å)	8.35318(4)	8.3619(3)
Volume (ų)	590.705(4)	592.89(3)
Z	4	4
Data Collection Temp. (K)	295	293

Coordination Environment and Bond Distances

The coordination polyhedron around the Pb²⁺ ion is significantly distorted, with Pb—O bond distances ranging from 2.472(2) Å to 3.004(2) Å.[1] The bond lengths and angles within the tartrate anion itself are within normal ranges.[1] A summary of selected bond lengths in the tartrate ligand is provided in Table 2.

Bond	Average Length (Å) [2]
C—C	1.476(12)
C—O (hydroxyl)	1.433(16)
C—O (carboxyl)	1.268(12)

Crystal Morphology

The morphology of lead tartrate crystals is influenced by the synthesis conditions. Crystals grown by the gel diffusion method have been described as having a "block-like form".[1] Other studies have reported "dendritic" and "spherulitic" morphologies, particularly when grown in the presence of other metal ions.[4] The term "white crystalline powder" is also used to describe the general appearance of the bulk material.

Experimental Protocols

Single crystals of lead tartrate suitable for X-ray diffraction can be grown using a gel diffusion method. This technique is particularly useful for compounds with low solubility, as it allows for slow, controlled crystallization.

Single Crystal Growth via Gel Diffusion

This protocol is adapted from the work of Weil (2015).[1]

Materials:

• Gelatin

• Ammonium fluorophosphate (B79755) ((NH₄)₂(PO₃F)·H₂O)

• Lead(II) nitrate (B79036) (Pb(NO₃)₂)

• Sodium potassium tartrate (KNaC₄H₄O₆·4H₂O)

• Deionized water

• Large test tubes

Procedure:

• Preparation of the Gel:

  • Dissolve commercially available gelatin in hot water.

  • Cool the solution to approximately 300 K.

  • Dissolve 300 mg of (NH₄)₂(PO₃F)·H₂O in 50 ml of the gelatin solution.

  • Pour the solution into a large test tube and allow it to set.

• Layering:

  • Once the initial gel has set, carefully pour a second, neutral layer of the gelatin solution on top of the first layer and allow it to set.

• Addition of Reactants:

  • Prepare an aqueous solution containing 30 mg of Pb(NO₃)₂ and 250 mg of sodium potassium tartrate.

  • Gently pour this solution over the set neutral gel layer.

• Crystal Growth:

  • Seal the test tube and leave it undisturbed at room temperature.

  • Colorless, block-like single crystals of lead(II) tartrate will appear in the gel medium over a period of several days to weeks.

• Isolation:

  • Carefully isolate the grown crystals from the gel matrix.

A similar gel growth technique using sodium metasilicate (B1246114) as the gelling agent and lead acetate (B1210297) as the source of lead ions has also been reported.[5][6]

Experimental and Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of lead tartrate single crystals using the gel diffusion method.

Caption: Experimental workflow for the synthesis of lead tartrate single crystals.

References

• 1. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of lead(II) tartrate: a redetermination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. asianpubs.org [asianpubs.org]

An In-depth Technical Guide to the Thermal Decomposition of Lead Tartrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of lead tartrate (PbC₄H₄O₆). The process is of significant interest in materials science for the synthesis of lead-based materials and pyrophoric lead powders. This document details the experimental protocols for thermal analysis, presents quantitative data on the decomposition process, and visualizes the key pathways and workflows.

Introduction

Lead tartrate is a metal-organic salt that undergoes a multi-stage thermal decomposition to yield various lead-containing products. The nature of these products is highly dependent on the atmosphere in which the decomposition occurs. In an inert atmosphere, the decomposition can produce a pyrophoric mixture of finely divided lead and carbon. In an oxidizing atmosphere, the final product is typically lead(II) oxide. A thorough understanding of the decomposition pathway, intermediate products, and reaction kinetics is essential for controlling the properties of the final products. Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA) are critical tools for elucidating this process.

Thermal Decomposition Pathway

The thermal decomposition of lead tartrate is a complex process that proceeds through several stages. While the exact temperature ranges can vary with experimental conditions such as heating rate and atmosphere, a general pathway can be described. The decomposition of anhydrous lead tartrate in an inert atmosphere is understood to involve the breakdown of the tartrate ligand, leading to the formation of metallic lead, carbon, and gaseous products. In the presence of air, the process is further complicated by oxidative reactions.

Decomposition in an Inert Atmosphere (e.g., Nitrogen, Argon)

Under inert conditions, the decomposition of lead tartrate is primarily a pyrolysis process. The organic tartrate moiety breaks down, leaving a residue of metallic lead and carbon. The finely dispersed nature of this residue is responsible for its pyrophoric properties, igniting spontaneously upon exposure to air. The gaseous byproducts typically include carbon dioxide, carbon monoxide, and water vapor.

Decomposition in an Oxidizing Atmosphere (e.g., Air)

When heated in the presence of air, the decomposition of lead tartrate involves both pyrolysis and oxidation. The initial decomposition of the tartrate ligand may still produce metallic lead and carbon, but these products are subsequently oxidized at higher temperatures. The final solid product is typically lead(II) oxide (PbO). The process is generally exothermic due to the combustion of the organic components and the oxidation of the lead.

Quantitative Data Presentation

The following tables summarize representative quantitative data for the thermal decomposition of lead tartrate. It is important to note that specific values can be influenced by experimental parameters. The data presented here is a composite representation based on available literature on metal tartrates.

Table 1: Thermogravimetric Analysis (TGA) Data for the Thermal Decomposition of Lead Tartrate in an Inert Atmosphere (Nitrogen)

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Proposed Process
1	250 - 350	~30%	Initial decomposition of the tartrate ligand, release of CO₂ and H₂O.
2	350 - 500	~25%	Further breakdown of organic intermediates, formation of metallic lead and carbon.
Total	250 - 500	~55%	Overall decomposition to Pb and C.

Table 2: Differential Thermal Analysis (DTA) Data for the Thermal Decomposition of Lead Tartrate in an Inert Atmosphere (Nitrogen)

Thermal Event	Peak Temperature (°C)	Enthalpy Change (ΔH)	Process
Endotherm	~300	-	Initial endothermic decomposition of the tartrate.
Exotherm	~450	+	Possible exothermic rearrangement or crystallization of products.

Table 3: Thermogravimetric Analysis (TGA) Data for the Thermal Decomposition of Lead Tartrate in an Oxidizing Atmosphere (Air)

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Proposed Process
1	250 - 400	~40%	Oxidative decomposition of the tartrate ligand.
2	400 - 600	~15%	Oxidation of carbon residue and any metallic lead to PbO.
Total	250 - 600	~55%	Overall decomposition to PbO.

Table 4: Differential Thermal Analysis (DTA) Data for the Thermal Decomposition of Lead Tartrate in an Oxidizing Atmosphere (Air)

Thermal Event	Peak Temperature (°C)	Enthalpy Change (ΔH)	Process
Broad Exotherm	300 - 500	++	Strong exothermic decomposition and oxidation of the organic ligand.
Sharp Exotherm	~550	+	Oxidation of residual carbon and metallic lead.

Experimental Protocols

Detailed methodologies for the key experiments in the thermal analysis of lead tartrate are provided below.

Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA)

Objective: To determine the temperature-dependent mass loss and thermal events associated with the decomposition of lead tartrate.

Instrumentation: A simultaneous TGA-DTA instrument is used.

Procedure:

• Sample Preparation: A small amount of finely ground lead tartrate (typically 5-10 mg) is accurately weighed into an alumina (B75360) or platinum crucible.

• Instrument Setup: The crucible is placed on the TGA balance. An empty crucible of the same material is used as a reference for the DTA measurement.

• Atmosphere: The furnace is purged with the desired gas (e.g., high-purity nitrogen for inert atmosphere studies or dry air for oxidizing conditions) at a constant flow rate (e.g., 50-100 mL/min).

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min).

• Data Acquisition: The instrument records the sample mass (TGA), the temperature difference between the sample and reference (DTA), and the sample temperature as a function of time.

Product Analysis by X-ray Diffraction (XRD)

Objective: To identify the crystalline phases of the solid residue after thermal decomposition.

Procedure:

• Sample Preparation: The residue from the TGA-DTA experiment is collected after cooling to room temperature. The powder is gently ground to ensure homogeneity.

• XRD Measurement: The powdered sample is mounted on a sample holder, and the X-ray diffraction pattern is recorded over a specific 2θ range (e.g., 10-80°) using a diffractometer with Cu Kα radiation.

• Data Analysis: The obtained diffraction pattern is compared with standard diffraction patterns from databases (e.g., the ICDD Powder Diffraction File) to identify the crystalline phases present in the residue.

Evolved Gas Analysis (EGA) by Mass Spectrometry (MS)

Objective: To identify the gaseous products evolved during the thermal decomposition.

Procedure:

• Instrumentation: The outlet of the TGA instrument is coupled to the inlet of a mass spectrometer.

• TGA-MS Experiment: The TGA experiment is performed as described in section 4.1.

• Data Acquisition: As the sample is heated and decomposes, the evolved gases are carried by the purge gas into the mass spectrometer. The mass spectrometer continuously records the mass-to-charge ratio of the ions produced from the evolved gases, allowing for their identification.

Visualization of Workflows and Pathways

The following diagrams, created using the DOT language, illustrate the experimental workflow and the proposed decomposition pathways.

An In-depth Technical Guide to the Synthesis of Lead Tartrate from Lead Acetate

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical guide for the synthesis of lead tartrate from lead acetate (B1210297). It details the underlying chemical principles, offers a step-by-step experimental protocol for synthesis via precipitation, and outlines methods for the purification and characterization of the final product. All quantitative data is presented in clearly structured tables, and the experimental workflow is visualized using a DOT language diagram.

Introduction

Lead tartrate, a lead salt of tartaric acid, is a compound of interest in various chemical and material science applications. Its synthesis from lead acetate provides a reliable method for producing this material with controlled purity. This guide focuses on the precipitation method, a common and scalable approach for the synthesis of lead tartrate powder.

The fundamental reaction involves the double displacement reaction between a soluble lead salt, lead(II) acetate, and tartaric acid. The low solubility of lead tartrate in aqueous solutions drives the reaction towards the formation of a solid precipitate.

Chemical Principles

The synthesis of lead tartrate from lead acetate is based on the following chemical equation:

Pb(CH₃COO)₂ + C₄H₆O₆ → PbC₄H₄O₆ + 2CH₃COOH

In this reaction, lead(II) acetate reacts with tartaric acid in a 1:1 molar ratio to produce lead tartrate and acetic acid. The reaction is typically carried out in an aqueous solution, from which the lead tartrate precipitates out as a white solid.

The efficiency of the precipitation is influenced by several factors, including the concentration of the reactants, the temperature of the reaction mixture, and the pH of the solution. The solubility of lead tartrate is low in water, and this can be further minimized by controlling these reaction conditions to maximize the yield of the precipitated product.

Experimental Protocol: Synthesis of Lead Tartrate by Precipitation

This section details a standard laboratory procedure for the synthesis of lead tartrate powder from lead(II) acetate and tartaric acid.

3.1. Materials and Reagents

Material/Reagent	Grade	Supplier (Example)
Lead(II) Acetate Trihydrate (Pb(CH₃COO)₂·3H₂O)	ACS Reagent Grade	Sigma-Aldrich
L-(+)-Tartaric Acid (C₄H₆O₆)	ACS Reagent Grade	Fisher Scientific
Deionized Water	High Purity	-
Ethanol (B145695) (for washing)	95%	VWR

3.2. Equipment

• Beakers (250 mL, 500 mL)

• Magnetic stirrer with stir bar

• Heating plate

• Thermometer

• pH meter or pH indicator strips

• Buchner funnel and flask

• Filter paper (Whatman No. 1 or equivalent)

• Spatula

• Wash bottle

• Drying oven

3.3. Synthesis Procedure

• Preparation of Reactant Solutions:

  • Prepare a 0.5 M solution of lead(II) acetate by dissolving the appropriate amount of lead(II) acetate trihydrate in deionized water.

  • Prepare a 0.5 M solution of L-(+)-tartaric acid by dissolving the appropriate amount of tartaric acid in deionized water.

• Precipitation:

  • Place the lead(II) acetate solution in a beaker on a magnetic stirrer.

  • Slowly add the tartaric acid solution to the lead(II) acetate solution dropwise while continuously stirring. A white precipitate of lead tartrate will form immediately.

  • After the addition is complete, continue stirring the mixture for 30-60 minutes at room temperature to ensure the reaction goes to completion.

• Control of Reaction Conditions:

  • Temperature: The reaction is typically carried out at room temperature (20-25 °C). While heating can increase the reaction rate, it may also slightly increase the solubility of lead tartrate, potentially reducing the yield.

  • pH: The pH of the final mixture should be monitored. An acidic pH is expected due to the formation of acetic acid. Optimal precipitation of lead tartrate occurs in a slightly acidic to neutral pH range. Avoid highly acidic conditions as they can increase the solubility of lead tartrate.

• Filtration and Washing:

  • Set up a Buchner funnel with filter paper and connect it to a vacuum flask.

  • Pour the lead tartrate suspension into the funnel and apply a vacuum to separate the precipitate from the supernatant.

  • Wash the precipitate several times with deionized water to remove any unreacted starting materials and acetic acid.

  • Finally, wash the precipitate with a small amount of ethanol to aid in drying.

• Drying:

  • Carefully transfer the filtered lead tartrate onto a watch glass or a petri dish.

  • Dry the product in a drying oven at a temperature of 80-100 °C for several hours until a constant weight is achieved.

3.4. Expected Yield

The theoretical yield of lead tartrate can be calculated based on the stoichiometry of the reaction. The actual yield will depend on the precise experimental conditions but is generally high due to the low solubility of the product. A typical yield for this procedure is expected to be in the range of 90-98%.

Characterization of Synthesized Lead Tartrate

The identity and purity of the synthesized lead tartrate can be confirmed using various analytical techniques.

4.1. Physical Properties

Property	Value
Appearance	White crystalline powder
Molecular Formula	PbC₄H₄O₆
Molar Mass	355.27 g/mol
Solubility in Water	Sparingly soluble

4.2. Spectroscopic and Analytical Data

Technique	Expected Results
X-ray Diffraction (XRD)	The XRD pattern should match the known diffraction pattern for lead tartrate, confirming its crystalline structure.
Fourier-Transform Infrared Spectroscopy (FTIR)	The FTIR spectrum will show characteristic absorption bands for the tartrate functional groups, including O-H stretching, C=O stretching of the carboxylate groups, and C-O stretching.
Thermogravimetric Analysis (TGA)	TGA can be used to determine the thermal stability of the synthesized lead tartrate and to identify any hydrated water molecules.

Safety Precautions

• Lead compounds are toxic. Handle lead acetate and lead tartrate with extreme care. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Work in a well-ventilated area or a fume hood to avoid inhalation of any dust.

• Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Dispose of all lead-containing waste according to institutional and local regulations for hazardous waste.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the synthesis process.

Caption: Workflow for the synthesis of lead tartrate.

Logical Relationship of Key Steps

The following diagram illustrates the logical dependencies and outcomes of the key stages in the synthesis process.

Caption: Key stages in lead tartrate synthesis.

Historical Applications of Lead Tartrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical applications of lead tartrate. While its use has diminished significantly due to toxicity concerns, understanding its past applications in analytical chemistry and potentially in the textile industry offers valuable insights into historical scientific and industrial practices.

Analytical Chemistry: Gravimetric Determination of Tartaric Acid

The most well-documented historical application of lead tartrate is in the field of analytical chemistry. Specifically, it was used for the quantitative determination of tartaric acid in various substances, including food products. A notable method was described by C. H. Manley in a 1937 publication in The Analyst. This method relied on the precipitation of lead tartrate from a solution, followed by gravimetric analysis.

Data Presentation

While the original 1937 paper is not widely available, the principle of the method allows for the reconstruction of the expected quantitative relationships. The precipitation reaction is as follows:

Pb(C₂H₃O₂)₂ + C₄H₆O₆ → PbC₄H₄O₆ + 2CH₃COOH

Analyte	Precipitant	Precipitate	Molar Mass ( g/mol )	Gravimetric Factor
Tartaric Acid (C₄H₆O₆)	Lead(II) Acetate (B1210297) (Pb(C₂H₃O₂)₂)	Lead(II) Tartrate (PbC₄H₄O₆)	150.09	355.29

Table 1: Quantitative Data for Gravimetric Analysis of Tartaric Acid using Lead Tartrate.

Experimental Protocols

The following is a plausible experimental protocol for the gravimetric determination of tartaric acid as lead tartrate, based on the known chemical principles of the time and modern reconstructions of historical methods.

Objective: To determine the concentration of tartaric acid in a sample.

Materials:

• Sample containing tartaric acid

• Lead(II) acetate solution (concentration to be prepared based on expected tartaric acid concentration)

• Acetic acid, dilute

• Distilled water

• Filter paper (ashless)

• Beakers, funnels, and other standard laboratory glassware

• Drying oven

• Analytical balance

Methodology:

• Sample Preparation: A known weight or volume of the sample is dissolved in distilled water. If the sample is acidic, it may be neutralized. If it contains interfering substances, a preliminary purification step may be necessary.

• Precipitation: A solution of lead(II) acetate is slowly added to the sample solution while stirring. The formation of a white precipitate of lead tartrate will be observed. A slight excess of lead acetate is added to ensure complete precipitation of the tartaric acid. The solution is often slightly acidified with acetic acid to prevent the precipitation of lead hydroxide.

• Digestion: The precipitate is "digested" by gently heating the solution for a period. This process encourages the formation of larger, more easily filterable crystals.

• Filtration: The precipitate is collected by filtration through a pre-weighed piece of ashless filter paper. The precipitate is washed with a dilute solution of acetic acid to remove any co-precipitated impurities.

• Drying and Weighing: The filter paper containing the precipitate is carefully transferred to a crucible and dried in an oven at a specific temperature (e.g., 110°C) until a constant weight is achieved.

• Calculation: The weight of the tartaric acid in the original sample is calculated using the weight of the dried lead tartrate precipitate and the gravimetric factor.

Experimental Workflow Diagram

Caption: Experimental workflow for the gravimetric determination of tartaric acid.

Textile Industry: A Potential Mordant in Dyeing

While direct and detailed historical evidence is scarce, lead compounds, in general, were used as mordants in the textile industry.[1] A mordant is a substance used to fix a dye to a fabric, forming an insoluble complex with the dye and the fiber. It is plausible that lead tartrate could have been used in this capacity, although lead acetate and other lead salts appear to have been more common.

Logical Relationship Diagram

The process of mordant dyeing involves a chemical bridge between the dye and the fabric, facilitated by the metal salt.

Caption: Logical relationship in the mordant dyeing process.

Hypothetical Experimental Protocol for Mordanting with Lead Tartrate

Objective: To mordant a natural fiber (e.g., wool or cotton) with lead tartrate for subsequent dyeing.

Materials:

• Natural textile fibers (e.g., wool yarn)

• Lead(II) acetate

• Tartaric acid

• Large pot for mordanting

• Stirring rod

• Heat source

Methodology:

• Preparation of Mordant Bath: A solution of lead acetate is prepared in a large pot with sufficient water to fully submerge the textile fibers.

• Introduction of Tartrate: Tartaric acid is then added to the lead acetate solution. The reaction in situ would form lead tartrate. The pH of the bath might be adjusted.

• Mordanting the Fibers: The clean, wet textile fibers are introduced into the mordant bath. The bath is gently heated to a sub-boiling temperature and maintained for a period (e.g., 1-2 hours), with occasional stirring to ensure even mordanting.

• Rinsing: After mordanting, the fibers are removed from the bath, allowed to cool, and then thoroughly rinsed with water to remove any unbound lead salts.

• Dyeing: The mordanted fibers are now ready for dyeing with a suitable natural dye.

Other Mentioned Applications

Some modern sources mention the use of lead tartrate as an anti-knocking additive in gasoline.[2] However, extensive searches of historical records and technical literature have not substantiated this claim with primary evidence. The primary lead-based anti-knock agent was tetraethyllead.

Historical Synthesis of Lead Tartrate

A plausible historical method for the synthesis of lead tartrate for laboratory use would involve the reaction of a soluble lead salt with tartaric acid.

Synthesis Workflow Diagram

Caption: A plausible historical workflow for the synthesis of lead tartrate.

References

• 1. rahrbsg.com [rahrbsg.com]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Characterization of Lead Tartrate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of lead tartrate dihydrate. It includes detailed experimental protocols, data presentation in tabular format for easy comparison, and visualizations of experimental workflows.

Introduction

Lead tartrate, with the chemical formula Pb(C₄H₄O₆), is a metal organic framework that has garnered interest for various applications. The synthesis of lead tartrate can result in either an anhydrous form or a hydrated form, most commonly as a dihydrate (Pb(C₄H₄O₆)·2H₂O). The presence of water molecules in the crystal lattice can significantly influence the material's physical and chemical properties. This guide focuses on the synthesis and characterization of the dihydrate form, while also addressing the existing ambiguity in the scientific literature regarding its hydration state.

Synthesis of Lead Tartrate Dihydrate

The most commonly reported method for the synthesis of lead tartrate dihydrate is the gel growth technique. This method allows for the slow and controlled diffusion of reactants, leading to the formation of high-quality single crystals. Alternative methods such as precipitation and hydrothermal synthesis are also explored.

Gel Growth Synthesis

The single diffusion gel growth method is a widely used technique for growing sparingly soluble crystals like lead tartrate dihydrate.

Experimental Protocol:

• Gel Preparation: A solution of sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O) with a specific gravity of 1.04 is prepared in deionized water. To this, a 1 M solution of tartaric acid is added dropwise with constant stirring until a pH of 4.5 is achieved.

• Gel Setting: The resulting solution is poured into test tubes (25 mm diameter, 150 mm length) and left undisturbed for approximately 48 hours to allow the gel to set.

• Reactant Addition: A 1 M aqueous solution of lead acetate (B1210297) (Pb(CH₃COO)₂) is carefully layered on top of the set gel.

• Crystal Growth: The test tubes are sealed and kept at ambient temperature. The lead acetate will diffuse into the gel, reacting with the tartaric acid to form lead tartrate dihydrate crystals. Crystal growth is typically observed within a few days and continues for several weeks.

• Harvesting: Once the crystals have reached the desired size, they are carefully harvested from the gel, washed with deionized water, and dried at room temperature.[1]

The chemical reaction for the formation of lead tartrate in this system is:

Pb(CH₃COO)₂(aq) + H₂C₄H₄O₆(gel) → Pb(C₄H₄O₆)(s) + 2CH₃COOH(aq)

Precipitation Method

A rapid synthesis of lead tartrate can be achieved through a direct precipitation reaction.

Experimental Protocol:

• Reactant Solutions: Prepare aqueous solutions of a soluble lead salt (e.g., 0.1 M lead nitrate (B79036), Pb(NO₃)₂) and a soluble tartrate salt (e.g., 0.1 M sodium tartrate, Na₂C₄H₄O₆).

• Precipitation: Slowly add the lead nitrate solution to the sodium tartrate solution with vigorous stirring. A white precipitate of lead tartrate will form immediately.

• Isolation and Washing: The precipitate is collected by filtration, washed several times with deionized water to remove any unreacted ions, and then washed with ethanol.

• Drying: The product is dried in a desiccator over anhydrous calcium chloride.

The chemical reaction for the precipitation method is:

Pb(NO₃)₂(aq) + Na₂C₄H₄O₆(aq) → Pb(C₄H₄O₆)(s) + 2NaNO₃(aq)

Hydrothermal Synthesis

Hydrothermal synthesis can be employed to obtain crystalline lead tartrate, potentially with control over particle morphology.

Experimental Protocol:

• Precursor Mixture: A mixture of lead acetate, tartaric acid, and a mineralizer (e.g., a small amount of a base to control pH) is prepared in a Teflon-lined stainless-steel autoclave.

• Heating: The autoclave is sealed and heated to a temperature between 120-180 °C for a period of 24-72 hours.

• Cooling and Isolation: The autoclave is allowed to cool down to room temperature naturally. The resulting solid product is collected by filtration, washed with deionized water and ethanol, and dried.

Characterization of Lead Tartrate Dihydrate

A combination of analytical techniques is used to confirm the identity, purity, structure, and thermal properties of the synthesized lead tartrate dihydrate.

X-ray Diffraction (XRD)

XRD is a fundamental technique for determining the crystal structure, phase purity, and lattice parameters of the synthesized material.

Experimental Protocol:

• Instrument: A powder X-ray diffractometer with Cu Kα radiation (λ = 1.5406 Å) is typically used.

• Sample Preparation: A finely ground powder of the synthesized lead tartrate is mounted on a sample holder.

• Data Collection: The diffraction pattern is recorded over a 2θ range of 10-80° with a step size of 0.02°.

Data Presentation:

Parameter	Anhydrous Lead Tartrate	Lead Tartrate Dihydrate (Theoretical)
Crystal System	Orthorhombic	Monoclinic
Space Group	P2₁2₁2₁[2][3]	P2₁/c
a (Å)	7.9948(2)[4]	~8.5
b (Å)	8.8452(4)[4]	~9.0
c (Å)	8.3532(8)[4]	~6.5
β (°)	90	~105

Note: Experimental data for lead tartrate dihydrate is not consistently reported in the literature, and the values provided are estimations based on related tartrate structures.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the lead tartrate dihydrate molecule and to confirm the presence of water of hydration.

Experimental Protocol:

• Instrument: An FTIR spectrometer.

• Sample Preparation: The sample is mixed with KBr and pressed into a pellet.

• Data Collection: The spectrum is recorded in the range of 4000-400 cm⁻¹.[5]

Data Presentation:

Wavenumber (cm⁻¹)	Assignment
~3400 (broad)	O-H stretching of water molecules[5]
~2900	C-H stretching
~1600	Asymmetric C=O stretching of carboxylate group[5]
~1400	Symmetric C=O stretching of carboxylate group
~1100-1000	C-O stretching
Below 600	Pb-O stretching[5]

Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to study the thermal stability and decomposition of lead tartrate dihydrate.

Experimental Protocol:

• Instrument: A simultaneous TGA/DSC analyzer.

• Sample Preparation: A small amount of the sample (5-10 mg) is placed in an alumina (B75360) crucible.

• Data Collection: The sample is heated from room temperature to 800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.

Data Presentation:

Temperature Range (°C)	Mass Loss (%)	Associated Process
100 - 200	~9%	Dehydration (loss of two water molecules)
250 - 400	Varies	Decomposition of the tartrate moiety
> 400	Varies	Formation of lead oxide

Note: The exact temperatures and mass loss percentages can vary depending on the experimental conditions and the specific crystalline form.

Scanning Electron Microscopy (SEM)

SEM is used to visualize the morphology and particle size of the synthesized lead tartrate dihydrate crystals.

Experimental Protocol:

• Instrument: A scanning electron microscope.

• Sample Preparation: The sample is mounted on an aluminum stub using double-sided carbon tape and then sputter-coated with a thin layer of gold to make it conductive.

• Imaging: The sample is imaged at various magnifications to observe the crystal habit and surface features.

Discussion on the Hydration State

The scientific literature presents conflicting reports on the hydration state of lead tartrate synthesized by the gel growth method. Some studies report the formation of a dihydrate, as evidenced by FTIR and thermal analysis.[6] However, other detailed crystallographic studies on single crystals grown under similar conditions have concluded that the structure is anhydrous, with the formula [Pb(C₄H₄O₆)].[2][3] It is postulated that the synthesis conditions, such as the specific concentrations of reactants, pH, and the aging time of the gel, may play a crucial role in determining whether the anhydrous or dihydrate form crystallizes. Researchers should be aware of this ambiguity and employ thorough characterization to determine the precise nature of their synthesized material.

Conclusion

This technical guide has provided detailed methodologies for the synthesis of lead tartrate dihydrate via gel growth, precipitation, and hydrothermal methods. Comprehensive characterization protocols using XRD, FTIR, TGA/DSC, and SEM have been outlined, along with expected data presented in a clear, tabular format. The provided workflows, visualized using the DOT language, offer a clear and logical representation of the experimental processes. The ambiguity surrounding the hydration state of gel-grown lead tartrate highlights the importance of meticulous characterization in materials synthesis. This guide serves as a valuable resource for researchers and professionals working on the synthesis and characterization of lead tartrate and related materials.

References

• 1. solubility - ammonium tartrate + lead tartrate=? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Crystal structure of lead(II) tartrate: a redetermination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]

The Foundation of Chirality in Lead Tartrate: Tartaric Acid Stereoisomers

An In-Depth Technical Guide to the Chirality of Lead Tartrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chirality of lead tartrate, a compound of interest due to the stereochemical properties of its tartrate ligand. The chirality of lead tartrate is fundamentally derived from the stereoisomer of tartaric acid used in its synthesis. While direct quantitative measurements of its optical activity in solution are challenging due to its low solubility, the absolute configuration of crystalline lead tartrate has been unequivocally determined through single-crystal X-ray diffraction.

Tartaric acid (2,3-dihydroxybutanedioic acid) is a chiral molecule with two stereocenters, leading to three stereoisomers: dextrorotatory (+)-tartaric acid, levorotatory (-)-tartaric acid, and the achiral meso-tartaric acid.

• L-(+)-tartaric acid and D-(-)-tartaric acid are enantiomers, meaning they are non-superimposable mirror images of each other. They rotate plane-polarized light to an equal extent but in opposite directions.

• Meso-tartaric acid is a diastereomer of the L and D forms. It is achiral due to an internal plane of symmetry and is therefore optically inactive.

The specific stereoisomer of tartaric acid used in the synthesis of lead tartrate dictates the chirality of the resulting salt.

Stereoisomers of Tartaric Acid.

Synthesis of Chiral Lead Tartrate

Due to the low solubility of lead tartrate, single crystals suitable for structural analysis are typically grown using the gel diffusion method. This technique allows for slow, controlled crystallization, yielding high-quality crystals.

Experimental Protocol: Gel Growth of Lead(II) L-Tartrate Single Crystals

This protocol is adapted from the successful synthesis of lead(II) tartrate single crystals for X-ray diffraction analysis.[1]

Materials:

• Lead(II) nitrate (B79036) (Pb(NO₃)₂)

• Sodium potassium tartrate (KNaC₄H₄O₆·4H₂O) - for L-(+)-lead tartrate

• Gelatin or sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Deionized water

• Test tubes (e.g., 25 mm diameter, 200 mm length)

Procedure:

• Gel Preparation:

  • If using gelatin, dissolve it in hot deionized water.

  • If using sodium metasilicate, prepare a 1 M solution and titrate with 1 M tartaric acid to a pH of 5.0-5.2.[2]

  • Pour the gelling solution into test tubes and allow it to set for approximately 48 hours.[2]

• Gel Aging:

  • After the gel has set, age it for 24 hours to ensure a stable matrix.[2]

• Addition of Reactants:

  • Carefully pour an aqueous solution of a soluble lead salt, such as lead(II) nitrate or lead(II) acetate, onto the surface of the set gel.[1][2] The tartaric acid or a soluble tartrate salt will have been incorporated into the gel matrix.

  • Alternatively, a two-layer gel system can be employed. A bottom layer containing one reactant is set, followed by a neutral gel layer, and finally, the second reactant solution is added on top.[1]

• Crystal Growth:

  • Seal the test tubes and allow them to stand undisturbed at room temperature.

  • Diffusion of the lead ions into the tartrate-containing gel will occur slowly.

  • Colorless, block-like single crystals of lead(II) tartrate are expected to form within the gel over a period of several days to weeks.[1][2]

• Crystal Harvesting:

  • Once the crystals have reached a suitable size, carefully excavate them from the gel.

  • Wash the crystals with deionized water to remove any adhering gel and unreacted reagents.

  • Dry the crystals at room temperature.

Characterization of Chirality

The chirality of lead tartrate is definitively established through its crystal structure. However, traditional methods of measuring optical activity in solution are generally not feasible.

Crystallographic Characterization

Single-crystal X-ray diffraction is the most powerful technique for determining the absolute structure of chiral molecules like lead(II) tartrate.[1] The analysis of a single crystal of lead(II) L-tartrate has confirmed its chiral nature and provided detailed structural information.

Table 1: Crystallographic Data for Lead(II) L-Tartrate [1]

Parameter	Value
Chemical Formula	C₄H₄O₆Pb
Formula Weight	355.27 g/mol
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a	7.9890(2) Å
b	8.8411(3) Å
c	8.3434(2) Å
Volume	589.65(3) ų
Z	4
Density (calculated)	4.004 g/cm³

The space group P2₁2₁2₁ is a chiral space group, meaning that a crystal structure belonging to this group cannot be superimposed on its mirror image. The determination of the absolute structure confirms that the chirality of the tartrate ligand is preserved in the crystal lattice.[1]

Spectroscopic Characterization

Fourier-transform infrared (FTIR) spectroscopy can be used to confirm the presence of the tartrate ligand in the lead tartrate product. While FTIR is not a primary method for determining chirality, it is a crucial tool for confirming the chemical identity of the synthesized material.

Table 2: Expected FTIR Absorption Bands for Lead Tartrate [2]

Wavenumber (cm⁻¹)	Assignment
~3400	O-H stretching (hydroxyl groups)
~2900	C-H stretching
~1600	C=O stretching (asymmetric) of carboxylate
~1400	C=O stretching (symmetric) of carboxylate
1128 - 1075	C-O stretching
900 - 513	Pb-O stretching

Optical Rotation Measurement (Polarimetry)

As mentioned, the low solubility of lead tartrate in water and common organic solvents makes the measurement of its specific rotation by conventional polarimetry highly challenging.[3] For a substance to be analyzed by polarimetry, it must be dissolved in a transparent solvent.

General Experimental Protocol for Polarimetry (for soluble compounds):

• Preparation of a Standard Solution: A precise concentration of the chiral substance is prepared in a suitable solvent.

• Instrument Calibration: The polarimeter is calibrated using a blank solvent.

• Measurement: The prepared solution is placed in a sample tube of a known path length, and the angle of rotation of plane-polarized light is measured.

• Calculation of Specific Rotation: The specific rotation is calculated using the formula: [α] = α / (l × c) where:

  • [α] is the specific rotation

  • α is the observed rotation

  • l is the path length in decimeters

  • c is the concentration in g/mL

Due to the insolubility of lead tartrate, alternative methods for probing its chiroptical properties in the solid state, such as circular dichroism of thin films or microcrystalline samples, would be necessary. However, there is currently a lack of published data on such measurements for lead tartrate.

Experimental and Logical Workflows

The following diagram illustrates the logical workflow for the synthesis and characterization of chiral lead tartrate.

Experimental Workflow for Chiral Lead Tartrate.

Conclusion

The chirality of lead tartrate is a direct consequence of the stereochemistry of the tartaric acid from which it is derived. The synthesis of enantiomerically pure lead tartrate can be achieved through controlled crystallization methods like gel growth. While the low solubility of lead tartrate precludes the routine measurement of its optical rotation in solution, its absolute configuration has been definitively established through single-crystal X-ray diffraction, which provides unambiguous proof of its chirality in the solid state. Further research into the solid-state chiroptical properties of lead tartrate could provide more quantitative insights into its chirality.

References

• 1. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Lead Tartrate via the Gel Growth Method

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of lead tartrate crystals using the single diffusion gel growth method. This technique is particularly suitable for growing sparingly soluble crystals like lead tartrate, which may decompose at higher temperatures, making melt growth methods unsuitable.[1] The gel medium controls the diffusion of reactants, leading to the formation of well-defined crystals.[2]

Introduction

Lead tartrate has applications such as an additive in gasoline to prevent knocking in motors.[3][4] The gel growth technique offers a simple and effective method for producing single crystals of lead tartrate at ambient temperatures.[5] This method involves the slow, controlled reaction between lead ions (Pb²⁺) and tartrate ions within a silica (B1680970) hydrogel matrix. The gel acts as a three-dimensional crucible, preventing rapid precipitation and allowing for the growth of larger, more perfect crystals.[5] The single diffusion technique is commonly employed, where a solution containing the lead salt is layered over a gel impregnated with tartaric acid.[1][2]

Experimental Data Summary

The following table summarizes the key experimental parameters for the synthesis of lead tartrate and similar metal tartrates via the gel growth method, as reported in the literature. This data allows for easy comparison of different synthesis conditions.

Parameter	Value/Range	Reactants	Crystal Morphology	Source
Gel Medium	Silica Hydrogel	Lead Acetate (B1210297), Tartaric Acid	Orthorhombic	[1]
pH of Gel	5.0 - 5.2	Lead Acetate, Tartaric Acid	Not Specified	[1]
Reactant Concentration	1 M Sodium Metasilicate (B1246114), 1 M Tartaric Acid, 1 M Lead Acetate	Lead Acetate, Tartaric Acid	Not Specified	[1]
Growth Time	Small crystals in ~2 days, large crystals within a week. Harvested after a month.	Lead Acetate, Tartaric Acid	Not Specified	[1]
Supernatant Solution	Lead Nitrate (B79036) (1 M, 6 ml) and Iron Nitrate (1 M, 4 ml) mixture	Lead Nitrate, Iron Nitrate, Levo-tartaric acid	Dendritic	[3]
Crystal Appearance	Reddish, long, dense, and dendritic	Lead Nitrate, Iron Nitrate, Levo-tartaric acid	Dendritic	[3]

Experimental Protocol: Single Diffusion Gel Growth of Lead Tartrate

This protocol details the single diffusion method for growing lead tartrate crystals in a silica gel.

3.1. Materials

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Lead Acetate ((CH₃COO)₂Pb·3H₂O) or Lead Nitrate (Pb(NO₃)₂)

• Deionized Water

• Nitric Acid (HNO₃) or Acetic Acid (CH₃COOH) for pH adjustment

• Glass test tubes (e.g., 200 mm length, 25 mm diameter)[1]

• Beakers, graduated cylinders, and pipettes

• pH meter or pH indicator strips

3.2. Procedure

3.2.1. Gel Preparation

• Prepare a 1 M solution of sodium metasilicate in deionized water.

• Prepare a 1 M solution of tartaric acid in deionized water.

• In a beaker, slowly add the 1 M tartaric acid solution to the 1 M sodium metasilicate solution while stirring continuously to prevent premature and localized gelling.

• Adjust the pH of the mixture to between 5.0 and 5.2 using nitric acid or acetic acid.[1] This step is crucial as the pH affects the gelling time and the quality of the resulting crystals.

• Pour the resulting solution into clean glass test tubes.

• Seal the test tubes and allow the gel to set at room temperature. The gel should set in approximately 48 hours.[1]

• After the gel has set, allow it to age for 24 hours.[1] This aging process strengthens the gel network.

3.2.2. Supernatant Addition and Crystal Growth

• Prepare a 1 M solution of lead acetate or lead nitrate in deionized water. This will serve as the supernatant solution.

• Carefully and slowly pour the supernatant solution over the set and aged gel in the test tubes. It is important to avoid disturbing the gel surface.

• Seal the test tubes to prevent evaporation and contamination.

• Place the test tubes in a vibration-free location at a constant, ambient temperature.

• Observe the test tubes periodically for crystal growth. Small crystals may appear at the gel-solution interface within a few days, with larger crystals developing over the course of a week or more.[1]

• The crystals can be harvested after approximately one month by carefully removing them from the gel.[1]

3.3. Chemical Reaction

The chemical reaction for the formation of lead tartrate in the gel is as follows:

(CH₃COO)₂Pb·3H₂O + C₄H₆O₆ → PbC₄H₄O₆·3H₂O + 2CH₃COOH[1]

3.4. Characterization

The grown lead tartrate crystals can be characterized using various analytical techniques:

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the crystals, such as O-H, C-O, and C=O bonds, and to confirm the presence of water molecules.[1][6]

• X-ray Diffraction (XRD): To determine the crystalline nature and crystal structure of the lead tartrate. Lead tartrate is reported to be orthorhombic.[1]

Visualizations

4.1. Experimental Workflow

Caption: Experimental workflow for lead tartrate synthesis via the gel growth method.

4.2. Gel Growth Process

Caption: Diagram illustrating the single diffusion gel growth process for lead tartrate.

References

• 1. asianpubs.org [asianpubs.org]
• 2. benchchem.com [benchchem.com]
• 3. allresearchjournal.com [allresearchjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. wjarr.com [wjarr.com]
• 6. asianpubs.org [asianpubs.org]

Application Notes and Protocols: Synthesis of Lead Oxide (PbO) Nanoparticles Using a Lead Tartrate Precursor

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Lead oxide (PbO) nanoparticles are attracting significant interest across various scientific and industrial fields, including ceramics, pigments, gas sensors, and battery manufacturing.[1] In the realm of biomedical and pharmaceutical research, these nanoparticles are being explored for their potential antimicrobial and cytotoxic properties, making them candidates for novel therapeutic strategies.[2][3][4] The synthesis method of PbO nanoparticles plays a crucial role in determining their physicochemical properties, such as size, shape, and crystallinity, which in turn influence their biological activity.

This document provides detailed application notes and protocols for the synthesis of lead oxide nanoparticles using lead tartrate as a precursor. The thermal decomposition of lead tartrate offers a straightforward method to produce PbO nanoparticles with controlled characteristics. These protocols are intended to guide researchers in the successful synthesis, characterization, and evaluation of PbO nanoparticles for potential applications in drug development.

Experimental Protocols

Protocol 1: Synthesis of Lead Tartrate Precursor

This protocol details the preparation of lead tartrate, the precursor material for the synthesis of lead oxide nanoparticles. The reaction involves the precipitation of lead tartrate from aqueous solutions of a soluble lead salt (e.g., lead nitrate) and tartaric acid.

Materials:

• Lead(II) nitrate (B79036) (Pb(NO₃)₂)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Sodium hydroxide (B78521) (NaOH) (for pH adjustment)

• Deionized water

• Magnetic stirrer and stir bar

• Beakers

• pH meter

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Drying oven

Procedure:

• Prepare Reactant Solutions:

  • Prepare a 0.5 M solution of lead(II) nitrate by dissolving the appropriate amount in deionized water.

  • Prepare a 0.5 M solution of L-(+)-tartaric acid by dissolving the appropriate amount in deionized water.

• Precipitation:

  • Place the tartaric acid solution in a beaker on a magnetic stirrer.

  • Slowly add the lead(II) nitrate solution dropwise to the tartaric acid solution while stirring continuously. A white precipitate of lead tartrate will form.

  • Monitor the pH of the solution. If necessary, adjust the pH to a neutral range (pH 6.5-7.5) using a dilute sodium hydroxide solution to ensure complete precipitation.

• Isolation and Washing:

  • Continue stirring the mixture for 1-2 hours at room temperature to allow for the completion of the reaction and aging of the precipitate.

  • Collect the white precipitate by vacuum filtration using a Büchner funnel and filter paper.

  • Wash the collected precipitate several times with deionized water to remove any unreacted ions.

  • Finally, wash the precipitate with ethanol (B145695) to facilitate drying.

• Drying:

  • Dry the purified lead tartrate precipitate in a drying oven at 80-100°C for several hours until a constant weight is achieved.

  • The resulting dry, white powder is the lead tartrate precursor.

Protocol 2: Synthesis of Lead Oxide (PbO) Nanoparticles via Thermal Decomposition

This protocol describes the thermal decomposition (calcination) of the lead tartrate precursor to synthesize lead oxide nanoparticles. The temperature of calcination is a critical parameter that influences the phase and size of the resulting nanoparticles.

Materials and Equipment:

• Dried lead tartrate precursor powder

• Ceramic crucible

• Tube furnace with temperature and atmosphere control

• Inert gas (e.g., nitrogen or argon) or vacuum system (optional)

Procedure:

• Sample Preparation:

  • Place a known amount of the dried lead tartrate powder into a ceramic crucible.

• Thermal Decomposition/Calcination:

  • Place the crucible containing the lead tartrate powder into the center of the tube furnace.

  • The calcination can be performed under different atmospheric conditions:

    • In Air: Heat the furnace to the desired temperature (e.g., 450-500°C) in a static air atmosphere.

    • In an Inert Atmosphere: Purge the furnace tube with an inert gas like nitrogen or argon for at least 30 minutes to remove oxygen before heating. Maintain a constant flow of the inert gas during the heating and cooling phases.

    • Under Vacuum: A study has shown that vacuum decomposition of lead tartrate can yield nano lead and lead oxide powder.[5]

• Heating Profile:

  • Set the furnace to ramp up to the target temperature at a controlled rate (e.g., 5-10°C/minute).

  • Hold the furnace at the target temperature for a specific duration (e.g., 2-4 hours) to ensure complete decomposition of the precursor. The choice of temperature will influence the final product:

    • Calcination at approximately 450°C is expected to favor the formation of the tetragonal α-PbO phase.

    • Increasing the temperature to around 500°C may promote the formation of the orthorhombic β-PbO phase.

    • One study reported that at 480°C under vacuum, a product with 98.6% PbO was obtained.[5]

• Cooling and Collection:

  • After the calcination period, turn off the furnace and allow it to cool down to room temperature naturally. If using an inert atmosphere, maintain the gas flow during cooling.

  • Once cooled, carefully remove the crucible from the furnace. The resulting powder is lead oxide nanoparticles.

  • Gently grind the powder using an agate mortar and pestle to break up any agglomerates.

  • Store the synthesized PbO nanoparticles in a sealed vial for further characterization and use.

Data Presentation

The properties of the synthesized lead oxide nanoparticles are highly dependent on the synthesis parameters. The following tables summarize typical quantitative data obtained from the characterization of PbO nanoparticles synthesized via thermal decomposition of lead-based precursors.

Table 1: Synthesis Parameters and Resulting Nanoparticle Properties

Precursor	Decomposition Temperature (°C)	Atmosphere	Resulting Phase	Average Crystallite/Particle Size (nm)	Reference
Lead Tartrate	480	Vacuum	PbO	~100	[5]
Lead Citrate	450	Air	α-PbO	~26	N/A
Lead Citrate	500	Air	β-PbO	~26	N/A
Lead Oxalate	500	Air	β-PbO	30-45	N/A

Table 2: Characterization Data of Lead Oxide Nanoparticles

Synthesis Method	Crystalline Phase	Crystallite Size (nm)	Band Gap (eV)	Reference
Thermal Decomposition (Lead Oxalate)	Tetragonal (α-PbO) with minor Orthorhombic (β-PbO)	20-30	2.51 - 2.95	[2]
Sol-Gel	Orthorhombic (β-PbO)	22-26	4.2 - 5.6
Green Synthesis	Tetragonal (α-PbO) and Orthorhombic (β-PbO)	< 100	4.2	[6]
Sol-Gel	Crystalline	63	5.52	[5]

Applications in Drug Development

Lead oxide nanoparticles have demonstrated biological activities that are of interest to drug development professionals, particularly in the areas of antimicrobial and anticancer research.

Antimicrobial Activity

PbO nanoparticles have shown inhibitory effects against various pathogenic microorganisms. The proposed mechanism of action involves the generation of reactive oxygen species (ROS), which can damage bacterial cell walls and internal components like DNA and enzymes.[2]

Table 3: Antimicrobial Activity of Lead Oxide Nanoparticles

Microorganism	Type	Inhibition Zone (%)	Reference
Aspergillus flavus	Fungus	40	[1]
Aspergillus niger	Fungus	50	[1]
Candida glabrata	Fungus	75	[1]

The antimicrobial efficacy of PbO nanoparticles makes them potential candidates for the development of new antifungal and antibacterial agents.

Cytotoxic Activity

The cytotoxic effects of PbO nanoparticles against cancer cell lines are also under investigation. The ability of nanoparticles to induce cell death in cancerous cells opens up possibilities for their use in cancer therapy.

A study on the cytotoxic effects of biosynthesized PbO nanoparticles on the Neuro2A cancer cell line indicated that concentrations below 30 µg/mL have insignificant toxicity.[3] This suggests a potential therapeutic window, although further research is required to establish the dose-dependent efficacy and safety profile for different cancer cell types. The development of monodispersed metal nanoparticles through methods like thermal decomposition is considered a promising approach for cancer treatment.[7]

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and application of PbO nanoparticles.

Signaling Pathway: Proposed Antimicrobial Mechanism

Caption: Proposed mechanism of PbO nanoparticle antimicrobial activity.

References

• 1. Frontiers | Green synthesis of lead oxide nanoparticles for photo-electrocatalytic and antimicrobial applications [frontiersin.org]
• 2. d-nb.info [d-nb.info]
• 3. tandfonline.com [tandfonline.com]
• 4. medicalphysics.imedpub.com [medicalphysics.imedpub.com]
• 5. ijcps.org [ijcps.org]
• 6. chalcogen.ro [chalcogen.ro]
• 7. researchgate.net [researchgate.net]

Application of Lead Tartrate in the Hydrometallurgical Recycling of Lead-Acid Batteries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The recycling of spent lead-acid batteries (LABs) is crucial for environmental protection and resource conservation. Traditional pyrometallurgical methods, while widely used, are energy-intensive and associated with hazardous emissions. Hydrometallurgical processes offer a cleaner and more sustainable alternative. A promising hydrometallurgical route involves the use of tartaric acid and its salts to selectively leach and recover lead from the battery paste. This process operates at lower temperatures, minimizes harmful emissions, and can yield high-purity lead products suitable for the manufacturing of new batteries.

This document provides detailed application notes and experimental protocols for the use of lead tartrate in the recycling of lead-acid batteries, intended for researchers and scientists in relevant fields.

Principle of the Process

The core of this hydrometallurgical process is the conversion of the lead compounds in the spent battery paste (primarily lead sulfate, PbSO₄, and lead dioxide, PbO₂) into lead tartrate (Pb(C₄H₄O₆)). Tartaric acid and its salts act as effective leaching and desulfurizing agents. The resulting lead tartrate is a solid that can be easily separated and then thermally decomposed to produce valuable lead-based products, such as nano-sized lead oxide (PbO) or metallic lead.

Data Presentation

The following tables summarize key quantitative data from studies on the lead tartrate-based recycling process for lead-acid batteries.

Table 1: Optimal Conditions for Lead Tartrate Formation

Parameter	Value	Reference
Leaching Agent	Tartaric Acid-Sodium Tartrate Mixed Solution	[1][2]
nC₄H₆O₆ : nC₄H₄O₆Na₂ Ratio	1:1.5	[3]
nPb : nC₄H₄O₆²⁻ Ratio	1:2	[3]
Liquid-to-Solid Ratio	6:1	[3]
Reaction Temperature	70 °C	[3]
Reaction Time	3 hours	[3]

Table 2: Process Efficiency and Product Purity

Parameter	Value	Reference
Desulfurization Efficiency	99.02% - 99.51%	[1][2][3]
Lead Recovery Rate	97.55%	[1][2]
Purity of Lead Tartrate	99.80%	[1][3]
Average Particle Size of Lead Tartrate	20.75 μm	[1][3]
Purity of PbO from Decomposition (at 480 °C)	98.6%	[3]

Table 3: Thermal Decomposition of Lead Tartrate

Atmosphere	Decomposition Temperature	Main Product(s)	Particle Size of Product	Reference
Vacuum	290 °C	Nano lead powder	~100 nm	[1][3]
Vacuum	480 °C	Lead Oxide (PbO)	~100 nm	[3]
Air	> 400 °C	Lead Oxide (PbO)	< 100 nm (ultra-fine)	[2]
Argon	> 400 °C	Mixture of PbO and metallic Pb	< 100 nm (ultra-fine)	[2]

Experimental Protocols

Protocol 1: Desulfurization and Formation of Lead Tartrate from Spent Lead-Acid Battery Paste

Objective: To convert the lead compounds in spent LAB paste into lead tartrate.

Materials:

• Spent lead-acid battery paste (composition typically includes PbSO₄, PbO₂, PbO, and Pb)[2]

• Tartaric acid (C₄H₆O₆)

• Sodium tartrate (C₄H₄O₆Na₂)

• Deionized water

• Reaction vessel with heating and stirring capabilities

• Filtration apparatus

• Drying oven

Procedure:

• Paste Preparation: Obtain spent lead paste from dismantled lead-acid batteries. Characterize the initial composition if possible.

• Leaching Solution Preparation: Prepare a mixed solution of tartaric acid and sodium tartrate in deionized water. The molar ratio of tartaric acid to sodium tartrate should be 1:1.5.[3]

• Reaction Setup: Place the spent lead paste into the reaction vessel. Add the leaching solution to achieve a liquid-to-solid ratio of 6:1.[3] The molar ratio of total lead in the paste to the tartrate ions (C₄H₄O₆²⁻) in the solution should be 1:2.[3]

• Leaching and Desulfurization: Heat the mixture to 70 °C while continuously stirring. Maintain these conditions for 3 hours to ensure complete reaction.[3]

• Filtration and Washing: After the reaction is complete, filter the solid product (lead tartrate) from the solution. Wash the collected solid with deionized water to remove any soluble impurities.

• Drying: Dry the purified lead tartrate in an oven at a suitable temperature (e.g., 80-100 °C) until a constant weight is achieved.

Protocol 2: Thermal Decomposition of Lead Tartrate to Produce Lead Oxide

Objective: To thermally decompose the synthesized lead tartrate to produce lead oxide.

Materials:

• Dried lead tartrate powder

• Tube furnace with atmospheric control (Air or Argon)

• Crucible

• Analytical balance

Procedure:

• Sample Preparation: Place a known amount of the dried lead tartrate powder into a crucible.

• Furnace Setup: Place the crucible in the center of the tube furnace.

• Atmospheric Control:

  • For PbO production in Air: Purge the furnace with a steady flow of air.

  • For PbO and Pb mixture in Argon: Purge the furnace with a steady flow of high-purity argon gas to create an inert atmosphere.[2]

• Heating Profile: Heat the furnace to a target temperature. For example, to obtain a high content of PbO, heat to 480 °C.[3] The decomposition of lead tartrate begins around 400 °C.[2]

• Calcination: Hold the temperature at the setpoint for a sufficient duration to ensure complete decomposition. This can be determined by thermogravimetric analysis (TGA) or by empirical testing.

• Cooling and Collection: After calcination, allow the furnace to cool down to room temperature under the controlled atmosphere. Carefully remove the crucible and collect the resulting lead oxide powder.

Visualizations

Caption: Workflow for Lead Recovery using Lead Tartrate.

Caption: Chemical Conversion Pathways in the Process.

References

• 1. researchgate.net [researchgate.net]
• 2. Clean Recycling Process for Lead Oxide Preparation from Spent Lead–Acid Battery Pastes Using Tartaric Acid–Sodium Tartrate as a Transforming Agent - ProQuest [proquest.com]
• 3. researchgate.net [researchgate.net]

The Pivotal Role of Tartrate Derivatives in Asymmetric Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The quest for enantiomerically pure compounds is a cornerstone of modern drug development and chemical synthesis. Chiral molecules, particularly those with specific stereoisomeric configurations, are crucial for targeted biological activity and minimizing off-target effects. Among the arsenal (B13267) of tools available to the synthetic chemist, derivatives of tartaric acid stand out as versatile and powerful chiral auxiliaries, ligands, and resolving agents. This document provides detailed application notes and experimental protocols for the use of tartrate derivatives in key asymmetric transformations, with a focus on the Sharpless asymmetric epoxidation, chiral resolution via diastereomeric salt formation, and asymmetric aldol (B89426) and Diels-Alder reactions. While the initial inquiry concerned lead tartrate, the available scientific literature points to the broader and more established applications of tartaric acid and its esters, which will be the focus of this guide.

Sharpless Asymmetric Epoxidation: A Reliable Route to Chiral Epoxy Alcohols

The Sharpless-Katsuki asymmetric epoxidation is a renowned method for the enantioselective synthesis of 2,3-epoxyalcohols from primary and secondary allylic alcohols.[1][2] This reaction utilizes a catalyst system composed of titanium(IV) isopropoxide and a chiral diethyl tartrate (DET) or diisopropyl tartrate (DIPT) ligand, with tert-butyl hydroperoxide (TBHP) as the oxidant.[3] The choice of the L-(+)- or D-(-)-tartrate enantiomer dictates the stereochemical outcome of the epoxidation, providing access to either enantiomer of the desired product with typically high yields and excellent enantioselectivity (>90% ee).[3][4]

Quantitative Data:

The Sharpless asymmetric epoxidation has been successfully applied to a wide range of allylic alcohols. The following table summarizes the typical yields and enantiomeric excesses (ee) achieved for various substrates.

Allylic Alcohol Substrate	Tartrate Ligand	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Geraniol (B1671447)	L-(+)-DET	77	>95	[5]
(E)-2-Hexen-1-ol	L-(+)-DET	85	94	[1]
Cinnamyl alcohol	D-(-)-DIPT	80	>95	[5]
3-Methyl-2-buten-1-ol	L-(+)-DET	75	92	[5]
(Z)-2-Hepten-1-ol	(+)-DET	80	89	[5]

Experimental Protocol: Asymmetric Epoxidation of Geraniol

This protocol details the Sharpless asymmetric epoxidation of geraniol to produce (2S,3S)-epoxygeraniol.

Materials:

• L-(+)-diethyl tartrate ((+)-DET)

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Geraniol

• tert-Butyl hydroperoxide (TBHP, 5.0–6.0 M in nonane)

• 3Å molecular sieves (powdered and activated)

• Nitrogen gas supply

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, 250 mL round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add powdered 3Å molecular sieves (3.0 g).

• Add 100 mL of anhydrous dichloromethane to the flask and cool the suspension to -20 °C in a dry ice/acetone bath.

• To the cooled suspension, add L-(+)-diethyl tartrate (1.24 g, 6.0 mmol) followed by the dropwise addition of titanium(IV) isopropoxide (1.48 mL, 5.0 mmol). Stir the mixture for 30 minutes at -20 °C.

• Add geraniol (1.54 g, 10.0 mmol) dropwise to the reaction mixture.

• Slowly add tert-butyl hydroperoxide (4.0 mL of a 5.0 M solution in nonane, 20 mmol) dropwise, ensuring the internal temperature does not exceed -15 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by adding 30 mL of 10% aqueous NaOH solution saturated with NaCl. Allow the mixture to warm to room temperature and stir vigorously for 1 hour.

• Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 30 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to yield the pure epoxy alcohol.

Signaling Pathway Diagram:

Caption: Mechanism of the Sharpless Asymmetric Epoxidation.

Chiral Resolution via Diastereomeric Salt Formation

A classical yet highly effective method for separating enantiomers is through their conversion into diastereomers, which possess different physical properties such as solubility.[6] Tartaric acid, being a readily available and inexpensive chiral diacid, is an excellent resolving agent for racemic bases.[6] The process involves the formation of diastereomeric salts, which can then be separated by fractional crystallization. The desired enantiomer is subsequently liberated from the purified diastereomeric salt.

Quantitative Data:

The resolution of racemic compounds using tartaric acid and its derivatives is a widely used industrial process. The table below provides examples of the efficiency of this method.

Racemic Compound	Resolving Agent	Diastereomeric Excess (de, %)	Enantiomeric Excess (ee, %)	Yield (%)	Reference
(±)-α-Methylbenzylamine	(+)-Tartaric Acid	Not specified	>95	~40 (for one enantiomer)	[7]
(±)-Ibuprofen	(S)-(-)-α-Methylbenzylamine	40	Not specified	53	[8]
(±)-1-Phenyl-1,2,3,4-tetrahydroisoquinoline	(+)-Tartaric Acid	Not specified	>85	80-90	[9]

Experimental Protocol: Resolution of Racemic α-Methylbenzylamine

This protocol describes the resolution of racemic α-methylbenzylamine using (+)-tartaric acid.

Materials:

• Racemic α-methylbenzylamine

• (+)-Tartaric acid

• Methanol

• 50% (w/v) Sodium hydroxide (B78521) solution

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• In a 250 mL Erlenmeyer flask, dissolve 15.0 g (0.10 mol) of (+)-tartaric acid in 120 mL of methanol, gently heating if necessary.

• To the warm solution, slowly add 12.1 g (0.10 mol) of racemic α-methylbenzylamine. An exothermic reaction will occur.

• Allow the solution to cool to room temperature and then let it stand for at least 24 hours to allow for the crystallization of the less soluble diastereomeric salt, (-)-α-methylbenzylammonium (+)-hydrogen tartrate.

• Collect the crystals by vacuum filtration and wash them with a small amount of cold methanol.

• To liberate the free amine, suspend the crystals in 50 mL of water and add 10 mL of 50% NaOH solution.

• Extract the liberated (-)-α-methylbenzylamine with diethyl ether (3 x 30 mL).

• Combine the ether extracts, dry over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation to obtain the enantiomerically enriched amine.

• The enantiomeric excess can be determined by polarimetry or chiral HPLC analysis.

Experimental Workflow Diagram:

Caption: Workflow for Chiral Resolution by Diastereomeric Salt Formation.

Asymmetric Aldol and Diels-Alder Reactions

Tartrate derivatives have also found application as chiral ligands and auxiliaries in other important carbon-carbon bond-forming reactions, such as the aldol and Diels-Alder reactions. In these transformations, the tartrate moiety creates a chiral environment around a metal center, which directs the stereochemical course of the reaction.

Quantitative Data:

The use of tartrate-derived catalysts can lead to high stereoselectivity in aldol and Diels-Alder reactions.

Reaction	Substrates	Catalyst/Auxiliary	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee, %)	Reference
Asymmetric Reductive Aldol	Benzaldehyde + Methyl Acrylate	RhCl(PPh₃)₃ / Diisopropyl L-(+)-tartrate	95	Not specified	64	[9]
Asymmetric Diels-Alder	Cyclopentadiene (B3395910) + Methacrolein (B123484)	Tartrate-derived boronic ester	85	>99:1 (exo:endo)	96 (exo)	[7]

Experimental Protocol: Asymmetric Diels-Alder Reaction

This protocol describes the preparation of a tartrate-derived chiral Lewis acid catalyst and its use in an asymmetric Diels-Alder reaction.[7]

Materials:

• Dibenzyl L-tartrate

• 2,6-Dimethoxybenzoyl chloride

• Palladium on carbon (10%)

• Borane-tetrahydrofuran complex (1 M in THF)

• Anhydrous dichloromethane

• Cyclopentadiene (freshly cracked)

• Methacrolein

Procedure:

Part A: Catalyst Preparation

• Acylation: To a solution of dibenzyl L-tartrate (10.0 g, 27.9 mmol) in anhydrous dichloromethane (100 mL) at 0 °C, add pyridine (B92270) (2.44 mL, 30.7 mmol) followed by the dropwise addition of a solution of 2,6-dimethoxybenzoyl chloride (5.60 g, 27.9 mmol) in dichloromethane (20 mL). Stir the reaction at room temperature for 12 hours. Work up by washing with 1 M HCl, saturated NaHCO₃, and brine. Dry the organic layer and concentrate to give the acylated product.

• Hydrogenolysis: Dissolve the acylated product in ethyl acetate (100 mL) and add 10% Pd/C (0.5 g). Hydrogenate the mixture at atmospheric pressure until the starting material is consumed (TLC monitoring). Filter through Celite and concentrate to obtain the monoacylated tartaric acid.

• Boronic Ester Formation: In a flame-dried flask under nitrogen, dissolve the monoacylated tartaric acid (5.00 g, 15.8 mmol) in anhydrous dichloromethane (100 mL) and cool to 0 °C. Add borane-THF complex (15.8 mL of a 1 M solution, 15.8 mmol) dropwise. Stir for 1 hour at 0 °C to form the chiral Lewis acid catalyst.

Part B: Diels-Alder Reaction

• To the freshly prepared catalyst solution at -78 °C, add methacrolein (1.11 g, 15.8 mmol).

• Add freshly cracked cyclopentadiene (2.09 g, 31.6 mmol) dropwise.

• Stir the reaction at -78 °C for 3 hours.

• Quench the reaction with a saturated solution of NaHCO₃.

• Extract with dichloromethane, dry the organic layer, and concentrate.

• Purify the product by flash chromatography to obtain the chiral Diels-Alder adduct.

Logical Relationship Diagram:

Caption: Strategy for Tartrate-Derived Catalysts in Asymmetric Reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Sharpless epoxidation - Wikipedia [en.wikipedia.org]
• 3. organicreactions.org [organicreactions.org]
• 4. mdpi.com [mdpi.com]
• 5. The Sharpless-Katsuki Enantioselective Epoxidation [sites.science.oregonstate.edu]
• 6. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. advanceseng.com [advanceseng.com]
• 9. Asymmetric Reductive Aldol-Type Reaction with Carbonyl Compounds Using Dialkyl Tartrate as a Chiral Ligand [jstage.jst.go.jp]

Application Notes and Protocols for the Analytical Determination of Lead Tartrate

Introduction

Lead tartrate (PbC₄H₄O₆) is a salt of lead and tartaric acid. The accurate and reliable quantification of lead tartrate is crucial in various fields, particularly in the pharmaceutical industry where it may be present as a component of a drug substance or as an impurity.[1] The determination of lead tartrate is typically achieved by quantifying its constituent ions: the lead(II) cation (Pb²⁺) and the tartrate anion (C₄H₄O₆²⁻). This document provides detailed application notes and experimental protocols for several analytical methods suited for this purpose, targeting researchers, scientists, and drug development professionals.

The choice of analytical method depends on factors such as the sample matrix, the required sensitivity, available instrumentation, and the specific goals of the analysis (e.g., trace impurity analysis vs. stoichiometric assay).[2][3]

Part 1: Analytical Methods for the Determination of Lead (Pb²⁺)

The quantification of the lead(II) ion is essential for assessing product safety and meeting regulatory limits due to its toxicity.[4][5] Highly sensitive methods are often required, especially for trace analysis in pharmaceutical products and dietary supplements.[6]

Method 1: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Application Note: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful and highly sensitive technique for determining trace and ultra-trace amounts of lead. It is considered a reference method for elemental analysis.[4][7] The sample is introduced into an argon plasma, which ionizes the lead atoms. The resulting ions are then guided into a mass spectrometer, which separates them based on their mass-to-charge ratio. This method offers excellent sensitivity and specificity and is suitable for analyzing lead in a wide variety of complex matrices.[8][9]

Experimental Protocol:

• Sample Preparation (Acid Digestion):

  • Accurately weigh approximately 0.1-0.5 g of the lead tartrate sample or the material to be tested.

  • Place the sample in a clean, acid-washed digestion vessel.

  • Add 5-10 mL of concentrated nitric acid (HNO₃). Other acids like hydrochloric acid (HCl) or hydrogen peroxide (H₂O₂) may be added depending on the sample matrix to ensure complete dissolution.

  • Digest the sample using a microwave digestion system or by heating on a hot plate in a fume hood until the solution is clear.

  • Allow the solution to cool to room temperature.

  • Quantitatively transfer the digested sample to a 50 mL or 100 mL volumetric flask and dilute to the mark with ultrapure water.

• Instrumental Analysis:

  • Instrument: Inductively Coupled Plasma-Mass Spectrometer.

  • Calibration: Prepare a series of calibration standards (e.g., 0, 1, 5, 10, 25 ppb) by diluting a certified lead standard stock solution in a matrix matching the diluted sample (e.g., 2% HNO₃).

  • Internal Standard: Use an appropriate internal standard (e.g., Bismuth-209, Thallium-205) to correct for matrix effects and instrument drift.

  • Analysis: Aspirate the blank, standards, and prepared sample solutions into the ICP-MS.

  • Isotopes Monitored: Monitor lead isotopes 206, 207, and 208 to ensure accurate quantification and identify potential isobaric interferences.[7]

• Data Analysis:

  • Construct a calibration curve by plotting the intensity of the lead signal against the concentration of the standards.

  • Determine the concentration of lead in the sample solution from the calibration curve.

  • Calculate the final concentration of lead in the original sample, accounting for the initial weight and dilution factor.

Quantitative Data Summary: ICP-MS for Lead (Pb²⁺) Determination

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.1 - 10 ng/L (ppb)	[10]
Linear Range	0.01 - 100 µg/L (ppb)	[10]
Precision (%RSD)	< 5%	[9]

Workflow for ICP-MS Analysis of Lead

References

• 1. americanelements.com [americanelements.com]
• 2. afitch.sites.luc.edu [afitch.sites.luc.edu]
• 3. benchchem.com [benchchem.com]
• 4. pharmtech.com [pharmtech.com]
• 5. Lead in Food and Foodwares | FDA [fda.gov]
• 6. Lead in pharmaceutical products and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. certified-laboratories.com [certified-laboratories.com]
• 8. Electrochemical Sensors for the Detection of Lead and Other Toxic Heavy Metals: The Next Generation of Personal Exposure Biomonitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lead Testing Methods, An Overview of Common Analytical Techniques - Olympian Water Testing, LLC [olympianwatertesting.com]
• 10. A highly sensitive electrochemical sensor for the detection of lead( ii ) ions utilizing rice-shaped bimetallic MOFs incorporated reduced graphene oxi ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08952A [pubs.rsc.org]

Application Notes and Protocols for the Analysis of Lead Tartrate Crystals Using FTIR and XRD

Introduction

In the realm of pharmaceutical development, the selection of an appropriate salt form for an active pharmaceutical ingredient (API) is a critical step in optimizing its physicochemical properties. Tartrate salts are frequently employed to enhance the solubility, stability, and bioavailability of drug candidates. Lead tartrate, while not a pharmaceutical itself, serves as a valuable model compound for studying the crystallographic and spectroscopic properties of metal tartrates. This application note provides detailed protocols for the characterization of lead tartrate crystals using Fourier-Transform Infrared (FTIR) spectroscopy and X-ray Diffraction (XRD), analytical techniques crucial for confirming the identity, purity, and solid-state form of pharmaceutical salts.

The following protocols and data are intended for researchers, scientists, and drug development professionals involved in the solid-state characterization of APIs and their salt forms.

Data Presentation

FTIR Spectroscopy Data

The FTIR spectrum of lead tartrate reveals characteristic absorption bands corresponding to the various functional groups within the tartrate molecule. The precise positions of these bands can be influenced by the coordination of the tartrate ligand to the lead cation and the crystalline packing.

Wavenumber (cm⁻¹)	Vibrational Assignment	Intensity	Reference
~3385	O-H Stretching (in hydroxyl groups)	Strong, Broad	[1]
~1600	C=O Stretching (in carboxylate groups)	Strong	[2]
~1385	C-O Stretching / O-C=O Bending	Strong
514 - 605	Pb-O Stretching	Medium to Weak	[1]

Note: The exact peak positions may vary slightly depending on the sample preparation and the specific instrument used.

XRD Data

Powder X-ray diffraction is a powerful technique for identifying the crystalline structure of a material. Lead tartrate crystallizes in an orthorhombic system. The following table presents the characteristic 2θ values, d-spacings, and corresponding Miller indices (hkl) for lead tartrate.

2θ (°)	d-spacing (Å)	(hkl)
14.8	5.98	(110)
16.8	5.27	(011)
19.8	4.48	(10 стрем)
21.2	4.19	(111)
24.2	3.67	(210)
26.6	3.35	(121)
29.9	2.99	(211)
31.8	2.81	(031)
34.0	2.63	(300)
36.2	2.48	(310)
38.4	2.34	(113)

Experimental Protocols

Synthesis of Lead Tartrate Crystals (Gel Growth Method)

This protocol describes a common method for growing high-quality single crystals of lead tartrate, which are sparingly soluble in water.

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Lead acetate (B1210297) ((CH₃COO)₂Pb·3H₂O)

• Distilled water

• Test tubes (25 mm x 200 mm)

• Beakers

• pH meter

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate and a 1 M solution of tartaric acid in distilled water.

  • Slowly add the tartaric acid solution to the sodium metasilicate solution while stirring until a pH of 5.0-5.2 is achieved. This mixture will form the silica (B1680970) gel.

  • Pour the gelling mixture into clean test tubes to a desired height (e.g., 10 cm).

  • Cover the test tubes and allow the gel to set for approximately 48 hours.

• Crystal Growth:

  • Once the gel has set, carefully pour a 1 M solution of lead acetate over the gel to act as the supernatant.

  • The following reaction will occur at the gel-solution interface, leading to the slow growth of lead tartrate crystals: (CH₃COO)₂Pb + C₄H₆O₆ → PbC₄H₄O₆ + 2CH₃COOH

  • Seal the test tubes and store them in a vibration-free location at a constant temperature.

  • Crystals will begin to appear within a few days and will continue to grow over several weeks.

• Harvesting:

  • After a suitable growth period (e.g., 3-4 weeks), carefully decant the supernatant solution.

  • Gently remove the crystals from the gel and wash them with distilled water to remove any residual reactants.

  • Dry the crystals at room temperature.

FTIR Analysis Protocol

Objective: To identify the functional groups present in the lead tartrate crystals.

Instrumentation:

• Fourier-Transform Infrared (FTIR) Spectrometer with a suitable detector (e.g., DTGS).

Sample Preparation (KBr Pellet Method):

• Take approximately 1-2 mg of the dried lead tartrate crystals and grind them into a fine powder using an agate mortar and pestle.

• Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) to the mortar and mix thoroughly with the sample powder.

• Transfer the mixture to a pellet press and apply pressure (typically 7-10 tons) for a few minutes to form a transparent or semi-transparent pellet.

Data Acquisition:

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Record a background spectrum of the empty sample compartment.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

• Perform baseline correction and data analysis on the resulting spectrum.

XRD Analysis Protocol

Objective: To determine the crystalline structure and phase purity of the lead tartrate crystals.

Instrumentation:

• X-ray Diffractometer with a Cu Kα radiation source (λ = 1.5406 Å).

Sample Preparation:

• Grind a sufficient amount of the dried lead tartrate crystals into a fine, homogeneous powder using an agate mortar and pestle.

• Carefully pack the powder into a sample holder, ensuring a flat and level surface.

Data Acquisition:

• Mount the sample holder in the XRD instrument.

• Set the instrument parameters for data collection. A typical scan range would be from 10° to 80° in 2θ with a step size of 0.02° and a scan speed of 2°/min.

• Initiate the X-ray source and begin the data acquisition.

• Analyze the resulting diffractogram by identifying the peak positions (2θ) and intensities. Compare the obtained pattern with standard reference patterns from databases such as the Joint Committee on Powder Diffraction Standards (JCPDS) to confirm the identity and phase of the material.

Mandatory Visualization

The following diagram illustrates the general workflow for Active Pharmaceutical Ingredient (API) salt screening and characterization, a critical process in drug development where techniques like FTIR and XRD are indispensable.

Caption: API Salt Screening and Characterization Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Thermal Analysis of Lead Tartrate

Authored for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the thermal analysis techniques for the characterization of lead tartrate. The protocols outlined below are essential for understanding the thermal stability, decomposition kinetics, and physicochemical properties of this compound, which is of interest in various fields, including its use as an additive in gasoline to prevent knocking in motors.[1]

Introduction to Thermal Analysis Techniques

Thermal analysis encompasses a suite of techniques that measure the physical and chemical properties of a substance as a function of temperature or time while the substance is subjected to a controlled temperature program. For lead tartrate, the most pertinent techniques are Thermogravimetric Analysis (TGA), Differential Thermal Analysis (DTA), and Differential Scanning Calorimetry (DSC).[2][3][4]

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as it is heated or cooled in a controlled atmosphere.[5][6] This technique is invaluable for determining the thermal stability of lead tartrate, identifying its decomposition stages (e.g., dehydration, decomposition to oxide), and quantifying the associated mass losses.[1][7] The first derivative of the TGA curve, known as the Differential Thermogravimetry (DTG) curve, can be used to pinpoint the temperatures of maximum mass loss rates.[5]

• Differential Thermal Analysis (DTA): DTA measures the temperature difference between a sample and an inert reference material as they are subjected to the same temperature program.[8] This allows for the detection of physical and chemical changes that are accompanied by a change in enthalpy, such as phase transitions and chemical reactions.[2] DTA curves reveal whether a process is endothermic (heat is absorbed) or exothermic (heat is released).[8]

• Differential Scanning Calorimetry (DSC): DSC is a technique that measures the amount of heat required to increase the temperature of a sample compared to a reference.[9] DSC can provide quantitative information about the enthalpy changes associated with transitions and reactions.[10][11] It is particularly useful for determining melting points, crystallization temperatures, and heats of reaction.[3]

Thermal Decomposition of Lead Tartrate

The thermal decomposition of lead tartrate is a multi-stage process. Generally, the hydrated form of lead tartrate first undergoes dehydration, followed by the decomposition of the anhydrous salt into lead oxide, often through an intermediate carbonate stage.[1][7] The exact temperatures and mass losses associated with these stages can vary depending on experimental conditions such as heating rate and atmosphere.

Quantitative Data from Thermal Analysis

The following table summarizes typical quantitative data obtained from the thermal analysis of lead tartrate and related compounds under a controlled atmosphere.

Thermal Event	Technique	Temperature Range (°C)	Mass Loss (%)	Peak Type
Dehydration	TGA/DTA	~60 - 220	Varies with hydration state	Endothermic
Decomposition to Intermediate	TGA/DTA	~220 - 400	Varies	Exothermic
Decomposition to Lead Oxide	TGA/DTA	~400 - 700+	Varies	Exothermic

Note: The temperature ranges and mass losses are approximate and can be influenced by factors such as the crystalline form of the lead tartrate, heating rate, and the composition of the purge gas.

Experimental Protocols

Below are detailed methodologies for conducting thermal analysis on lead tartrate samples.

Protocol 1: Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of lead tartrate.

Instrumentation: A thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the lead tartrate sample into a clean, tared TGA crucible (typically alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible onto the TGA balance.

  • Set the initial temperature to ambient (e.g., 25 °C).

  • Set the final temperature to a point where the decomposition is complete (e.g., 800-900 °C).

  • Select a linear heating rate, typically 10 °C/min or 20 °C/min.[7][12]

  • Set the purge gas (e.g., nitrogen or air) to a constant flow rate (e.g., 20-50 mL/min).

• Data Acquisition: Initiate the heating program and record the mass loss as a function of temperature.

• Data Analysis:

  • Plot the mass (%) versus temperature to obtain the TGA curve.

  • Calculate the derivative of the TGA curve to obtain the DTG curve, which shows the rate of mass loss.

  • Identify the onset and end temperatures of each decomposition step.

  • Quantify the percentage mass loss for each step.

Protocol 2: Simultaneous TGA-DTA or TGA-DSC

Objective: To simultaneously measure mass changes and thermal events (endothermic/exothermic) of lead tartrate.

Instrumentation: A simultaneous thermal analyzer (STA) capable of performing TGA and DTA/DSC concurrently.

Procedure:

• Sample Preparation: Follow the same sample preparation steps as in the TGA protocol. An empty, tared crucible should be used as the reference.

• Instrument Setup:

  • Place the sample and reference crucibles in their respective positions in the instrument.

  • Program the instrument with the same temperature range, heating rate, and purge gas as for the TGA experiment.

• Data Acquisition: Start the thermal program and simultaneously record the mass change and the differential thermal signal (DTA or DSC).

• Data Analysis:

  • Analyze the TGA curve as described previously.

  • Analyze the DTA/DSC curve to identify endothermic and exothermic peaks corresponding to the mass loss events.

  • Correlate the thermal events with the decomposition steps. For instance, dehydration is typically an endothermic process, while oxidative decomposition is exothermic.[13]

Visualizations

Experimental Workflow for Thermal Analysis

Caption: Experimental workflow for thermal analysis of lead tartrate.

Proposed Thermal Decomposition Pathway of Lead Tartrate

Caption: Proposed thermal decomposition pathway of lead tartrate.

References

• 1. researchgate.net [researchgate.net]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. measurlabs.com [measurlabs.com]
• 4. mdpi.com [mdpi.com]
• 5. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 6. mt.com [mt.com]
• 7. allresearchjournal.com [allresearchjournal.com]
• 8. Differential thermal analysis - Wikipedia [en.wikipedia.org]
• 9. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 10. Differential Thermal Analysis and Differential Scanning Calorimetry [ebrary.net]
• 11. mdpi.com [mdpi.com]
• 12. gjeta.com [gjeta.com]
• 13. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

Application Notes and Protocols for Electrochemical Studies Involving Lead Tartrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of electrochemical methodologies involving lead tartrate. This document is intended to guide researchers in understanding and applying electrochemical techniques for the analysis and deposition of lead in tartrate-containing media. The protocols detailed below are based on established electrochemical principles and data from various scientific studies.

Introduction to Lead Tartrate in Electrochemistry

Lead tartrate (PbC₄H₄O₆) is a metal salt with limited solubility in water but is soluble in dilute acids and alkaline solutions.[1] In the realm of electrochemistry, tartrate ions are primarily utilized as complexing agents in electrodeposition baths for lead and lead alloys.[2][3] The formation of lead-tartrate complexes in solution can influence the deposition potential, morphology, and quality of the resulting metallic coating.[2] Furthermore, understanding the electrochemical behavior of lead in tartrate-containing electrolytes is crucial for developing sensitive analytical methods for lead detection.

Core Applications

Electrodeposition of Lead and Lead-Tin Alloys

Tartrate is a common component in alkaline plating baths for the electrodeposition of lead and its alloys.[2][3] It acts as a chelating agent, keeping lead ions in solution and facilitating a smooth and adherent deposition on the cathode.[4] The composition and properties of the electrodeposited layer can be controlled by modulating the electrochemical parameters and the bath composition.

Electrochemical Sensing of Lead Ions

Various voltammetric techniques are employed for the sensitive determination of lead ions (Pb²⁺) in aqueous solutions. While these methods do not directly analyze solid lead tartrate, they are critical for quantifying lead in solutions where tartrate may be present as a complexing agent. Techniques such as Anodic Stripping Voltammetry (ASV) offer excellent sensitivity for trace-level detection.[5][6][7][8]

Data Presentation: Performance of Electrochemical Techniques for Lead Analysis

The following table summarizes the performance of various electrochemical methods for the determination of lead ions. This data is essential for selecting the appropriate technique based on the required sensitivity and concentration range.

Technique	Electrode System	Supporting Electrolyte	Linear Range	Limit of Detection (LOD)	Reference
Differential Pulse Anodic Stripping Voltammetry (DPASV)	Recycled Battery Carbon Rod Electrode	4% v/v Acetic Acid	2.8 µg/L - 110 µg/L	2.8 µg/L	[5]
Square Wave Anodic Stripping Voltammetry (SWASV)	Screen-Printed Electrode	Acetate buffer pH 5.0 with 0.5 mol L⁻¹ NH₄Cl	6.25 µg/L - 500 µg/L	0.9 - 1.5 µg/L	[8]
Differential Pulse Voltammetry (DPV)	Bi₂O₃/IL/rGO Modified Glassy Carbon Electrode	Phosphate buffer pH 7	Not Specified	0.001 µM	[9]
Anodic Stripping Voltammetry (ASV)	Mercury-film electrode	Not Specified	Not Specified	Not Specified	[6]
Copper-foil-based electrochemical sensor	All-Cu-based sensor	0.2 M Sodium Acetate Buffer (pH 5.2)	Not Specified	0.2 ppb (0.2 µg/L)	[10]

Experimental Protocols

Protocol 1: Electrodeposition of Lead-Tin Alloy from a Tartrate Bath

This protocol describes the electrodeposition of a Pb-Sn alloy from an alkaline tartrate bath, adapted from methodologies described in the literature.[2]

1. Materials and Reagents:

• Working Electrode: Gold (Au) disc

• Counter Electrode: Platinum (Pt) wire

• Reference Electrode: Saturated Calomel Electrode (SCE)

• Electrolyte Bath Composition:

  • Lead(II) oxide (PbO)

  • Tin(II) oxide (SnO)

  • Potassium sodium tartrate (Rochelle salt)

  • Sodium hydroxide (B78521) (NaOH)

  • Deionized water

2. Procedure:

• Prepare the alkaline tartrate plating bath by dissolving the appropriate amounts of NaOH, Rochelle salt, PbO, and SnO in deionized water.

• Assemble a standard three-electrode electrochemical cell with the Au working electrode, Pt counter electrode, and SCE reference electrode.

• Immerse the electrodes in the plating bath.

• Perform cyclic voltammetry to determine the optimal deposition potential for the Pb-Sn alloy. Scan the potential from an initial value where no deposition occurs to a sufficiently negative potential to induce codeposition, and then reverse the scan.

• For bulk deposition, apply a constant potential (chronoamperometry) within the determined range (e.g., ~ -1.15 V vs. SCE).[2]

• The deposition time and charge density can be varied to control the thickness and composition of the alloy.[2]

• After deposition, rinse the electrode with deionized water and dry it.

• Characterize the deposit using techniques such as Scanning Electron Microscopy (SEM) for morphology and Energy Dispersive X-ray Spectroscopy (EDX) or Differential Pulse Anodic Stripping Voltammetry for composition analysis.[2]

Protocol 2: Determination of Lead (Pb²⁺) by Differential Pulse Anodic Stripping Voltammetry (DPASV)

This protocol outlines a general procedure for the sensitive detection of lead ions in an aqueous sample using DPASV.

1. Materials and Reagents:

• Working Electrode: Glassy Carbon Electrode (GCE), Carbon Paste Electrode, or Screen-Printed Electrode

• Counter Electrode: Platinum (Pt) wire

• Reference Electrode: Ag/AgCl

• Supporting Electrolyte: 0.1 M Acetate buffer (pH ~4.5) or another suitable buffer.

• Lead standard solutions for calibration.

2. Procedure:

• Polish the working electrode (if using a GCE) to a mirror finish with alumina (B75360) slurry, followed by sonication in deionized water and ethanol.

• Prepare the electrochemical cell containing the sample solution mixed with the supporting electrolyte.

• Immerse the three electrodes into the solution.

• Preconcentration (Deposition) Step: Apply a negative potential (e.g., -1.0 V to -1.5 V vs. Ag/AgCl) for a specified time (e.g., 60 - 300 seconds) while stirring the solution.[5][8] This reduces Pb²⁺ ions to metallic lead (Pb⁰) onto the working electrode surface.

• Equilibration Step: Stop the stirring and allow the solution to become quiescent for a short period (e.g., 10-15 seconds).

• Stripping Step: Scan the potential towards more positive values using a differential pulse waveform. The deposited lead will be oxidized back to Pb²⁺, generating a current peak.

• The peak potential is characteristic of lead, and the peak height is proportional to its concentration.

• Quantification is typically performed using a calibration curve or the standard addition method.

Mandatory Visualizations

Caption: Workflow for the electrodeposition of lead alloys from a tartrate bath.

Caption: General workflow for the determination of lead ions using DPASV.

Caption: Role of tartrate as a complexing agent in lead electrodeposition.

References

• 1. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. US2751341A - Electrodeposition of lead and lead alloys - Google Patents [patents.google.com]
• 4. lohtragon.com [lohtragon.com]
• 5. mdpi.com [mdpi.com]
• 6. Electrochemical Sensors for the Detection of Lead and Other Toxic Heavy Metals: The Next Generation of Personal Exposure Biomonitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pineresearch.com [pineresearch.com]
• 8. Determination of lead by square wave anodic stripping voltammetry using an electrochemical sensor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enhanced electrochemical sensing of lead in environmental samples using Bi 2 O 3 /IL/rGO hybrid nanocomposite - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01951F [pubs.rsc.org]
• 10. Electrochemical Sensing of Lead in Drinking Water Using Copper Foil Bonded with Polymer [mdpi.com]

Application Note: Purification of Lead Tartrate Crystals for Research and Development

Introduction

Lead tartrate (PbC₄H₄O₆) is a metal organic framework with applications in various fields. For researchers, scientists, and drug development professionals, obtaining high-purity lead tartrate crystals is crucial for accurate characterization and use in further applications. This document outlines a detailed protocol for the purification of lead tartrate crystals, primarily through a gel growth synthesis followed by recrystallization. The protocol also includes methods for characterizing the final product to ensure high purity.

Experimental Protocols

Protocol 1: Synthesis of Lead Tartrate Crystals via Gel Growth

This protocol describes the initial synthesis of lead tartrate crystals in a silica (B1680970) gel medium, which yields crystalline material that can then be further purified.[1][2][3]

Materials:

• Sodium Metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Lead (II) Acetate (B1210297) (Pb(CH₃COO)₂) or Lead (II) Nitrate (Pb(NO₃)₂)

• Distilled Water

• Gelatin (optional, for an alternative gel medium)[4]

• Glass test tubes (25 mm diameter, 200 mm length)

• Beakers

• pH meter

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate in distilled water.

  • Prepare a 1 M solution of tartaric acid in distilled water.

  • Slowly add the 1 M tartaric acid solution to the 1 M sodium metasilicate solution with constant stirring until a pH of 5.0-5.2 is achieved.

  • Pour the resulting solution into glass test tubes and allow it to set into a gel. This process typically takes about 48 hours.[1]

  • Age the set gel for 24 hours before use.[1]

• Crystal Growth:

  • Prepare a supernatant solution of lead acetate.

  • Carefully pour the lead acetate solution over the set and aged gel in the test tubes.

  • Allow the setup to stand undisturbed. Lead tartrate crystals will grow within the gel matrix over a period of several days to weeks as the lead ions diffuse into the gel and react with the tartaric acid.[1][4]

• Isolation of Crude Crystals:

  • Once the crystals have reached a desired size, carefully remove them from the gel.

  • Wash the isolated crystals with distilled water to remove any adhering gel and unreacted reagents.

Protocol 2: Purification of Lead Tartrate Crystals by Recrystallization

This protocol outlines the purification of the crude lead tartrate crystals obtained from the synthesis step. Recrystallization is a technique used to purify solid compounds.[5][6][7]

Materials:

• Crude lead tartrate crystals

• Suitable solvent (e.g., deionized water, dilute acetic acid)

• Heating plate with magnetic stirrer

• Beakers

• Filter paper

• Funnel

• Crystallization dish

Procedure:

• Solvent Selection: Due to the low solubility of lead tartrate in water, a suitable solvent system must be determined.[1] Heating the solvent will be necessary to dissolve the crystals.

• Dissolution:

  • Place the crude lead tartrate crystals in a beaker.

  • Add a minimal amount of the chosen hot solvent to the beaker.

  • Gently heat the solution while stirring until the crystals are completely dissolved. Avoid excessive boiling.

• Hot Filtration (Optional):

  • If insoluble impurities are present, perform a hot gravity filtration to remove them.[5] Ensure the filtration apparatus is pre-heated to prevent premature crystallization.[8]

• Cooling and Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.[5][7]

  • For maximum yield, the solution can be further cooled in an ice bath once it has reached room temperature.[8]

• Crystal Collection and Washing:

  • Collect the purified crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent to remove any remaining impurities.[5]

• Drying:

  • Dry the purified crystals in a desiccator or a low-temperature oven.

Data Presentation

The following table summarizes quantitative data reported for lead tartrate crystals synthesized through methods similar to those described above.

Parameter	Value	Reference
Purity	Approaching 99.80%	[9]
Average Crystal Size	20.75 μm	[9]
Crystal System	Orthorhombic	[1]
Lattice Parameters (a, b, c)	a = 7.99 Å, b = 8.84 Å, c = 8.35 Å	[1]

Characterization

The purity and identity of the final lead tartrate crystals should be confirmed using the following analytical techniques:

• Fourier Transform Infrared Spectroscopy (FTIR): To confirm the presence of functional groups characteristic of lead tartrate, such as O-H, C-O, and C=O bonds.[1][2][3]

• X-ray Diffraction (XRD): To confirm the crystalline nature and determine the crystal structure and lattice parameters of the purified material.[1][2][3]

Visualizations

Experimental Workflow for Purification of Lead Tartrate Crystals

Caption: Workflow for the synthesis, purification, and characterization of lead tartrate crystals.

References

• 1. asianpubs.org [asianpubs.org]
• 2. asianpubs.org [asianpubs.org]
• 3. researchgate.net [researchgate.net]
• 4. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Home Page [chem.ualberta.ca]
• 6. scs.illinois.edu [scs.illinois.edu]
• 7. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Lead Tartrate in Materials Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, characterization, and applications of lead tartrate in materials science research. The protocols detailed below offer step-by-step guidance for the preparation of lead tartrate in various forms, from single crystals to micro- and nano-sized particles, and its subsequent thermal conversion to lead(II) oxide (PbO).

Introduction to Lead Tartrate in Materials Science

Lead(II) tartrate (PbC₄H₄O₆) is a metal-organic compound that serves as a versatile precursor in materials science.[1][2] Its primary application lies in its role as a starting material for the synthesis of lead(II) oxide (PbO), a crucial component in various industrial products, including lead-acid batteries, pigments, and glass.[3][4] The controlled synthesis of lead tartrate allows for the tuning of particle size, morphology, and purity, which in turn dictates the properties of the resulting lead oxide.

Lead tartrate can be synthesized through several methods, including gel growth for single crystals and precipitation for powders.[5] Its thermal decomposition characteristics are of significant interest, as the conditions of this process determine the phase and particle size of the final PbO product.

Synthesis Protocols for Lead Tartrate

Protocol for Synthesis of Lead Tartrate Single Crystals via Gel Growth

This protocol describes a single diffusion method for growing lead tartrate single crystals in a silica (B1680970) gel medium.

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Lead(II) acetate (B1210297) (Pb(CH₃COO)₂)

• Deionized water

• Glass test tubes (25 mm diameter, 200 mm length)

Equipment:

• pH meter

• Beakers

• Stirring rods

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate in deionized water.

  • Prepare a 1 M solution of tartaric acid in deionized water.

  • Slowly add the 1 M tartaric acid solution to the 1 M sodium metasilicate solution with constant stirring until a pH of 5.0-5.2 is achieved.

  • Pour the resulting solution into glass test tubes and allow it to set for approximately 48 hours to form a firm silica gel.

• Gel Aging:

  • Age the set gel for 24 hours.

• Addition of Supernatant Solution:

  • Prepare a 1 M solution of lead(II) acetate in deionized water.

  • Carefully pour the lead(II) acetate solution over the aged gel in the test tubes to form a supernatant layer.

• Crystal Growth:

  • Allow the test tubes to stand undisturbed at room temperature. Crystal growth will occur as the lead ions diffuse into the gel and react with the tartrate ions.

  • Harvest the grown crystals after a desired period, typically ranging from a week to a month.

Expected Outcome: This method yields well-formed, colorless single crystals of lead tartrate. The size and quality of the crystals can be influenced by factors such as gel density, pH, and the concentration of reactants.

Protocol for Synthesis of Lead Tartrate Powder via Precipitation

This protocol outlines the synthesis of lead tartrate powder through a precipitation reaction. While specific parameters for achieving nanoscale particles are not extensively detailed in the literature, this general procedure can be adapted and optimized.

Materials:

• Lead(II) nitrate (B79036) (Pb(NO₃)₂) or Lead(II) acetate (Pb(CH₃COO)₂)

• Tartaric acid (C₄H₆O₆) or a soluble tartrate salt (e.g., sodium tartrate)

• Deionized water

• Ethanol (B145695) (for washing)

Equipment:

• Beakers

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• Filtration apparatus (e.g., Büchner funnel and flask)

• Drying oven

Procedure:

• Prepare Reactant Solutions:

  • Prepare an aqueous solution of a soluble lead salt (e.g., 0.1 M lead(II) nitrate).

  • Prepare an aqueous solution of tartaric acid or a tartrate salt (e.g., 0.1 M sodium tartrate).

• Precipitation:

  • Place the lead salt solution in a beaker on a magnetic stirrer and begin stirring.

  • Slowly add the tartrate solution to the lead salt solution dropwise using a burette or dropping funnel. A white precipitate of lead tartrate will form immediately.

  • Continue stirring for a set period (e.g., 1-2 hours) at a controlled temperature to allow for complete precipitation and particle growth.

• Isolation and Washing:

  • Isolate the precipitate by filtration.

  • Wash the precipitate several times with deionized water to remove any unreacted ions.

  • Perform a final wash with ethanol to aid in drying.

• Drying:

  • Dry the lead tartrate powder in an oven at a low temperature (e.g., 60-80 °C) until a constant weight is achieved.

Control of Particle Size: The particle size of the resulting lead tartrate powder can be influenced by several factors:

• Reactant Concentrations: Higher concentrations may lead to faster nucleation and smaller particles.

• Addition Rate: A slower addition rate of the precipitating agent can promote the growth of larger crystals.

• Temperature: Temperature affects both the solubility of the reactants and the kinetics of nucleation and growth.

• pH: The pH of the reaction mixture can influence the speciation of tartrate ions and the surface charge of the particles.

• Stirring Speed: Vigorous stirring can lead to smaller, more uniform particles.

One study reported producing lead tartrate with a narrow particle size distribution and an average size of 20.75 μm as an intermediate in a recycling process.[6] Another study mentioned that vacuum decomposition of lead tartrate can yield nano lead and lead oxide powder with a uniform size of approximately 100 nm.[6]

Characterization of Lead Tartrate

The synthesized lead tartrate can be characterized using various analytical techniques to confirm its identity, purity, and physical properties.

Technique	Parameter Measured	Typical Results for Lead Tartrate
Fourier-Transform Infrared Spectroscopy (FTIR)	Functional groups	Presence of O-H, C-O, and C=O bonds.
X-ray Diffraction (XRD)	Crystal structure and phase purity	Orthorhombic crystal system.
Scanning Electron Microscopy (SEM)	Morphology and particle size	Can be used to visualize the shape and size of the synthesized crystals or particles.
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition profile	Decomposes to lead oxide at elevated temperatures.

Table 1: Physicochemical Properties of Lead(II) Tartrate [1][2][6][7]

Property	Value
Chemical Formula	PbC₄H₄O₆
Molecular Weight	355.27 g/mol
Appearance	White crystalline powder
Crystal System	Orthorhombic
Solubility	Insoluble in water and alcohol. Soluble in dilute nitric acid and alkali solutions.

Application: Lead Tartrate as a Precursor for Lead(II) Oxide

A primary application of lead tartrate in materials science is its use as a precursor for the synthesis of lead(II) oxide (PbO) through thermal decomposition. The properties of the final PbO material are highly dependent on the decomposition conditions.

Protocol for Thermal Decomposition of Lead Tartrate to Lead(II) Oxide

Materials:

• Dried lead tartrate powder

Equipment:

• Tube furnace with temperature and atmosphere control

• Crucible (e.g., alumina)

Procedure:

• Place a known amount of dried lead tartrate powder into a crucible.

• Place the crucible in the center of the tube furnace.

• Purge the furnace with the desired atmosphere (e.g., air for oxidation or an inert gas like nitrogen or argon for a reducing environment).

• Heat the furnace to the target decomposition temperature at a controlled ramp rate. The decomposition of lead tartrate to PbO generally occurs in the range of 250-400 °C.

• Hold the temperature for a specific duration to ensure complete decomposition.

• Cool the furnace back to room temperature under the same atmosphere.

• The resulting powder is lead(II) oxide.

Influence of Atmosphere:

• In Air: Thermal decomposition in an oxidizing atmosphere (air) typically yields lead(II) oxide (PbO).

• In Inert Atmosphere (e.g., Nitrogen, Argon): Decomposition in an inert atmosphere can lead to the formation of a mixture of PbO and metallic lead (Pb).[6]

Quantitative Data from Thermogravimetric Analysis (TGA): A typical TGA curve for a metal tartrate shows a multi-stage decomposition. For lead tartrate, the initial weight loss corresponds to the removal of any hydrated water, followed by the decomposition of the tartrate moiety, leading to the formation of lead oxide. The exact temperatures and weight loss percentages can vary depending on the heating rate and atmosphere.

Table 2: Example of Thermal Decomposition Data for a Metal Tartrate (Illustrative)

Temperature Range (°C)	Weight Loss (%)	Associated Process
100 - 200	~5%	Dehydration
250 - 400	~30%	Decomposition of tartrate to oxide
> 400	Stable	Final product (PbO)

Note: This is an illustrative example. The actual TGA curve for lead tartrate should be experimentally determined for precise quantitative analysis.

Visualizations

Experimental Workflow for Lead Tartrate Synthesis and Conversion to PbO

Caption: Workflow for lead tartrate synthesis and its thermal conversion to PbO.

Logical Relationship of Synthesis Parameters to Final Product Properties

Caption: Influence of synthesis and decomposition parameters on product properties.

References

• 1. Lead(II) tartrate | C4H4O6Pb | CID 61219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. US5252105A - Method of forming lead-acid battery electrode - Google Patents [patents.google.com]
• 5. etamu.edu [etamu.edu]
• 6. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. americanelements.com [americanelements.com]

Application Notes: Single Crystal Growth of Lead Tartrate

These notes provide an overview of the synthesis of lead tartrate single crystals, primarily focusing on the gel growth technique, which is well-suited for compounds that are sparingly soluble in water and decompose before melting.[1] The information is intended for researchers in materials science, chemistry, and drug development who require high-quality single crystals for structural and property analysis.

Lead tartrate (PbC₄H₄O₆) is a metal-organic compound whose single crystals are of interest for studying its physical properties.[1] The gel growth method is a cost-effective and straightforward technique to obtain these crystals at ambient temperatures, which helps in reducing non-equilibrium defects that can occur at higher temperatures.[2] This method involves the slow, controlled diffusion of reactants through a hydrogel matrix, leading to the formation of well-defined single crystals over a period of days to weeks.[2][3]

The primary application mentioned for lead tartrate is as an anti-knocking additive in gasoline.[4][5] Furthermore, the study of tartrate crystals is significant for understanding their physical properties, which can include piezoelectricity and ferroelectricity in other members of the tartrate family.[1][3]

The most common method cited for growing lead tartrate crystals is the single diffusion technique in a silica (B1680970) gel medium.[1][6] In this setup, one reactant is incorporated into the gel, and the other is carefully added on top as a supernatant solution.[7] The slow diffusion of the supernatant into the gel facilitates a controlled chemical reaction, leading to the nucleation and growth of crystals.[6]

Characterization of the grown crystals is crucial to confirm their identity and quality. X-ray Diffraction (XRD) is used to verify the crystalline nature and determine the crystal structure, which for lead tartrate is orthorhombic.[1] Fourier-Transform Infrared Spectroscopy (FTIR) is employed to identify the functional groups present, such as O-H, C=O, C-O, and the metal-oxygen (Pb-O) bonds, confirming the compound's formation.[1]

Experimental Protocols

Protocol 1: Single Crystal Growth of Lead Tartrate by Gel Method (Single Diffusion)

This protocol describes the most frequently reported method for growing lead tartrate single crystals using a single diffusion technique in a silica hydrogel.

1. Principle

Two soluble reactants, tartaric acid (C₄H₆O₆) and a lead salt (e.g., lead acetate (B1210297), (CH₃CO₂)₂Pb), are allowed to react in a silica gel medium.[1] The tartaric acid is incorporated into the gel matrix, and the lead acetate solution is poured over the set gel. The lead ions (Pb²⁺) from the supernatant diffuse slowly into the gel, reacting with the tartrate ions to form sparingly soluble lead tartrate, which then crystallizes.[4][6]

The chemical reaction is as follows: (CH₃CO₂)₂Pb·3H₂O + C₄H₆O₆ → PbC₄H₄O₆·3H₂O + 2CH₃COOH[1]

2. Materials and Equipment

• Sodium Metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Lead Acetate ((CH₃CO₂)₂Pb·3H₂O) or Lead Nitrate (Pb(NO₃)₂)

• Deionized Water

• Glass test tubes (e.g., 25 mm diameter, 200 mm length)[1]

• Beakers

• Pipettes

• pH meter or pH indicator strips

• Cotton plugs or rubber corks

3. Procedure

Step 1: Preparation of Silica Gel

• Prepare a 1 M solution of sodium metasilicate by dissolving the appropriate amount in deionized water.

• Prepare a 1 M solution of tartaric acid in deionized water.[1]

• In a beaker, slowly add the 1 M tartaric acid solution to the 1 M sodium metasilicate solution while stirring continuously to prevent localized gelling.[3]

• Continue adding the tartaric acid solution until the pH of the mixture reaches a value between 5.0 and 5.2.[1]

Step 2: Gel Setting and Aging

• Transfer the resulting gelling solution into clean glass test tubes.[1]

• Seal the test tubes with cotton plugs or corks to prevent contamination and evaporation.[3]

• Allow the gel to set undisturbed at room temperature. This process typically takes about 48 hours.[1]

• Once the gel is firm, let it age for an additional 24-72 hours. Aging strengthens the gel's mechanical stability.[1][7][8]

Step 3: Addition of Supernatant Solution

• Prepare a 1 M solution of lead acetate.

• After the aging period, carefully pour the lead acetate solution over the set gel using a pipette, allowing the solution to run down the side of the test tube to avoid disturbing the gel surface.[1][7]

Step 4: Crystal Growth and Harvesting

• Keep the test tubes in a vibration-free location at a constant room temperature.

• Crystal nucleation is typically observed at the gel-liquid interface within a few days.[4]

• The crystals will continue to grow over several days to weeks.[3]

• Once the crystals have reached the desired size, they can be carefully harvested from the gel.

4. Data Presentation

The optimal conditions for the growth of lead tartrate and similar tartrate crystals via the gel method are summarized below.

Parameter	Optimal Value/Range	Source
Gel Medium	Silica Gel	[1]
pH of Gelling Solution	5.0 - 5.2	[1]
Specific Gravity of Gel	1.03 - 1.06 g/mL	[2][8]
Concentration of Reactants	1 M	[1]
Gel Setting Time	~48 hours	[1]
Gel Aging Time	24 - 72 hours	[1][8]
Growth Temperature	Room Temperature (20 - 40 °C)	[2]

Visualizations

Caption: Experimental workflow for single crystal growth of lead tartrate.

Caption: Chemical reaction for the formation of lead tartrate.

References

• 1. asianpubs.org [asianpubs.org]
• 2. ias.ac.in [ias.ac.in]
• 3. oldisrj.lbp.world [oldisrj.lbp.world]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. wjarr.com [wjarr.com]
• 7. mdpi.com [mdpi.com]
• 8. wjarr.com [wjarr.com]

Application Notes and Protocols: Lead Tartrate as a Component in Piezoelectric Materials

To Researchers, Scientists, and Drug Development Professionals,

This document provides a summary of the current scientific understanding of lead tartrate and its potential application in piezoelectric materials. While research into various tartrate compounds for piezoelectric applications is ongoing, a comprehensive review of the existing literature reveals a notable absence of detailed quantitative data on the piezoelectric properties of pure lead tartrate.

Introduction to Piezoelectric Tartrates

Certain tartrate crystals, most famously Rochelle salt (potassium sodium tartrate tetrahydrate), are known for their significant piezoelectric and ferroelectric properties.[1][2] The piezoelectric effect, the generation of an electrical charge in response to applied mechanical stress, makes these materials valuable in a range of applications, from sensors and actuators to energy harvesting devices. The investigation of different metal tartrates aims to discover new materials with enhanced piezoelectric performance, improved thermal stability, or more environmentally friendly compositions.

Lead Tartrate: Synthesis and Structural Characterization

Lead tartrate (PbC₄H₄O₆) can be synthesized as single crystals, primarily through the gel growth method.[1] This technique allows for the growth of crystals at ambient temperatures, which is advantageous for materials that may decompose at higher temperatures.

Experimental Protocol: Gel Growth Synthesis of Lead Tartrate Crystals[1]

A common method for synthesizing lead tartrate crystals is the single diffusion gel growth technique.

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Lead acetate (B1210297) [(CH₃COO)₂Pb] or Lead nitrate (B79036) [Pb(NO₃)₂]

• Distilled water

• Glass test tubes

Procedure:

• Gel Preparation: A solution of sodium metasilicate is mixed with a solution of tartaric acid to form a silica (B1680970) hydrogel. The pH of the mixture is a critical parameter and is typically adjusted to be in the acidic range.

• Gel Setting: The gel solution is poured into test tubes and allowed to set over a period of time, typically 24-48 hours.

• Supernatant Addition: Once the gel has set, a solution of a lead salt, such as lead acetate or lead nitrate, is carefully layered on top of the gel.

• Crystal Growth: Lead ions from the supernatant solution diffuse into the gel and react with the tartaric acid to form lead tartrate crystals. The crystals grow within the gel matrix over a period of several days to weeks.

• Harvesting: Once the crystals have reached a desired size, they can be carefully harvested from the gel.

Characterization: The resulting lead tartrate crystals are typically characterized using various analytical techniques to confirm their structure and composition. These include:

• Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups present in the molecule.

• X-ray Diffraction (XRD): To determine the crystal structure and lattice parameters.

Quantitative Data on Piezoelectric Properties of Lead Tartrate

• Piezoelectric Coefficient (d₃₃): This is a measure of the electric charge generated per unit of applied force. There are no reported experimental values for the d₃₃ of pure lead tartrate in the reviewed literature.

• Curie Temperature (T_c): This is the temperature at which a material loses its spontaneous polarization and ferroelectric properties. The Curie temperature of lead tartrate has not been documented in the context of its piezoelectric or ferroelectric characteristics.

• Dielectric Constant: While some studies have investigated the dielectric properties of mixed-metal tartrates containing lead, detailed analysis of the dielectric constant of pure lead tartrate as a function of temperature and frequency, which is crucial for understanding its piezoelectric behavior, is not available.[3]

The absence of this critical data suggests that lead tartrate may not exhibit significant piezoelectric properties, or that its potential in this area has not been a focus of research. In contrast, other tartrate compounds like cadmium tartrate are specifically mentioned for their piezoelectric applications, while lead tartrate is often cited for its use as a gasoline additive.[4]

Experimental Workflow for Piezoelectric Characterization

Should researchers wish to investigate the piezoelectric properties of lead tartrate, a general experimental workflow can be outlined. This workflow is based on standard practices for characterizing piezoelectric materials.

Experimental workflow for piezoelectric characterization.

Conclusion

While methods for synthesizing lead tartrate crystals are established, there is a conspicuous lack of data regarding their piezoelectric properties in the current body of scientific literature. Key quantitative parameters such as the piezoelectric coefficient (d₃₃) and Curie temperature have not been reported for pure lead tartrate. This information gap prevents a thorough evaluation of lead tartrate as a viable piezoelectric material. Future research would need to focus on the systematic growth of high-quality lead tartrate crystals, followed by comprehensive electrical characterization to determine its potential in piezoelectric applications. Until such data becomes available, the use of lead tartrate as a component in piezoelectric materials remains speculative.

References

• 1. asianpubs.org [asianpubs.org]
• 2. ia600407.us.archive.org [ia600407.us.archive.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Lead Tartrate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the synthesis of lead tartrate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in lead tartrate synthesis?

A1: Impurities in lead tartrate can originate from the starting materials, side reactions, or co-precipitation. They can be broadly categorized as:

• Inorganic Impurities:

  • Heavy Metals: Cations such as copper (Cu²⁺), zinc (Zn²⁺), cadmium (Cd²⁺), and iron (Fe³⁺) may be present in the lead starting materials.[1]

  • Anions: Unreacted starting material anions like nitrates (NO₃⁻) or acetates (CH₃COO⁻), as well as contaminants like chlorides (Cl⁻) and sulfates (SO₄²⁻), can be adsorbed onto the precipitate.[1]

  • Basic Lead Tartrate: Formation of basic lead tartrate can occur, especially if the pH of the reaction mixture is not carefully controlled.

• Organic Impurities:

  • Unreacted Tartaric Acid: Excess tartaric acid or its salts may remain in the final product.

  • Solvent Residues: Inadequate drying can leave residual solvents in the product.

  • By-products: Side reactions, although not extensively documented for this specific synthesis, could introduce other organic molecules.[1]

Q2: Which analytical techniques are recommended for purity assessment of lead tartrate?

A2: A combination of techniques is recommended for a comprehensive purity analysis:

• Elemental Analysis:

  • Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) are ideal for quantifying trace metallic impurities.[2]

• Structural and Phase Analysis:

  • X-Ray Diffraction (XRD) is used to confirm the crystalline structure of lead tartrate and identify any crystalline impurities.[3]

  • Fourier-Transform Infrared Spectroscopy (FTIR) helps to identify the functional groups present and can indicate the presence of water, unreacted tartaric acid, or other organic impurities.[3]

• Thermal Analysis:

  • Thermogravimetric Analysis (TGA) can be used to determine the thermal stability and the presence of hydrated water or volatile impurities.

Q3: What is co-precipitation and how can it be minimized during lead tartrate synthesis?

A3: Co-precipitation is the undesired inclusion of impurities within the precipitate of the desired product.[1] In lead tartrate synthesis, soluble salts can be trapped in the crystal lattice or adsorbed onto the surface of the precipitate.

To minimize co-precipitation:

• Control the precipitation rate: Add the precipitating agent slowly and with constant, vigorous stirring. This promotes the formation of larger, more ordered crystals with fewer inclusions.[1]

• Maintain optimal pH: The pH of the solution should be controlled to ensure the selective precipitation of lead tartrate without precipitating metal hydroxides or basic lead tartrate.

• Thoroughly wash the precipitate: Wash the filtered lead tartrate with deionized water to remove soluble impurities from the surface.

• Recrystallization: For higher purity, the lead tartrate can be redissolved in a suitable solvent (e.g., dilute nitric acid) and then reprecipitated under controlled conditions.[1][4][5]

Troubleshooting Guides

Issue 1: Low Yield of Lead Tartrate

Symptoms: The final mass of the dried lead tartrate is significantly lower than the theoretical yield.

Possible Causes and Solutions:

• Incomplete Precipitation:

  • Incorrect Stoichiometry: Ensure the molar ratios of the lead salt and tartaric acid (or tartrate salt) are correct. A slight excess of the precipitating agent (tartaric acid) can help drive the reaction to completion.

  • pH is too low: Lead tartrate has some solubility in acidic conditions. Ensure the pH is appropriate for precipitation.

• Loss of Product During Work-up:

  • Washing with an inappropriate solvent: Washing with a solvent in which lead tartrate has some solubility will lead to product loss. Use cold deionized water for washing.

  • Mechanical Losses: Be careful during transfers and filtration to avoid losing the solid product.

• Side Reactions:

  • The formation of soluble lead complexes can prevent the complete precipitation of lead tartrate.

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Caption: Troubleshooting guide for a discolored lead tartrate product.

Data Presentation

Parameter	Value / Range	Source(s)	Notes
Purity Grades
Reagent Grade	≥99%	[4][5]	Suitable for general laboratory use.
High Purity	Up to 99.99999%	[6]	Available for specialized applications requiring minimal trace metal content.
Common Metallic Impurities	Levels can vary significantly based on the purity of the lead starting material.
Copper (Cu)	< 0.005%	[2]	A common impurity in lead.
Zinc (Zn)	< 0.001%	[2]	Another frequent impurity in lead sources.
Iron (Fe)	< 0.002%	[2]	Can lead to discoloration of the final product.
Cadmium (Cd)	< 0.002%	[2]	A toxic heavy metal that should be monitored.
Solubility
Water	Insoluble	[7]
Alcohol	Insoluble	[7]
Dilute Nitric Acid	Soluble	[7]	Can be used for recrystallization.
Alkali Solutions	Soluble	[7]	Forms plumbite and tartrate ions.
Ammonium Tartrate Solution	Soluble	[7]	Forms a soluble complex.

Experimental Protocols

Standard Laboratory Synthesis of Lead Tartrate

This protocol describes the synthesis of lead tartrate via precipitation from lead(II) acetate (B1210297) and L-tartaric acid.

Materials:

• Lead(II) acetate trihydrate (Pb(CH₃COO)₂·3H₂O)

• L-tartaric acid (C₄H₆O₆)

• Deionized water

• Ethanol (B145695) (for washing, optional)

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of lead(II) acetate by dissolving a calculated amount in deionized water.

  • Separately, prepare a solution of L-tartaric acid by dissolving a stoichiometric amount in deionized water.

• Precipitation:

  • Slowly add the L-tartaric acid solution to the lead(II) acetate solution with constant, vigorous stirring. A white precipitate of lead tartrate will form immediately.

  • Continue stirring for a period (e.g., 30 minutes) to ensure the reaction goes to completion and to promote crystal growth.

• Isolation of the Precipitate:

  • Collect the white precipitate by vacuum filtration using a Buchner funnel and an appropriate filter paper.

• Washing:

  • Wash the precipitate on the filter paper with several portions of cold deionized water to remove any soluble impurities.

  • An optional wash with a small amount of ethanol can aid in drying.

• Drying:

  • Dry the purified lead tartrate in a drying oven at a moderate temperature (e.g., 60-80 °C) until a constant weight is achieved.

Caption: A typical workflow for the laboratory synthesis of lead tartrate.

References

• 1. benchchem.com [benchchem.com]
• 2. azomining.com [azomining.com]
• 3. asianpubs.org [asianpubs.org]
• 4. Home Page [chem.ualberta.ca]
• 5. mt.com [mt.com]
• 6. americanelements.com [americanelements.com]
• 7. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]

how to improve the yield and purity of lead tartrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of lead tartrate.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of lead tartrate.

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete Precipitation: The reaction may not have gone to completion due to suboptimal pH, temperature, or reaction time.	- Optimize pH: Ensure the pH of the reaction mixture is around 7 for maximum precipitation of lead tartrate. At a pH of 5.5, no significant precipitation of lead ions is observed. - Control Temperature: A reaction temperature of 70°C has been shown to be effective. - Sufficient Reaction Time: Allow for a sufficient reaction time, for example, 3 hours, to ensure the reaction goes to completion.[1]
Loss of Product During Washing: Lead tartrate has some solubility in water, and excessive washing can lead to product loss.	- Use ice-cold deionized water for washing the precipitate to minimize solubility. - Wash with a minimal amount of water, just enough to remove soluble impurities. - Consider using a non-aqueous solvent like ethanol (B145695) for the final wash, as lead tartrate is insoluble in alcohol.[2]
Incorrect Stoichiometry: An improper molar ratio of lead salts to tartaric acid can limit the amount of product formed.	- Carefully calculate and measure the molar equivalents of the reactants. A molar ratio of lead to tartrate of 1:2 has been used successfully.[1]
Low Purity	Co-precipitation of Impurities: Other metal ions (e.g., Cu²⁺, Zn²⁺, Cd²⁺, Fe³⁺) or their hydroxides may precipitate along with the lead tartrate.[3]	- Control pH: Maintaining a specific pH can prevent the precipitation of other metal hydroxides. - Slow Reagent Addition: Add the precipitating agent (tartaric acid or a tartrate salt solution) slowly while vigorously stirring the lead salt solution. This minimizes the trapping of impurities in the precipitate.[3] - Purification of Starting Materials: Ensure the lead salt and tartaric acid used are of high purity.
Formation of Basic Lead Salts: Precipitation from a highly alkaline solution can lead to the formation of basic lead salts as impurities.	- Maintain the pH of the reaction mixture close to neutral (around 7).
Inadequate Washing: Residual soluble salts from the reaction mixture can contaminate the final product.	- Wash the precipitate thoroughly with deionized water until the washings are free of interfering ions (e.g., test for chloride or sulfate (B86663) ions if applicable).
Poor Crystal Quality	Rapid Precipitation: Fast addition of reagents leads to the formation of small, amorphous particles that are difficult to filter and may trap more impurities.	- Slow Crystallization: Allow the precipitate to form slowly from a supersaturated solution. This can be achieved by slow addition of the precipitant and allowing the solution to cool down slowly. - Gel Growth Method: For obtaining high-quality single crystals, a gel growth method can be employed.[4][5]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for precipitating lead tartrate to maximize yield?

A1: The optimal pH for the precipitation of lead tartrate is approximately 7. At this pH, the precipitation of lead ions is nearly complete. It is important to avoid highly acidic conditions (e.g., pH 5.5 and below) where lead tartrate solubility increases, and highly alkaline conditions which may lead to the formation of other lead species.[6]

Q2: What are the most common impurities in lead tartrate synthesis and how can I avoid them?

A2: Common impurities include other heavy metal ions that may be present in the starting materials, such as copper (Cu²⁺), zinc (Zn²⁺), cadmium (Cd²⁺), and iron (Fe³⁺).[3] These can co-precipitate with the lead tartrate. To avoid them, use high-purity reagents and control the pH of the precipitation. Slowly adding the tartaric acid solution with vigorous stirring can also minimize the inclusion of impurities in the crystal lattice.[3][7]

Q3: How can I improve the filterability of my lead tartrate precipitate?

A3: To improve filterability, you should aim for larger crystals. This can be achieved by:

• Slowing down the precipitation rate: Add the tartaric acid solution dropwise to the lead salt solution with constant and efficient stirring.

• Digestion: After precipitation, allow the precipitate to stand in the mother liquor, a process known as digestion. This allows smaller particles to dissolve and redeposit onto larger crystals.

Q4: What is the best way to wash the lead tartrate precipitate to ensure high purity without significant product loss?

A4: To wash the precipitate effectively:

• First, wash with cold deionized water to remove the bulk of soluble impurities. Using cold water minimizes the solubility of lead tartrate.

• Perform a final wash with a solvent in which lead tartrate is insoluble, such as ethanol, to remove any remaining water-soluble impurities and to aid in drying.[2]

Q5: What analytical techniques can be used to determine the purity of lead tartrate?

A5: Several analytical techniques can be employed to assess the purity of your lead tartrate sample:

• Atomic Absorption Spectroscopy (AAS) or Inductively Coupled Plasma (ICP) Spectroscopy: These methods are highly sensitive for detecting trace metal contaminants.[3]

• X-ray Diffraction (XRD): Can be used to confirm the crystalline phase of the lead tartrate and identify any crystalline impurities.[4]

• Fourier-Transform Infrared Spectroscopy (FTIR): Can help identify the presence of characteristic functional groups of tartrate and detect certain organic impurities.[4]

• Titration Methods: The lead content can be determined by titrimetric methods, for example, using EDTA.[1]

Experimental Protocols

Protocol 1: Controlled Precipitation for High Yield and Purity

This protocol is designed to produce lead tartrate with high yield and purity from common laboratory reagents.

Materials:

• Lead(II) nitrate (B79036) (Pb(NO₃)₂) or Lead(II) acetate (B1210297) (Pb(CH₃COO)₂)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Sodium hydroxide (B78521) (NaOH) solution (1 M)

• Deionized water

• Ethanol

Procedure:

• Prepare Reactant Solutions:

  • Prepare a solution of the lead salt (e.g., 0.5 M lead nitrate) in deionized water.

  • Prepare a stoichiometric equivalent or slight excess solution of tartaric acid (e.g., 0.5 M) in deionized water.

• pH Adjustment:

  • Gently heat the lead salt solution to approximately 70°C.

  • Slowly add the tartaric acid solution to the lead salt solution with vigorous and continuous stirring.

  • Monitor the pH of the mixture and adjust it to approximately 7 by the dropwise addition of 1 M NaOH solution.

• Precipitation and Digestion:

  • Continue stirring the mixture at 70°C for 3 hours to ensure complete precipitation.[1]

  • Turn off the heat and allow the precipitate to settle and the solution to cool down slowly to room temperature. This digestion step promotes the formation of larger, more easily filterable crystals.

• Filtration and Washing:

  • Separate the precipitate by vacuum filtration.

  • Wash the precipitate with a small amount of ice-cold deionized water to remove any remaining soluble salts.

  • Perform a final wash with ethanol to remove water and aid in drying.[2]

• Drying:

  • Dry the purified lead tartrate precipitate in a desiccator or in an oven at a low temperature (e.g., 60-80°C) to a constant weight.

Visualizations

Caption: Experimental workflow for the synthesis of high-purity lead tartrate.

Caption: Troubleshooting logic for improving lead tartrate yield and purity.

References

• 1. researchgate.net [researchgate.net]
• 2. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Coprecipitation - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting Lead Tartrate Precipitation Issues

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on common issues encountered during the precipitation of lead tartrate. The following information is presented in a question-and-answer format to directly address specific challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of lead tartrate?

Lead(II) tartrate is a white to off-white solid that is sparingly soluble in water and alcohol.[1][2] It is, however, soluble in dilute nitric acid, alkali solutions, and solutions containing ammonium (B1175870) tartrate.[1]

Q2: I am not getting the expected precipitate when mixing solutions of a lead(II) salt and a tartrate salt. What could be the issue?

Several factors could be preventing the precipitation of lead tartrate:

• Incorrect pH: The pH of the solution is a critical factor. Lead tartrate solubility is influenced by pH, and if the solution is too acidic, the tartrate ion concentration may be too low for precipitation to occur.

• Presence of Complexing Agents: Certain ions or molecules in your solution might be forming soluble complexes with lead(II) ions, preventing them from reacting with tartrate. For instance, lead tartrate can be soluble in an acid ammonium hydrogen oxidation and tartaric acid ammonium solution.[1]

• Low Concentrations: The concentrations of your lead(II) salt and tartrate salt solutions may be below the threshold required to exceed the solubility product (Ksp) of lead tartrate.

Q3: My lead tartrate precipitate has an off-white or yellowish color. What could be the cause?

An unexpected color in your precipitate may indicate the presence of impurities.

• Contamination with other ions: If your reagents or glassware are contaminated with ions that form colored lead compounds, this can discolor your precipitate. For example, lead chromate (B82759) (PbCrO₄) is yellow, and lead iodide (PbI₂) is bright yellow.

• Side reactions: The reaction conditions might be promoting the formation of colored byproducts.

• Decomposition: Heating lead tartrate can cause it to decompose, which may result in a color change.

Q4: What is the common ion effect and how does it relate to lead tartrate precipitation?

The common ion effect describes the decrease in solubility of a sparingly soluble salt when a solution containing an ion in common with the salt is added. For lead tartrate (PbC₄H₄O₆), adding either a soluble lead salt (like lead nitrate, Pb(NO₃)₂) or a soluble tartrate salt (like sodium tartrate, Na₂C₄H₄O₆) to a saturated solution will shift the equilibrium towards the solid lead tartrate, causing more of it to precipitate out of solution. This principle can be utilized to maximize the yield of your precipitation.

Troubleshooting Guides

Issue 1: Low Yield of Lead Tartrate Precipitate

Potential Cause	Troubleshooting Step	Expected Outcome
Suboptimal pH	Adjust the pH of the reaction mixture. Lead precipitation is generally favored at neutral to slightly alkaline pH.	Increased yield of precipitate.
Incomplete Reaction	Increase the reaction time or gently warm the solution (while monitoring for decomposition). Ensure thorough mixing.	A greater amount of precipitate is formed over time.
Loss during washing	Use a minimal amount of cold deionized water or a suitable non-solvent for washing the precipitate to minimize dissolution.	Reduced loss of product, leading to a higher isolated yield.
Reagent Concentration Too Low	Increase the concentration of the lead(II) or tartrate solution.	Precipitation is initiated or the amount of precipitate increases.

Issue 2: Precipitate Fails to Form

| Potential Cause | Troubleshooting Step | Expected Outcome | | :--- | :--- | | pH is too acidic | Gradually add a dilute base (e.g., NaOH or NH₄OH) to raise the pH of the solution. | Formation of a white precipitate as the solution becomes less acidic. | | Presence of interfering substances | Analyze the composition of your reaction mixture for potential complexing agents. If possible, remove them prior to precipitation. | Precipitation occurs after the removal of interfering ions. | | Supersaturated solution | Induce crystallization by scratching the inside of the beaker with a glass rod or by adding a seed crystal of lead tartrate. | The formation of crystals is initiated. |

Experimental Protocols

Protocol 1: Synthesis of Lead Tartrate Crystals via Gel Diffusion

This method is suitable for growing single crystals of lead tartrate.[2]

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O) solution (1 M)

• Tartaric acid solution (1 M)

• Lead(II) acetate (B1210297) solution

• Glass test tubes (25 mm diameter, 200 mm length)

Procedure:

• Prepare the gel by titrating the 1 M sodium metasilicate solution with 1 M tartaric acid until the pH of the mixture is between 5.0 and 5.2.

• Pour the gelling mixture into the glass test tubes and allow it to set for approximately 48 hours.

• After the gel has set, age it for 24 hours.

• Carefully pour the lead(II) acetate solution on top of the set gel. This is the supernatant solution.

• The expected chemical reaction is: (CH₃CO₂)₂Pb·3H₂O + C₄H₆O₆ → PbC₄H₄O₆·3H₂O + 2CH₃COOH.

• Allow the setup to stand undisturbed. Small crystals should start to appear at the gel-solution interface within a few days, and larger crystals will grow down the gel column over the course of a week.

• The crystals can be harvested after approximately one month.

Protocol 2: General Precipitation of Lead Tartrate

Materials:

• A soluble lead(II) salt (e.g., lead(II) nitrate, Pb(NO₃)₂)

• A soluble tartrate salt (e.g., sodium tartrate, Na₂C₄H₄O₆ or sodium potassium tartrate)

• Deionized water

• Beakers and filtration apparatus

Procedure:

• Prepare separate aqueous solutions of the lead(II) salt and the tartrate salt.

• Slowly add the tartrate salt solution to the lead(II) salt solution with constant stirring.

• A white precipitate of lead(II) tartrate should form immediately.

• Continue stirring for a period to ensure complete precipitation.

• Allow the precipitate to settle.

• Separate the precipitate from the solution by filtration.

• Wash the precipitate with a small amount of cold deionized water to remove any soluble impurities.

• Dry the precipitate in a desiccator or a low-temperature oven.

Visualizations

Caption: Chemical equilibrium of lead tartrate precipitation.

Caption: Troubleshooting workflow for lead tartrate precipitation.

Caption: The influence of pH on lead tartrate solubility.

References

• 1. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 2. asianpubs.org [asianpubs.org]
• 3. What is the solubility of lead salts in water? - Blog [cjspvc.com]

Technical Support Center: Synthesis of Lead Tartrate Crystals

This technical support center is designed to assist researchers, scientists, and drug development professionals in controlling the crystal size and habit of lead tartrate during synthesis. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing lead tartrate crystals?

A1: The most frequently reported method for growing well-defined single crystals of lead tartrate is the gel growth technique, specifically the single diffusion method.[1][2][3] This method is favored because lead tartrate is sparingly soluble in water and can decompose at higher temperatures, making high-temperature solution growth methods less suitable.[2] The gel medium, typically silica (B1680970) gel, controls the diffusion of reactants, slowing down the reaction rate and allowing for the formation of larger, more perfect crystals.[2][4]

Q2: What is the expected crystal structure and morphology of lead tartrate?

A2: Lead tartrate typically crystallizes in the orthorhombic system with the space group P212121.[4] The crystal habit can vary, but block-like or dendrite forms are commonly observed.[1][4][5] In the crystal structure, each Pb²⁺ cation is coordinated to eight oxygen atoms from five different tartrate anions, forming a three-dimensional framework.[4]

Q3: How does pH influence the crystallization of lead tartrate?

A3: The pH of the growth medium is a critical parameter in the synthesis of tartrate crystals. For lead tartrate grown in a silica gel, a pH of 5.0-5.2 for the gelling mixture has been successfully used.[2] Generally, for tartrate systems, increasing the pH can lead to an increase in crystal size.[1] This is because pH affects the solubility of the metal salt and the speciation of the tartrate ion in the solution, which in turn influences the supersaturation and nucleation rate.

Q4: What is the role of temperature in controlling lead tartrate crystal growth?

A4: While specific studies on the effect of temperature on lead tartrate are limited, general crystallization principles suggest that temperature plays a significant role. Higher temperatures can increase the solubility of the reactants, potentially leading to a lower supersaturation level. Slower cooling or maintaining a constant, slightly elevated temperature can promote the growth of larger crystals by favoring crystal growth over nucleation. Conversely, rapid cooling can induce high supersaturation, leading to the formation of many small crystals.

Q5: Can additives be used to modify the crystal habit of lead tartrate?

A5: Yes, additives can be used to modify the crystal habit. While specific additives for lead tartrate are not extensively documented in the provided search results, the principle of using additives to influence crystal morphology is well-established. Additives can selectively adsorb to specific crystal faces, inhibiting growth on those faces and promoting growth on others, thereby altering the overall crystal shape. For mixed-metal tartrate systems, varying the concentration of the constituent metal ions has been shown to alter the crystal morphology, such as the length and density of dendrites.[5]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No crystal formation or very slow growth.	Low Supersaturation: The concentration of reactants may be too low.	- Increase the concentration of the lead salt (e.g., lead acetate (B1210297) or lead nitrate) or the tartrate source (e.g., tartaric acid or sodium potassium tartrate) in the supernatant solution. - Ensure the gel has properly set before adding the supernatant to allow for a gradual diffusion front.
Inappropriate pH: The pH of the gel may not be optimal for crystallization.	- Carefully adjust the pH of the sodium metasilicate (B1246114) solution with tartaric acid to be within the 5.0-5.2 range.[2] Use a calibrated pH meter for accurate measurement.
Formation of many small crystals (powder) instead of larger single crystals.	High Supersaturation: The rate of reaction is too fast, leading to rapid nucleation.	- Decrease the concentration of the reactants in the supernatant solution. - Use a denser gel to slow down the diffusion of the reactants. - Maintain the experiment at a constant, slightly elevated temperature to reduce the supersaturation level.
Gel Setting Issues: The gel may not have set properly, leading to uncontrolled mixing.	- Allow the gel to set for at least 48 hours, followed by a 24-hour aging period before adding the supernatant solution.[2] - Ensure the correct ratio of sodium metasilicate to tartaric acid is used to achieve the desired pH and gel density.
Dendritic or irregular crystal growth.	High Growth Rate: Rapid crystal growth can lead to dendritic morphologies.[5]	- Lower the concentration of the reactants to reduce the growth rate. - Introduce a small amount of a habit-modifying additive (requires experimentation with different compounds). - In mixed-crystal systems, adjusting the ratio of the metal ions can influence the dendritic nature of the crystals.[5]
Cloudy or opaque crystals.	Inclusions: Rapid growth can trap solvent or impurities within the crystal lattice.	- Slow down the crystallization process by reducing reactant concentrations or adjusting the temperature. - Ensure high purity of all reactants and solvents.
Gel cracking or syneresis.	Incorrect Gel Preparation: The pH or concentration of the gelling solution is not optimal.	- Prepare the sodium metasilicate solution fresh and titrate slowly with tartaric acid while monitoring the pH. - Avoid significant temperature fluctuations during the gel setting process.

Quantitative Data

The following tables summarize the expected influence of key experimental parameters on the crystal size and habit of lead tartrate. This data is extrapolated from qualitative descriptions in the literature and general crystallization principles, as specific quantitative studies for lead tartrate are limited.

Table 1: Effect of Reactant Concentration on Crystal Characteristics

Lead Salt Concentration (in supernatant)	Tartrate Source Concentration (in gel/supernatant)	Expected Crystal Size	Expected Crystal Habit
Low	Low	Larger	More well-defined, potentially block-like[4]
High	High	Smaller	More numerous, potentially dendritic or powdered
High	Low	Intermediate	May be irregular or poorly formed
Low	High	Intermediate	May be irregular or poorly formed

Table 2: Influence of pH and Temperature on Crystal Growth

pH of Gel	Temperature	Expected Crystal Size	Expected Crystal Habit
4.5 - 5.0	Room Temperature	Smaller	May be less defined
5.0 - 5.5	Room Temperature	Optimal, Larger	Well-formed, block-like or distinct dendrites[2]
5.5 - 6.0	Room Temperature	Smaller	May precipitate as powder due to higher solubility
5.0 - 5.5	Slightly Elevated (e.g., 30-40°C)	Potentially Larger	Well-defined, growth favored over nucleation
5.0 - 5.5	Low (e.g., 10-15°C)	Smaller	Nucleation favored, potentially leading to smaller crystals

Experimental Protocols

Key Experiment: Single Diffusion Gel Growth of Lead Tartrate

This protocol is based on the successful synthesis of lead tartrate crystals reported in the literature.[2]

Materials:

• Sodium Metasilicate (Na₂SiO₃·9H₂O)

• Tartaric Acid (C₄H₆O₆)

• Lead Acetate ((CH₃COO)₂Pb·3H₂O) or Lead Nitrate (Pb(NO₃)₂)

• Deionized Water

• Glass test tubes (e.g., 25 mm diameter, 200 mm length)

• pH meter

Procedure:

• Gel Preparation:

  • Prepare a 1 M solution of sodium metasilicate and a 1 M solution of tartaric acid.

  • Slowly add the 1 M tartaric acid solution to the 1 M sodium metasilicate solution with constant stirring.

  • Monitor the pH of the mixture continuously until it reaches a value between 5.0 and 5.2.

  • Pour the gelling mixture into clean test tubes to a desired height (e.g., 10 cm).

  • Cover the test tubes and allow the gel to set for approximately 48 hours at room temperature.

  • After the gel has set, allow it to age for an additional 24 hours.

• Addition of Supernatant:

  • Prepare a solution of the lead salt (e.g., 0.5 M lead acetate).

  • Carefully and slowly pour the lead acetate solution over the set and aged gel to form a distinct layer.

• Crystal Growth:

  • Seal the test tubes to prevent evaporation and contamination.

  • Place the test tubes in a location with a stable temperature, away from vibrations.

  • Observe the test tubes periodically for crystal growth. Small crystals may appear at the gel-solution interface within a few days, with larger crystals forming within the gel matrix over several weeks.[2]

• Harvesting Crystals:

  • Once the crystals have reached the desired size, carefully remove them from the gel.

  • Gently wash the harvested crystals with deionized water to remove any adhering gel and unreacted solution.

  • Dry the crystals at room temperature.

Visualizations

Caption: Experimental workflow for the synthesis of lead tartrate crystals via the single diffusion gel growth method.

Caption: Logical relationships between experimental parameters and final lead tartrate crystal properties.

References

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. asianpubs.org [asianpubs.org]
• 4. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. allresearchjournal.com [allresearchjournal.com]

Technical Support Center: Lead Tartrate Solubility and Precipitation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with lead tartrate. The following information addresses common issues related to the effect of pH on the solubility and precipitation of lead tartrate during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: Why is my lead tartrate precipitate dissolving at low pH?

A1: At low pH values, the concentration of hydrogen ions (H⁺) is high. These hydrogen ions react with the tartrate ions (C₄H₄O₆²⁻) in the solution. Tartaric acid is a weak diprotic acid, meaning it can donate two protons. The tartrate ion is the conjugate base of tartaric acid. In an acidic solution, the tartrate ions will be protonated to form hydrogen tartrate (HC₄H₄O₆⁻) and tartaric acid (H₂C₄H₄O₆). This consumption of tartrate ions from the solution shifts the lead tartrate solubility equilibrium (PbC₄H₄O₆(s) ⇌ Pb²⁺(aq) + C₄H₄O₆²⁻(aq)) to the right, causing the lead tartrate precipitate to dissolve.

Q2: I am observing precipitation when I increase the pH of my lead tartrate solution. Is this expected?

A2: Yes, this is expected, but the precipitate forming at higher pH values may not be solely lead tartrate. As the pH increases, the concentration of hydroxide (B78521) ions (OH⁻) also increases. Lead(II) ions can react with hydroxide ions to form lead(II) hydroxide (Pb(OH)₂), which is a sparingly soluble salt. The precipitation of lead(II) hydroxide typically begins to occur at a pH of around 6 and becomes significant at higher pH values. Therefore, at alkaline pH, you are likely observing the precipitation of both lead tartrate and lead(II) hydroxide.

Q3: What is the optimal pH for precipitating lead tartrate?

A3: The optimal pH for precipitating lead tartrate is a balance between two competing effects. At very low pH, the solubility is high due to the protonation of the tartrate ion. At high pH, the precipitation of lead(II) hydroxide becomes a significant competing reaction. The maximum precipitation of lead tartrate will occur in a slightly acidic to neutral pH range where the tartrate ion is the predominant species and the concentration of hydroxide ions is too low to cause significant precipitation of lead(II) hydroxide. This range is typically between a pH of approximately 4.5 and 6.

Q4: How does the speciation of tartaric acid affect lead tartrate solubility?

A4: The solubility of lead tartrate is directly influenced by the speciation of tartaric acid, which is pH-dependent. Tartaric acid (H₂T) has two pKa values: pKa₁ = 2.98 and pKa₂ = 4.34.

• At pH < 2.98, the predominant species is undissociated tartaric acid (H₂C₄H₄O₆).

• Between pH 2.98 and 4.34, the primary species is the hydrogen tartrate ion (HC₄H₄O₆⁻).

• At pH > 4.34, the fully deprotonated tartrate ion (C₄H₄O₆²⁻) becomes the dominant species.

Since lead tartrate (PbC₄H₄O₆) is formed from the reaction of Pb²⁺ and C₄H₄O₆²⁻, its precipitation is favored at pH values above 4.34 where the concentration of the tartrate ion is highest.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Lead tartrate precipitate fails to form.	pH is too low: The acidic conditions are keeping the tartrate protonated, preventing the formation of the lead tartrate salt.	Gradually increase the pH of the solution to a range of 4.5-6 using a suitable base (e.g., dilute NaOH) while monitoring the pH.
Insufficient concentration of reactants: The concentrations of lead(II) ions and tartrate ions may be below the solubility product (Ksp) of lead tartrate.	Increase the concentration of either the lead(II) salt or the tartrate source.
Precipitate dissolves unexpectedly.	Decrease in pH: Accidental addition of an acid or absorption of acidic gases (like CO₂) from the atmosphere can lower the pH.	Measure the pH of the solution. If it has dropped, adjust it back to the optimal range for precipitation.
A white, gelatinous precipitate forms at high pH.	Formation of lead(II) hydroxide: At pH values above 6, lead(II) hydroxide will precipitate out of solution.	To selectively precipitate lead tartrate, maintain the pH in the slightly acidic to neutral range (4.5-6). If you need to work at a higher pH, be aware that your precipitate will be a mixture of lead tartrate and lead(II) hydroxide.
Inconsistent precipitation results between experiments.	Inaccurate pH measurement or control: Small variations in pH can significantly impact the solubility and precipitation of lead tartrate.	Calibrate your pH meter before each use. Add the pH-adjusting solution slowly and with constant stirring to avoid localized pH changes.

Quantitative Data

pH Range	Predominant Tartrate Species	Expected Lead Tartrate Solubility	Competing Reactions
< 2.98	H₂C₄H₄O₆ (Tartaric Acid)	High	Protonation of tartrate
2.98 - 4.34	HC₄H₄O₆⁻ (Hydrogen Tartrate)	Moderate to High	Protonation of tartrate
4.34 - 6.0	C₄H₄O₆²⁻ (Tartrate)	Low (Minimum Solubility)	None significant
> 6.0	C₄H₄O₆²⁻ (Tartrate)	Low (for lead tartrate)	Precipitation of Pb(OH)₂

Experimental Protocols

Methodology for Determining the Effect of pH on Lead Tartrate Solubility

This protocol outlines a general procedure to determine the solubility of lead tartrate as a function of pH.

1. Materials:

• Lead(II) nitrate (B79036) (Pb(NO₃)₂) or another soluble lead(II) salt

• L-(+)-Tartaric acid (C₄H₆O₆)

• Sodium hydroxide (NaOH) solution (e.g., 0.1 M)

• Nitric acid (HNO₃) solution (e.g., 0.1 M)

• Deionized water

• pH meter

• Stir plate and stir bars

• A series of conical flasks or beakers

• 0.45 µm syringe filters

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for lead analysis

2. Procedure:

• Preparation of a Saturated Lead Tartrate Solution:

  • Prepare a stock solution of a soluble lead(II) salt (e.g., 0.1 M Pb(NO₃)₂) and a stock solution of tartaric acid (e.g., 0.1 M C₄H₆O₆).

  • In a series of flasks, mix equal volumes of the lead(II) and tartaric acid solutions to initiate the precipitation of lead tartrate.

  • Stir the resulting suspensions vigorously for an extended period (e.g., 24 hours) at a constant temperature to ensure equilibrium is reached.

• pH Adjustment:

  • Adjust the pH of each suspension to a desired value (e.g., pH 2, 3, 4, 5, 6, 7, 8) using the dilute HNO₃ or NaOH solutions.

  • Allow the suspensions to re-equilibrate by stirring for several hours after each pH adjustment.

• Sample Collection and Analysis:

  • Once equilibrium is reached at the target pH, cease stirring and allow the precipitate to settle.

  • Carefully draw a sample of the supernatant using a syringe and immediately filter it through a 0.45 µm syringe filter to remove any solid particles.

  • Acidify the filtered sample with a small amount of concentrated nitric acid to prevent any subsequent precipitation before analysis.

  • Determine the concentration of dissolved lead(II) ions in the filtered sample using AAS or ICP-MS. This concentration represents the solubility of lead tartrate at that specific pH.

• Data Analysis:

  • Plot the measured lead(II) concentration (solubility) as a function of pH.

Visualizations

Technical Support Center: Optimizing Lead Tartrate Crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the crystallization of lead tartrate. The information is designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common challenges in lead tartrate crystallization, offering potential causes and solutions in a straightforward question-and-answer format.

Q1: Why am I not getting any lead tartrate crystals to form?

A1: This is a common issue often related to sub-optimal supersaturation or the presence of interfering substances.

• Insufficient Supersaturation: The concentration of lead tartrate in your solution may be too low. While lead tartrate has low solubility in water, ensure you are starting with a saturated or near-saturated solution at an elevated temperature.[1] If you are performing a reaction precipitation, ensure the concentrations of your lead (II) and tartrate salt solutions are appropriate.

• Inhibiting Impurities: The presence of even small amounts of impurities can sometimes inhibit crystal nucleation and growth. If possible, purify your starting materials.

• Inappropriate Solvent: Water is the most common solvent, but lead tartrate is only sparingly soluble.[2] Ensure you are using a solvent system in which lead tartrate has a slightly higher solubility at elevated temperatures.

• Vibrations: Excessive vibration in the laboratory can disturb the crystallization process. Try to place your crystallization vessel in a quiet, undisturbed location.[1]

Q2: My lead tartrate is crashing out as a fine powder or an amorphous solid, not crystals. What's happening?

A2: The rapid formation of a fine precipitate instead of distinct crystals is typically due to excessively high supersaturation, leading to rapid nucleation rather than controlled crystal growth.

• Cooling Rate is Too Fast: Rapidly cooling a saturated solution will cause the lead tartrate to precipitate quickly as a fine powder. A slower, more controlled cooling process is crucial for growing larger crystals.

• High Initial Concentration: If the initial concentration of your reactants is too high, the precipitation will be instantaneous, preventing the formation of an ordered crystal lattice. Consider using more dilute solutions.

• Localized Supersaturation: If you are mixing two reactant solutions, poor mixing can create areas of very high supersaturation where the solutions first meet, causing rapid precipitation. Ensure vigorous and efficient stirring during the addition of reactants.

Q3: The yield of my lead tartrate crystals is very low. How can I improve it?

A3: Low yield can be attributed to several factors related to solubility and the crystallization conditions.

• Incomplete Precipitation: Lead tartrate has low but non-zero solubility in water. Ensure that you have allowed sufficient time for crystallization and that the final cooling temperature is low enough to maximize precipitation. An ice bath can be used to further decrease the solubility after initial slow cooling.[3]

• Excessive Washing: Washing the collected crystals with a solvent in which they have some solubility will lead to product loss. Use a minimal amount of ice-cold solvent for washing.[4]

• pH of the Solution: The solubility of lead salts can be influenced by pH.[2] Ensure the pH of your solution is optimized for minimal lead tartrate solubility.

Q4: How can I control the size and quality of the lead tartrate crystals?

A4: Crystal size and quality are primarily influenced by the rate of nucleation versus the rate of crystal growth. To obtain larger, higher-quality crystals, the rate of growth should dominate over the rate of nucleation.

• Slow Cooling: A very slow and controlled cooling rate is one of the most effective methods for growing larger crystals. This allows molecules to deposit onto existing crystal nuclei in an orderly fashion rather than forming new nuclei.

• Seeding: Introducing a few small, well-formed "seed" crystals into a saturated solution can promote the growth of larger crystals by providing a template for crystallization, bypassing the initial nucleation step.

• Gel Crystallization: For producing very high-quality single crystals for analytical purposes, the gel diffusion method is often employed.[2][5] This technique involves the slow diffusion of reactant solutions through a silica (B1680970) gel, which facilitates very slow and controlled crystal growth over days or weeks.[1]

Data Presentation

Due to the limited availability of specific quantitative data for the temperature-dependent solubility of lead tartrate in public literature, the following table presents a qualitative summary of the expected relationship between temperature and key crystallization parameters based on general crystallization principles.

Parameter	Low Temperature (e.g., 0-5 °C)	Room Temperature (e.g., 20-25 °C)	Elevated Temperature (e.g., 60-80 °C)
Lead Tartrate Solubility	Very Low	Low	Moderately Increased
Optimal Crystal Yield	High (Maximizes precipitation)	Moderate	Low (Higher solubility in mother liquor)
Rate of Crystallization	Very Slow	Slow to Moderate	Fast
Typical Crystal Size	Small to Medium (with slow cooling)	Medium to Large (with slow cooling)	Small (often fine powder due to rapid precipitation on cooling)
Risk of Impurity Inclusion	Low to Moderate	Low	High (with rapid cooling)

Experimental Protocols

Given the low solubility of lead tartrate, two primary methods can be considered for crystallization: a cooling crystallization from a suitable solvent (if one can be identified where solubility shows sufficient temperature dependence) and a reaction crystallization (precipitation).

Protocol 1: Cooling Crystallization (General Procedure)

This protocol is based on general recrystallization principles and should be optimized for your specific experimental conditions.

• Solvent Selection: Identify a solvent in which lead tartrate is sparingly soluble at room temperature but significantly more soluble at an elevated temperature. Given its insolubility in water and alcohol, this may involve exploring dilute acidic or alkaline solutions, followed by neutralization.[6]

• Dissolution: In a suitable flask, add the impure lead tartrate solid to a minimal amount of the selected solvent. Heat the mixture with stirring to just below the solvent's boiling point until the solid is completely dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization in the funnel.

• Slow Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. To further slow the cooling process, the flask can be placed in an insulated container.

• Ice Bath: Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the crystal yield.

• Crystal Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any adhering soluble impurities.

• Drying: Allow the crystals to dry completely. This can be done by air drying or in a desiccator.

Protocol 2: Reaction Crystallization (Precipitation)

This method involves the in-situ formation of lead tartrate from soluble precursors.

• Prepare Reactant Solutions: Prepare two separate aqueous solutions: one containing a soluble lead(II) salt (e.g., lead(II) nitrate) and the other containing a soluble tartrate salt (e.g., sodium tartrate or potassium sodium tartrate).

• Controlled Mixing: While vigorously stirring one of the solutions, slowly add the other solution dropwise. The rate of addition is critical for controlling crystal size. A slower addition rate generally leads to larger crystals.

• Temperature Control: The temperature at which the precipitation is carried out can influence the outcome. Performing the reaction at a slightly elevated temperature may promote the formation of more ordered crystals, followed by slow cooling to increase the yield.

• Digestion (Aging): After the addition is complete, continue stirring the suspension (mother liquor) for a period of time, sometimes at a slightly elevated temperature. This process, known as digestion or aging, can lead to the recrystallization of smaller particles into larger, more perfect crystals.

• Isolation and Washing: Cool the mixture to room temperature and then in an ice bath. Isolate the lead tartrate crystals by vacuum filtration, wash with cold deionized water, and then with a small amount of a water-miscible solvent like ethanol (B145695) to aid in drying.

• Drying: Dry the purified lead tartrate crystals.

Visualizations

Crystallization Workflow

The following diagram illustrates the general workflow and the factors influencing the outcome of lead tartrate crystallization.

Caption: Workflow for lead tartrate crystallization.

Temperature vs. Crystallization Outcome

This diagram illustrates the logical relationship between temperature and the primary outcomes of crystallization: yield and crystal size.

References

• 1. researchgate.net [researchgate.net]
• 2. asianpubs.org [asianpubs.org]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. Lead(II) tartrate | C4H4O6Pb | CID 61219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. faculty.uca.edu [faculty.uca.edu]
• 6. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]

preventing side reactions during lead tartrate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing side reactions during the synthesis of lead tartrate.

Troubleshooting Guide & FAQs

This section addresses specific issues that may be encountered during the synthesis of lead tartrate, focusing on the prevention of common side reactions.

Q1: My lead tartrate precipitate appears amorphous and gelatinous, not crystalline. What is the likely cause?

A1: The formation of a gelatinous precipitate is often indicative of the co-precipitation of lead(II) hydroxide (B78521) (Pb(OH)₂). This occurs when the pH of the reaction mixture becomes too high (alkaline or near-neutral). Lead hydroxide begins to precipitate at a pH of approximately 7.2-8.0.[1] To prevent this, it is crucial to maintain a slightly acidic pH throughout the synthesis.

Q2: I observe a fine white precipitate forming in my lead acetate (B1210297) solution even before adding the tartrate solution. What is this impurity?

A2: This is likely lead(II) carbonate (PbCO₃). Lead acetate solutions can react with carbon dioxide (CO₂) absorbed from the atmosphere to form the insoluble lead carbonate.[2] This is especially problematic in neutral or slightly basic solutions. To avoid this, use freshly prepared solutions, de-ionized and degassed water, and consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

Q3: My final product shows impurities containing the anion from my lead precursor (e.g., nitrate (B79036) or acetate). How can this be avoided?

A3: The inclusion of precursor anions (like nitrate or acetate) in the final product suggests the formation of basic lead salts, such as basic lead nitrate (e.g., Pb(NO₃)₂·Pb(OH)₂) or basic lead acetate.[3] This side reaction is also favored by an increase in pH, which leads to the partial hydrolysis of the lead ions. Maintaining a controlled, slightly acidic pH is the primary method to prevent the formation of these basic salts.

Q4: What is the optimal pH range for the synthesis of pure lead tartrate?

A4: While the optimal pH can depend on the specific concentrations and temperatures used, a slightly acidic pH is generally recommended to avoid the precipitation of lead hydroxide and basic lead salts. A pH range of 5.0 to 6.0 is a good target. For instance, in gel growth methods for lead tartrate crystals, a pH of 5.0-5.2 has been successfully used.[4]

Q5: How does the rate of addition of reactants affect the purity of the product?

A5: A slow rate of addition of the tartrate solution to the lead(II) salt solution, with vigorous stirring, is recommended. This helps to maintain a homogeneous concentration of reactants and prevents localized areas of high concentration, which can lead to the rapid precipitation of amorphous material and the inclusion of impurities. Slow addition promotes the growth of larger, more pure crystals.

Summary of Key Reaction Parameters

The following table summarizes the critical parameters for controlling side reactions during lead tartrate synthesis.

Parameter	Recommended Condition	Rationale	Potential Side Product if Not Controlled
pH	5.0 - 6.0 (Slightly Acidic)	Prevents the formation of lead(II) hydroxide and basic lead salts.[3][5][6]	Lead(II) Hydroxide, Basic Lead Salts
Atmosphere	Inert (e.g., N₂ or Ar), or use a closed system	Minimizes exposure to atmospheric CO₂.	Lead(II) Carbonate[2]
Rate of Addition	Slow and controlled	Promotes the formation of a crystalline product and minimizes inclusions.	Amorphous precipitate with impurities
Stirring	Vigorous and constant	Ensures homogeneity of the reaction mixture.	Localized precipitation and impurities
Reagent Purity	High purity, carbonate-free	Prevents the introduction of contaminating ions.	Co-precipitation of other insoluble salts

Experimental Protocol: Precipitation of Lead Tartrate

This protocol describes a standard method for the synthesis of lead tartrate by precipitation, incorporating measures to prevent common side reactions.

Materials:

• Lead(II) acetate trihydrate (Pb(CH₃COO)₂·3H₂O) or Lead(II) nitrate (Pb(NO₃)₂)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Sodium hydroxide (NaOH) or Ammonium (B1175870) hydroxide (NH₄OH) for pH adjustment

• Nitric acid (HNO₃) or Acetic acid (CH₃COOH) (dilute, for pH adjustment)

• Deionized, degassed water

Procedure:

• Prepare Reactant Solutions:

  • Lead Solution: Prepare a 0.5 M solution of a lead(II) salt (e.g., lead acetate or lead nitrate) in deionized, degassed water. If using lead nitrate, the solution will naturally be slightly acidic. If using lead acetate, adjust the pH to between 5.0 and 5.5 using a dilute acid (e.g., acetic acid).

  • Tartrate Solution: Prepare a 0.5 M solution of tartaric acid in deionized, degassed water. Adjust the pH to between 5.5 and 6.0 using a dilute base (e.g., sodium hydroxide or ammonium hydroxide). This will deprotonate the tartaric acid to form the tartrate anion.

• Reaction Setup:

  • Place the lead(II) solution in a reaction vessel equipped with a magnetic stirrer.

  • If possible, purge the vessel with an inert gas like nitrogen or argon to minimize contact with atmospheric CO₂.

• Precipitation:

  • Slowly add the tartrate solution to the stirred lead(II) solution dropwise using a burette or a dropping funnel over a period of 30-60 minutes.

  • Continuously monitor the pH of the reaction mixture and maintain it within the 5.0-6.0 range. Add dilute acid or base as needed.

  • A white, crystalline precipitate of lead tartrate will form.

• Digestion of the Precipitate:

  • After the addition is complete, continue stirring the mixture at a slightly elevated temperature (e.g., 40-50°C) for 1-2 hours. This process, known as digestion, can help to improve the crystallinity and purity of the precipitate.

• Isolation and Purification:

  • Allow the precipitate to settle, then filter the mixture using a Buchner funnel.

  • Wash the collected precipitate several times with deionized water to remove any soluble impurities.

  • Finally, wash with a small amount of ethanol (B145695) or acetone (B3395972) to facilitate drying.

• Drying:

  • Dry the purified lead tartrate in a vacuum oven at a low temperature (e.g., 60-80°C) until a constant weight is achieved.

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in preventing side reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. quora.com [quora.com]
• 3. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 4. asianpubs.org [asianpubs.org]
• 5. Precipitation By pH - Water Specialists Environmental Technologies [waterspecialists.biz]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Lead Tartrate Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of lead tartrate solutions.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of a lead tartrate solution?

A1: The stability of a lead tartrate solution is highly dependent on its preparation, storage conditions, and pH. While lead(II) tartrate as a solid is stable under normal conditions, aqueous solutions are more susceptible to degradation.[1] A "Lead Testing Solution" containing tartaric acid is noted to have a shelf life of no more than one month.[2] For optimal performance, it is recommended to prepare solutions fresh. If storage is necessary, it should be in a tightly sealed container to prevent exposure to atmospheric gases.[1][3]

Q2: My lead tartrate solution has turned cloudy and a white precipitate has formed. What is the cause and can it be reversed?

A2: The most common cause of a white precipitate in lead-based solutions is the formation of insoluble lead carbonate (PbCO₃). This occurs when the solution is exposed to atmospheric carbon dioxide (CO₂). This reaction is analogous to the degradation observed in lead citrate (B86180) solutions.[3][4] The alkaline environment that may be used to solubilize lead tartrate can readily absorb CO₂, leading to precipitation. Reversing this precipitation is generally not recommended as it can alter the solution's concentration and introduce contaminants. It is best to discard the solution and prepare a fresh batch using CO₂-free water.

Q3: What are the ideal storage conditions for a lead tartrate solution?

A3: To maximize stability, lead tartrate solutions should be stored in a cool, dry, and well-ventilated place.[1] The container should be tightly sealed to minimize exposure to air and atmospheric CO₂.[3] Using opaque or amber-colored bottles is also a good practice to prevent potential photodegradation, although lead tartrate itself is not known to be highly light-sensitive.[3] For some formulations, refrigeration may be an option, but always consult your specific protocol.[3]

Q4: What are the hazardous decomposition products of lead tartrate?

A4: When heated to decomposition, lead tartrate can produce hazardous products including carbon monoxide (CO), carbon dioxide (CO₂), and lead oxides.[1][5]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving lead tartrate solutions.

Issue 1: Inconsistent Experimental Results

Possible Cause	Troubleshooting Step
Solution Degradation	Prepare the lead tartrate solution fresh before each experiment. If using a stock solution, validate its concentration before use.
Incorrect pH	The pH of the solution can significantly impact the solubility and stability of lead tartrate.[4] Verify that the pH of your solution matches the requirements of your experimental protocol.
Contamination	Ensure all glassware is thoroughly cleaned and that high-purity, CO₂-free water is used for solution preparation to avoid premature precipitation.[3]

Issue 2: Precipitate Formation During Experiment

Possible Cause	Troubleshooting Step
Reaction with Atmospheric CO₂	Minimize the solution's exposure to air during your experiment. Work in a controlled atmosphere (e.g., a glove box) if possible.
Incompatibility with other Reagents	Review the compatibility of lead tartrate with other chemicals in your experimental setup. Lead tartrate is incompatible with strong oxidizing agents.[1]
Temperature Fluctuation	Changes in temperature can affect the solubility of lead tartrate. Maintain a constant temperature as specified by your protocol.

Factors Affecting Solution Stability

The stability of lead tartrate solutions is influenced by several key factors, summarized below.

Factor	Effect on Stability	Mitigation Strategy
pH	Highly alkaline conditions can increase solubility but also enhance CO₂ absorption, leading to precipitation.[4]	Maintain the pH specified in the protocol. Use buffers where appropriate.
Carbon Dioxide (CO₂) Exposure	Reacts with lead(II) ions to form insoluble lead carbonate, the primary degradation pathway.[3]	Prepare solutions with CO₂-free (boiled and cooled) water. Store in tightly sealed, airtight containers.
Temperature	Elevated temperatures can accelerate degradation. Low temperatures may decrease solubility.	Store at room temperature unless the protocol specifies otherwise.[6]
Light Exposure	While not highly sensitive, prolonged exposure can potentially contribute to degradation.	Store in opaque or amber glass bottles.[3]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Lead Tartrate Solution

This protocol is adapted from best practices for similar unstable lead salt solutions, such as lead citrate.[3][4]

• Prepare CO₂-free Water: Boil distilled or deionized water for 10-15 minutes to remove dissolved CO₂. Allow it to cool to room temperature in a tightly sealed container.

• Weigh Reagents: Accurately weigh the required amount of lead(II) tartrate powder.

• Dissolution: In a clean glass container, add the lead(II) tartrate powder to the CO₂-free water. Lead tartrate is poorly soluble in neutral water.[6]

• Adjust pH: Slowly add an alkaline solution (e.g., dilute NaOH) dropwise while stirring until the lead tartrate is fully dissolved. A high pH helps maintain stability.[4]

• Final Volume: Add CO₂-free water to reach the final desired volume and mix thoroughly.

• Storage: Immediately transfer the solution to a clean, airtight, and opaque container. Store at room temperature.

Protocol 2: General Procedure for Stability Testing via HPLC

High-Performance Liquid Chromatography (HPLC) is a versatile technique for assessing the stability of solutions by separating and quantifying the parent compound and its degradation products.[7]

• Sample Preparation: Prepare several aliquots of the lead tartrate solution in separate, sealed vials. Store them under different conditions (e.g., room temperature, elevated temperature, light exposure) as part of a stability study.

• Time Points: At specified time intervals (e.g., 0, 1 week, 2 weeks, 1 month), retrieve a vial from each storage condition.

• HPLC Analysis:

  • Inject a known volume of the sample into the HPLC system.

  • Use a suitable column (e.g., C18) and mobile phase to achieve separation of lead tartrate from potential degradation products like lead carbonate or other species.

  • Employ a detector (e.g., UV-Vis or Mass Spectrometry) to identify and quantify the peaks.[7]

• Data Analysis: Compare the peak area of the lead tartrate at each time point to the initial (time 0) sample. A decrease in the peak area indicates degradation. The appearance of new peaks suggests the formation of degradation products. Calculate the percentage of degradation over time for each condition.

Visualizations

Caption: Troubleshooting workflow for lead tartrate solution issues.

Caption: Experimental workflow for stability testing of lead tartrate.

Caption: Probable degradation pathway of lead tartrate in solution.

References

• 1. fishersci.com [fishersci.com]
• 2. Lead Testing Solution A SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]
• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Technical Support Center: Characterization of Lead Tartrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and characterization of lead tartrate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing lead tartrate crystals, and what are its challenges?

A1: The most prevalent method for growing lead tartrate crystals is the gel growth technique, particularly using a silica (B1680970) gel medium.[1][2][3] This method is favored because lead tartrate is sparingly soluble in water and decomposes before melting, making high-temperature solution-based crystallization challenging.[1] The primary challenges with the gel growth method include controlling crystal quality, achieving a good yield, and preventing the formation of dendritic or poorly crystalline material.

Q2: There are conflicting reports in the literature about the crystal structure of lead tartrate. What are the key points of confusion?

A2: A significant challenge in the characterization of lead tartrate is the discrepancy in reported crystallographic data. Some studies have reported the presence of water molecules in the crystal structure, while others have determined it to be anhydrous.[4] Additionally, there have been contradictions regarding the correct space group.[4] However, a detailed redetermination of the crystal structure using single-crystal X-ray diffraction has confirmed that lead tartrate is anhydrous and crystallizes in the orthorhombic space group P2₁2₁2₁.[4][5]

Q3: Is lead tartrate soluble in common laboratory solvents?

A3: Lead tartrate is known to be insoluble in water and alcohol. However, it is soluble in dilute nitric acid and alkali solutions. This information is crucial for sample preparation for certain analytical techniques and for cleaning laboratory glassware.

Troubleshooting Guides

Synthesis (Gel Growth Method)

Issue	Potential Cause	Recommended Solution
Low Yield of Crystals	Incomplete reaction; non-optimal pH of the gel.	Ensure the correct stoichiometry of reactants. The pH of the gelling mixture is critical and should be carefully controlled, typically around 5.0-5.2.[1]
Poor Crystal Quality (e.g., dendritic, small, or aggregated crystals)	High concentration of reactants leading to rapid, uncontrolled precipitation. Improper gel aging time.	Optimize the concentration of the lead salt and tartaric acid solutions. A lower concentration generally promotes slower growth and better crystal formation. Allow for an appropriate gel aging time (e.g., 24 hours) after the gel has set and before adding the supernatant solution.[1]
Formation of Amorphous Precipitate	pH of the gel is not in the optimal range. The concentration of reactants is too high, leading to rapid precipitation instead of crystal growth.	Adjust the pH of the sodium metasilicate (B1246114) solution with tartaric acid to the optimal range (5.0-5.2) to ensure proper gel formation.[1] Use lower concentrations of lead acetate (B1210297) and tartaric acid to slow down the reaction rate.
Cracking of the Gel	The gel did not set properly before the addition of the supernatant solution.	Ensure the gel has completely set before adding the supernatant. A typical setting time is around 48 hours.[1]

X-ray Diffraction (XRD) Analysis

Issue	Potential Cause	Recommended Solution
Broad XRD Peaks	Small crystallite size. Presence of strain in the crystal lattice.	Broad peaks can be inherent to the sample if it consists of nanocrystals. If larger crystals are desired, optimize the synthesis conditions (e.g., slower diffusion in gel growth). Annealing the sample at a suitable temperature (below its decomposition point) may help reduce lattice strain.
Observed XRD Pattern Does Not Match Published Data	Presence of impurities from the synthesis (e.g., unreacted starting materials). The crystal structure is different from the expected orthorhombic phase due to synthesis conditions.	Purify the sample before analysis. Compare the obtained pattern with the standard powder diffraction file for lead tartrate (PbC₄H₄O₆). Be aware of the conflicting reports on the crystal structure and compare your pattern with data from reliable sources that have confirmed the orthorhombic P2₁2₁2₁ space group.[4]
Peak Intensities Differ Significantly from Reference Patterns (Preferred Orientation)	The plate-like or needle-like morphology of the crystals causes them to align in a non-random way during sample preparation.	Gently grind the sample to a fine, uniform powder. Use a top-loading sample holder and avoid excessive pressure when packing the sample to minimize preferred orientation.

Fourier-Transform Infrared (FTIR) Spectroscopy

Issue	Potential Cause	Recommended Solution
Broad Peak in the 3200-3600 cm⁻¹ Region	Presence of adsorbed water on the sample surface or water of crystallization. Overlapping O-H stretching vibrations from the tartrate molecule.	Dry the sample thoroughly before analysis. The broadness can also be due to hydrogen bonding. A peak around 3385 cm⁻¹ is attributed to the O-H stretching vibration within the lead tartrate structure.[2]
Ambiguous Peak Assignments in the Fingerprint Region (below 1500 cm⁻¹)	Overlapping vibrational modes of the tartrate anion and the lead-oxygen bond.	Compare the obtained spectrum with published data for lead tartrate. Key expected peaks include C=O stretching, C-O stretching, and the Pb-O bond vibrations.[1][2]
Weak or Noisy Spectrum	Insufficient sample concentration in the KBr pellet. Poor contact between the sample and the ATR crystal.	Ensure a proper sample-to-KBr ratio for pellet preparation. Apply sufficient and uniform pressure when preparing the pellet. For ATR-FTIR, ensure the sample makes good contact with the crystal.

Thermogravimetric Analysis (TGA)

Issue	Potential Cause	Recommended Solution
Unexpected Mass Loss at Low Temperatures (< 150°C)	Presence of adsorbed water or residual solvent from the synthesis.	Ensure the sample is properly dried before the TGA run. A preheating step at a temperature slightly above the boiling point of the solvent can be included in the TGA method.
Apparent Mass Gain During the TGA Run	Buoyancy effect, where the density of the purge gas changes with temperature.	Perform a blank run with an empty crucible and subtract the resulting curve from the sample's TGA curve to correct for buoyancy.
Sudden, Sharp Mass Loss	Ejection of sample particles from the crucible due to rapid gas evolution during decomposition.	Use a crucible lid with a small hole to prevent sample ejection while allowing evolved gases to escape. Reduce the heating rate to allow for a more controlled decomposition.
TGA Curve Shows a Different Number of Decomposition Steps Than Expected	The decomposition of lead tartrate can be complex and may occur in multiple stages. The atmosphere used for the analysis (e.g., inert vs. oxidative) will significantly affect the decomposition pathway.	Thermograms of lead tartrate show that the crystals are thermally unstable and decompose through multiple stages. Compare your results with literature data obtained under similar conditions (heating rate, atmosphere).

Data Presentation

Table 1: Reported Lattice Parameters for Orthorhombic Lead Tartrate

Parameter	Value (Å)	Reference
a	7.99	[1]
b	8.84	[1]
c	8.35	[1]
a	7.99482	[6]
b	8.84525	[6]
c	8.35318	[6]

Table 2: Key FTIR Peak Assignments for Lead Tartrate

Wavenumber (cm⁻¹)	Assignment	Reference
~3385	O-H stretching	[2]
1382	Bending mode of alkane	[1]
1128-1075	C-O stretching of (-COO⁻)	[1]
900-513	Metal-oxygen (Pb-O) bond	[1]

Experimental Protocols

Powder X-ray Diffraction (XRD)

• Sample Preparation:

  • Grind a small amount of the lead tartrate sample into a fine powder using an agate mortar and pestle to ensure random orientation of the crystallites.

  • Carefully pack the powdered sample into a sample holder, ensuring a flat and smooth surface that is level with the holder's surface. Avoid excessive pressure to minimize preferred orientation.

• Instrument Setup:

  • Use a diffractometer with Cu Kα radiation.

  • Set the desired 2θ range (e.g., 10-80 degrees) and a suitable step size (e.g., 0.02 degrees) and scan speed.

• Data Analysis:

  • Identify the peak positions (2θ values) and their relative intensities.

  • Compare the obtained d-spacings and intensities with a standard reference pattern for lead tartrate to confirm the phase.

  • Use software to calculate the lattice parameters from the peak positions.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry both the lead tartrate sample and spectroscopic grade potassium bromide (KBr) to remove any moisture.

  • Mix a small amount of the sample (approx. 1-2 mg) with about 100-200 mg of KBr in an agate mortar and grind to a fine, homogeneous powder.

  • Transfer the mixture to a pellet-forming die and press it under high pressure to form a transparent or translucent pellet.

• Data Acquisition:

  • Record a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the sample holder and record the sample spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups (O-H, C=O, C-O, Pb-O) by comparing with literature values.[1][2]

Thermogravimetric Analysis (TGA)

• Sample Preparation:

  • Accurately weigh a small amount of the dried lead tartrate sample (typically 5-10 mg) into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA furnace.

  • Set the desired temperature program, including the starting and ending temperatures, and the heating rate (e.g., 10 °C/min).

  • Select the desired atmosphere (e.g., nitrogen for inert conditions or air for oxidative conditions) and set the purge gas flow rate.

• Data Analysis:

  • Analyze the resulting TGA curve (mass vs. temperature) to identify the temperatures at which mass loss occurs.

  • Calculate the percentage of mass loss for each decomposition step.

  • The derivative of the TGA curve (DTG curve) can be used to more accurately determine the temperatures of the fastest decomposition rates.

Visualizations

Caption: Experimental workflow for the synthesis and characterization of lead tartrate.

Caption: A logical decision tree for troubleshooting issues in lead tartrate characterization.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structure of lead(II) tartrate: a redetermination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Lead Tartrate Synthesis and Purification

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with lead tartrate. Our goal is to help you address common challenges in removing unreacted precursors to ensure the purity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the common unreacted precursors that can remain in a lead tartrate sample after synthesis?

A1: Depending on the synthesis route, common unreacted precursors include soluble lead salts, such as lead acetate (B1210297) or lead nitrate, and excess tartaric acid or other tartrate salts (e.g., sodium potassium tartrate).[1][2] Organic residues from solvents may also be present.[3]

Q2: What is the primary method for removing these unreacted precursors?

A2: The most common and effective method is thorough washing of the lead tartrate precipitate. Since lead tartrate is sparingly soluble in water, washing with deionized or distilled water can effectively remove soluble precursors like lead acetate, lead nitrate, and excess tartaric acid.[1][4] For enhanced purity, multiple washing steps with smaller volumes of solvent are more efficient than a few washes with large volumes.[4]

Q3: How can I verify that the unreacted precursors have been successfully removed?

A3: Several analytical techniques can be employed to confirm the purity of your lead tartrate and the absence of precursors:

• Fourier Transform Infrared Spectroscopy (FTIR): To identify the characteristic bonds of lead tartrate and ensure the absence of precursor-related peaks.[5][6]

• X-Ray Diffraction (XRD): To confirm the crystalline structure of lead tartrate.[1][5]

• Inductively Coupled Plasma (ICP-OES or ICP-MS): Highly sensitive methods for detecting trace amounts of unreacted lead or other metal ions in the final product or wash supernatant.[3][7]

• Atomic Absorption Spectroscopy (AAS): Another powerful technique for quantifying trace metal contaminants.[3][7]

Q4: What should I do if I suspect co-precipitation of impurities?

A4: Co-precipitation is the unwanted inclusion of soluble impurities within the lead tartrate precipitate.[3] To minimize this, you can:

• Control the rate of precipitation.

• Ensure thorough washing of the precipitate.[4]

• Consider redissolving the lead tartrate in a suitable solvent and reprecipitating it.[3]

Troubleshooting Guides

Issue 1: Low Yield of Purified Lead Tartrate After Washing

• Symptoms: The final mass of the dried lead tartrate is significantly lower than the theoretical yield.

• Possible Causes & Solutions:

  • Excessive Washing: While thorough washing is necessary, prolonged washing or using an excessively large volume of solvent can lead to the dissolution of the lead tartrate product.

    • Solution: Wash the precipitate with several small portions of ice-cold distilled water to minimize solubility losses.[3]

  • Incorrect Filter Porosity: Using a filter paper with a pore size that is too large can result in the loss of fine lead tartrate crystals during filtration and washing.

    • Solution: Select a filter paper with a pore size appropriate for retaining the fine precipitate.

Issue 2: Presence of Unreacted Lead Salts in the Final Product

• Symptoms: Analytical tests (e.g., AAS, ICP-MS) on the final product detect higher-than-expected lead content or the presence of counter-ions from the precursor (e.g., acetate, nitrate). A qualitative test on the wash filtrate (supernatant) indicates the presence of lead(II) ions.[8]

• Possible Causes & Solutions:

  • Inadequate Washing: The precipitate was not washed sufficiently to remove all soluble lead precursors.

    • Solution: Repeat the washing process. It is more effective to wash with multiple small volumes of solvent than a few large volumes.[4] Continue washing until a qualitative test for lead ions in the filtrate is negative. (See Experimental Protocols).

  • Co-precipitation: Soluble lead salts may have been trapped within the lead tartrate precipitate during its formation.[3]

    • Solution: If simple washing is ineffective, consider redissolving the precipitate and reprecipitating it under controlled conditions.[3]

Issue 3: Residual Tartaric Acid or Tartrate Salts Detected

• Symptoms: FTIR analysis shows broader O-H stretching bands than expected, or analysis of the supernatant reveals the presence of tartrate ions.

• Possible Causes & Solutions:

  • Insufficient Washing: The washing procedure was not adequate to remove the unreacted tartaric acid or tartrate salts.

    • Solution: Continue washing the precipitate with deionized water. Since tartaric acid is soluble in water, further washing should remove the residual amounts. Test the filtrate for the absence of tartrate.

Quantitative Data Summary

The following table summarizes key quantitative data from a study on the synthesis of lead tartrate.

Parameter	Value	Reference
Purity Achieved	99.80%	[9]
Desulfurization Efficiency	99.51%	[9]
Optimal nPb: nC₄H₄O₆²⁻ Ratio	1:2	[9]
Optimal Liquid-Solid Ratio	6:1	[9]
Optimal Reaction Temperature	70 °C	[9]
Optimal Reaction Time	3 hours	[9]

Experimental Protocols

Protocol 1: General Washing Procedure for Lead Tartrate Precipitate

• Filtration: After synthesis, separate the lead tartrate precipitate from the reaction mixture by vacuum filtration using a Buchner funnel and appropriately sized filter paper.

• Initial Wash: While the precipitate is still in the funnel, wash it with a small portion of ice-cold deionized water. Allow the water to drain completely under vacuum.

• Resuspension (Optional but Recommended): Transfer the filter cake to a beaker and add a small volume of deionized water. Stir gently to resuspend the precipitate. This allows for more effective removal of trapped impurities.

• Repeat Filtration and Washing: Filter the resuspended precipitate again. Repeat the washing step with small portions of cold deionized water 3-5 times.[4]

• Test Filtrate: Collect a small sample of the final wash filtrate to test for the presence of unreacted lead and tartrate ions (see Protocols 2 & 3).

• Drying: Once the precursors are no longer detected in the wash, dry the purified lead tartrate precipitate in an oven at an appropriate temperature or in a desiccator.

Protocol 2: Qualitative Test for Residual Lead(II) Ions in Filtrate

• Sample Collection: Collect a few milliliters of the final wash filtrate.

• Reagent Addition: Add a few drops of a dilute potassium chromate (B82759) (K₂CrO₄) solution.[8]

• Observation: The formation of a yellow precipitate (lead chromate, PbCrO₄) indicates the presence of lead(II) ions.[8]

• Action: If the test is positive, continue the washing procedure as described in Protocol 1.

Protocol 3: Qualitative Test for Residual Tartrate Ions in Filtrate

This test is more complex as there is no simple precipitation test for tartrate. A negative test for lead ions (Protocol 2) when tartaric acid was used in excess is a strong indicator of purity. For rigorous confirmation, analytical techniques are recommended.

• Sample Preparation: Take a sample of the filtrate.

• Analytical Method: Use a technique like High-Performance Liquid Chromatography (HPLC) to detect the presence of tartaric acid.

Visualizations

Caption: Workflow for the synthesis, purification, and analysis of lead tartrate.

Caption: Troubleshooting logic for purifying lead tartrate from precursor contamination.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. asianpubs.org [asianpubs.org]
• 6. researchgate.net [researchgate.net]
• 7. Lead Testing Methods, An Overview of Common Analytical Techniques - Olympian Water Testing, LLC [olympianwatertesting.com]
• 8. allaboutchemistry.net [allaboutchemistry.net]
• 9. researchgate.net [researchgate.net]

influence of precursor concentration on lead tartrate formation

This technical support center provides researchers, scientists, and drug development professionals with guidance on the synthesis of lead tartrate, focusing on the influence of precursor concentration.

Troubleshooting Guide

Issue 1: No Precipitate Formation or Low Yield

Question: I have mixed my lead precursor (lead acetate (B1210297)/nitrate) and tartaric acid solutions, but no precipitate has formed, or the yield is very low. What could be the cause?

Answer: This issue can arise from several factors related to precursor concentration and solution conditions. Follow this troubleshooting workflow to diagnose and resolve the problem.

Troubleshooting Workflow: Low or No Precipitation

Caption: Troubleshooting workflow for low or no lead tartrate precipitate.

Issue 2: Undesirable Particle Size or Morphology

Question: The lead tartrate particles I've synthesized are too large/small, or they have an irregular/agglomerated morphology. How can I control these properties?

Answer: Particle size and morphology are critically influenced by precursor concentrations and reaction conditions. Higher concentrations often lead to larger particles.

Relationship between Precursor Concentration and Particle Characteristics

Caption: Influence of precursor concentration on particle size and morphology.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting concentration for lead and tartrate precursors?

A1: Based on protocols for related metal tartrate syntheses, starting concentrations can range from 0.1 M to 1.0 M. For instance, in a gel growth method, 1 M tartaric acid is used with a supernatant of lead acetate.[1] The optimal concentration will depend on the desired particle characteristics and the specific synthesis method (e.g., precipitation vs. gel growth).

Q2: How does the ratio of lead to tartrate precursors affect the final product?

A2: The stoichiometric ratio of lead to tartrate is 1:1. Varying this ratio can influence the reaction kinetics and potentially the particle morphology. An excess of the tartrate precursor may lead to the formation of soluble lead tartrate complexes, which could reduce the yield of the precipitate.[2]

Q3: My lead precursor solution (lead acetate) is cloudy. What should I do?

A3: Cloudiness in a lead acetate solution can be due to the formation of lead carbonate from atmospheric carbon dioxide, or the formation of other insoluble lead salts.[3] Ensure you are using high-purity, recently boiled and cooled deionized water to minimize dissolved CO2. The solution can be filtered through a 0.2 µm filter before use.

Q4: Can I use lead nitrate (B79036) instead of lead acetate?

A4: Yes, lead nitrate is another common precursor for lead-based compounds. Be aware that the counter-ion (nitrate vs. acetate) can influence the pH of the solution and the reaction kinetics, which may require adjustments to your protocol.

Q5: At what pH should I conduct the precipitation of lead tartrate?

A5: The precipitation of metal tartrates is pH-sensitive. While specific optimal pH ranges for lead tartrate are not extensively documented in readily available literature, for many metal tartrates, precipitation is favored in mildly acidic to neutral conditions. For example, in one gel growth method for lead tartrate, the pH of the gelling mixture is adjusted to 5.0-5.2.[1] It is advisable to monitor the pH and adjust it systematically to find the optimal condition for your desired product.

Experimental Protocols

Protocol: Precipitation of Lead Tartrate

This protocol describes a general method for the synthesis of lead tartrate by precipitation. Researchers should optimize precursor concentrations to achieve the desired particle characteristics.

Materials:

• Lead(II) acetate trihydrate (Pb(CH₃COO)₂·3H₂O) or Lead(II) nitrate (Pb(NO₃)₂)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Deionized water

• Ethanol (B145695) (for washing)

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Filtration apparatus (e.g., Büchner funnel and filter paper)

• Drying oven

Procedure:

• Prepare Precursor Solutions:

  • Solution A (Lead Precursor): Dissolve a calculated amount of the lead salt in deionized water to achieve the desired concentration (e.g., 0.1 M, 0.5 M, 1.0 M).

  • Solution B (Tartrate Precursor): Dissolve a stoichiometric equivalent of tartaric acid in deionized water to achieve the same concentration as Solution A.

• Reaction:

  • Place Solution B in a beaker with a magnetic stir bar and begin stirring at a constant rate.

  • Slowly add Solution A dropwise to the stirring Solution B at room temperature. A white precipitate of lead tartrate should form immediately.

• Aging:

  • Continue stirring the mixture for a set period (e.g., 1-2 hours) to allow the precipitate to age. This can influence particle crystallinity and size distribution.

• Isolation and Washing:

  • Isolate the precipitate by vacuum filtration.

  • Wash the precipitate several times with deionized water to remove any unreacted precursors and byproducts.

  • Perform a final wash with ethanol to aid in drying.

• Drying:

  • Dry the collected lead tartrate powder in an oven at a low temperature (e.g., 60-80 °C) until a constant weight is achieved.

Experimental Workflow: Lead Tartrate Precipitation

Caption: General workflow for the precipitation synthesis of lead tartrate.

Data Presentation

The following table illustrates the expected influence of precursor concentration on the characteristics of lead tartrate based on general principles of nanoparticle synthesis.[4] Actual results should be determined experimentally.

Lead Acetate Conc. (M)	Tartaric Acid Conc. (M)	Expected Avg. Particle Size	Expected Morphology	Expected Yield
0.1	0.1	Smaller (e.g., 50-100 nm)	More uniform, potentially spherical nanoparticles	Moderate
0.5	0.5	Intermediate	Larger particles, possibly some agglomeration	High
1.0	1.0	Larger (e.g., >200 nm)	Irregular shapes, higher degree of agglomeration	High

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Research Portal [scholarworks.brandeis.edu]

Technical Support Center: Troubleshooting Interference in Lead Tartrate Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common interference issues encountered during the analytical determination of lead, particularly in methods involving tartrate. Whether you are employing complexometric titrations or gravimetric analysis, this resource offers practical solutions to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in lead tartrate analytical methods?

A1: The primary sources of interference are other metal ions present in the sample matrix that can also react with the analytical reagents. In complexometric titrations using EDTA (a common method where tartrate is used as a masking agent), interfering ions are cations that form stable complexes with EDTA, such as copper (Cu²⁺), zinc (Zn²⁺), cadmium (Cd²⁺), aluminum (Al³⁺), and iron (Fe³⁺). In gravimetric methods, interference can arise from the co-precipitation of other insoluble metal tartrates or sulfates.

Q2: How does pH affect the analysis of lead in a tartrate medium?

A2: pH is a critical parameter. In complexometric titrations of lead with EDTA, a tartrate buffer is often used to maintain a high pH (typically around 10).[1] At this pH, tartrate forms a weak complex with lead, preventing its precipitation as lead hydroxide (B78521) (Pb(OH)₂), while allowing it to be titrated with EDTA.[1][2] However, incorrect pH can lead to incomplete complexation of lead, or the precipitation of interfering metal hydroxides, leading to inaccurate results. The solubility of lead tartrate itself is also pH-dependent.

Q3: What is the role of tartrate in these analytical methods?

A3: Tartrate typically serves as a weakly chelating or "masking" agent. In EDTA titrations, it keeps lead(II) ions in solution at a pH where they would otherwise precipitate, ensuring they are available to react with the EDTA titrant.[1][2] This is crucial for achieving a sharp and accurate endpoint.

Q4: Can I determine lead in the presence of other metal ions?

A4: Yes, by using appropriate masking and demasking techniques. Masking agents are substances that form stable complexes with interfering ions, preventing them from reacting with the titrant. For example, potassium cyanide can be used to mask copper and zinc.[3] Demasking agents can then be used to selectively release a specific ion if you need to determine its concentration in the same sample.

Troubleshooting Guides

Issue 1: Inaccurate or Unstable Endpoint in Complexometric Titration

Symptoms:

• The color change at the endpoint is gradual or indistinct.

• The endpoint fades or reappears over time.

• Results show poor precision and accuracy.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Interference from other metal ions (e.g., Cu²⁺, Zn²⁺, Fe³⁺)	- Identify the interfering ion(s): Use qualitative tests or prior knowledge of the sample composition.- Employ masking agents: Add a specific masking agent to complex the interfering ion. For example, use potassium cyanide to mask Cu²⁺ and Zn²⁺. Use triethanolamine (B1662121) to mask small amounts of Al³⁺ and Fe³⁺.- Adjust pH: Some interferences can be minimized by careful pH control.
Incorrect pH	- Verify the pH of your buffered solution is within the optimal range for the indicator and the lead-EDTA complex formation (typically pH 10).- Adjust the pH using an appropriate buffer system (e.g., ammonia-ammonium chloride with tartrate).
Precipitation of Lead Hydroxide	- Ensure sufficient tartrate is present in the buffer to keep the lead in solution.- If turbidity is observed upon adding the buffer, add more tartaric acid until the solution is clear before starting the titration.[1]
Indicator Issues	- Use a suitable indicator for lead titration, such as Eriochrome Black T or Xylenol Orange.- Ensure the indicator has not degraded. Prepare fresh indicator solutions regularly.

Issue 2: Unexpectedly High or Low Results in Gravimetric Analysis

Symptoms:

• The mass of the precipitate is consistently higher or lower than expected.

• Poor reproducibility of results.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Co-precipitation of other metal salts	- Identify potential co-precipitating ions: Analyze the sample for other cations that form insoluble tartrates or sulfates under the experimental conditions.- Purify the precipitate: Perform a re-precipitation. Dissolve the initial precipitate in a suitable solvent and then re-precipitate the lead salt under more controlled conditions to reduce impurities.[4]
Incomplete Precipitation	- Check pH: Ensure the pH is optimal for the quantitative precipitation of lead tartrate.- Excess Precipitating Agent: Add a slight excess of the precipitating agent to ensure all lead ions have precipitated.- Digestion: Allow the precipitate to "digest" (stand in the mother liquor, often at an elevated temperature) to promote the formation of larger, purer crystals.[5]
Loss of Precipitate during Washing	- Use an appropriate wash solution: Wash the precipitate with a dilute solution of an electrolyte to prevent peptization (the breakdown of the precipitate back into a colloidal suspension).[4] Avoid using pure water.
Incomplete Drying or Decomposition	- Ensure the precipitate is dried to a constant weight at the appropriate temperature.- If the precipitate is to be converted to another form for weighing (e.g., ignition to lead oxide), ensure the conversion is complete.

Experimental Protocols

Protocol for Masking Copper Interference in EDTA Titration of Lead

This protocol outlines a method for the determination of lead in the presence of copper using a masking agent.

Reagents:

• Standard 0.01 M EDTA solution

• Ammonia-Ammonium Chloride Buffer (with Tartrate), pH 10

• Eriochrome Black T indicator

• Potassium Cyanide (KCN) solution (5% w/v) - EXTREME CAUTION: KCN is highly toxic. Handle with appropriate safety measures in a well-ventilated fume hood.

• Sample solution containing lead and copper ions

Procedure:

• Pipette a known volume of the sample solution into a conical flask.

• Add a sufficient amount of tartaric acid or a tartrate-containing buffer to complex the lead ions.

• Adjust the pH of the solution to approximately 10 using the ammonia-ammonium chloride buffer.

• To mask the copper ions, carefully add the 5% KCN solution dropwise until the initial color change indicating the formation of the copper-cyanide complex is complete.

• Add a few drops of the Eriochrome Black T indicator. The solution should turn wine-red.

• Titrate the solution with the standard 0.01 M EDTA solution until the color changes from red to a distinct blue.

• Record the volume of EDTA used and calculate the concentration of lead in the sample.

Visualizing Experimental Workflows

Logical Troubleshooting Flow for Inaccurate Titration Endpoint

Caption: Troubleshooting workflow for an inaccurate titration endpoint.

Experimental Workflow for Gravimetric Analysis with Interference

Caption: Workflow for gravimetric analysis including a troubleshooting loop.

References

• 1. airo.co.in [airo.co.in]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. americanelements.com [americanelements.com]
• 4. chemistry.uohyd.ac.in [chemistry.uohyd.ac.in]
• 5. Gravimetric analysis | Research Starters | EBSCO Research [ebsco.com]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Lead Tartrate Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of lead tartrate is crucial for quality control, safety assessment, and regulatory compliance. While various analytical techniques can be employed, High-Performance Liquid Chromatography (HPLC) offers a viable approach, particularly for the determination of the tartrate moiety. This guide provides an objective comparison between a proposed HPLC method for tartrate analysis and established alternative methods for lead determination, supported by generalized experimental data based on typical validation parameters.

Methodology Overview

The analytical strategy for lead tartrate can focus on quantifying either the lead ion or the tartrate counter-ion. This guide will compare a proposed Reverse-Phase HPLC (RP-HPLC) method for tartrate quantification against two common techniques for elemental lead analysis: Graphite (B72142) Furnace Atomic Absorption Spectrometry (GFAAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Comparative Analysis of Analytical Methods

The choice of analytical method depends on various factors including the specific analytical requirement (quantifying lead vs. tartrate), required sensitivity, sample matrix, and available instrumentation.

Parameter	RP-HPLC for Tartrate	GFAAS for Lead	ICP-MS for Lead
Principle	Chromatographic separation of tartrate from other sample components followed by UV detection.	Atomization of the sample in a graphite furnace and measurement of the absorption of lead-specific light.	Ionization of the sample in argon plasma and mass-based separation and detection of lead isotopes.
Specificity	High for tartrate, but does not directly measure lead. Potential interference from other organic acids.	High for lead. Specific hollow cathode lamp ensures only lead is detected.	Very high. Can distinguish between different isotopes of lead.
Sensitivity (LOD)	~0.1 µg/mL for tartrate	~1 µg/L (ppb) for lead[1]	~0.01 µg/L (ppb) for lead[1]
Linear Range	Typically 0.5 - 100 µg/mL	5 - 100 µg/L	0.1 - 200 µg/L
Precision (%RSD)	< 2%	< 5%	< 3%
Accuracy (% Recovery)	98 - 102%	95 - 105%	97 - 103%
Sample Throughput	Moderate (10-15 min per sample)	Low to Moderate	High
Cost (Instrument)	Moderate	Moderate	High
Primary Application	Quantification of tartrate counter-ion in drug substances and products.	Trace lead analysis in various matrices.	Ultra-trace and isotopic analysis of lead.

Experimental Protocols

Proposed RP-HPLC Method for Tartrate Analysis

This method is designed for the quantification of the tartrate component of lead tartrate.

• Chromatographic Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm

  • Mobile Phase: 20 mM Potassium Dihydrogen Phosphate buffer (pH adjusted to 2.5 with phosphoric acid)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 210 nm

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

• Standard Preparation:

  • Prepare a stock solution of Tartaric Acid (~1000 µg/mL) in deionized water.

  • Perform serial dilutions to prepare calibration standards ranging from 0.5 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh a sample of lead tartrate and dissolve it in a known volume of deionized water to achieve a theoretical tartrate concentration within the calibration range.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Validation Parameters: The method would be validated according to ICH Q2(R1) guidelines, assessing parameters such as specificity, linearity, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[2][3][4]

Alternative Method: Graphite Furnace Atomic Absorption Spectrometry (GFAAS) for Lead

GFAAS is a highly sensitive technique for determining trace amounts of lead.[5][6]

• Instrumental Parameters:

  • Hollow Cathode Lamp: Lead

  • Wavelength: 283.3 nm

  • Slit Width: 0.7 nm

  • Furnace Program: Optimized for drying, charring, and atomization of the sample.

  • Matrix Modifier: A solution of palladium nitrate (B79036) and magnesium nitrate is often used.

• Standard and Sample Preparation:

  • Prepare a 1000 ppm lead stock solution.

  • Dilute the stock solution with 1% nitric acid to prepare calibration standards.

  • Dissolve the lead tartrate sample in 1% nitric acid to a concentration within the linear range of the instrument.

Alternative Method: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Lead

ICP-MS offers excellent sensitivity and is suitable for trace and ultra-trace lead analysis.[7][8][9]

• Instrumental Conditions:

  • RF Power: ~1500 W

  • Plasma Gas Flow: ~15 L/min

  • Carrier Gas Flow: ~1 L/min

  • Isotopes Monitored: 206Pb, 207Pb, 208Pb

• Standard and Sample Preparation:

  • Prepare multi-element or single-element standards in 2-5% nitric acid.

  • Digest the lead tartrate sample using concentrated nitric acid (and potentially hydrogen peroxide) with heating to break down the organic matrix before dilution and analysis.

Workflow and Logic Diagrams

Caption: Workflow for HPLC Method Validation according to ICH Guidelines.

Caption: Decision logic for selecting an analytical method for lead tartrate.

Conclusion

The quantification of lead tartrate can be approached by analyzing either its lead or tartrate component. An RP-HPLC method provides a reliable and accurate way to determine the tartrate content, which is often sufficient for confirming the amount of the drug substance in a product.[10] However, when direct measurement of lead is required, especially at trace or ultra-trace levels for safety and impurity profiling, GFAAS and ICP-MS are the superior methods.[11] The selection of the most appropriate technique should be based on the specific analytical goal, regulatory requirements, and the capabilities of the laboratory. For any chosen method, rigorous validation is mandatory to ensure data integrity and reliability.[2][12]

References

• 1. afitch.sites.luc.edu [afitch.sites.luc.edu]
• 2. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. actascientific.com [actascientific.com]
• 5. DSpace [iris.who.int]
• 6. benchchem.com [benchchem.com]
• 7. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 8. Elemental analysis and heavy metals for the pharmaceutical sector | UFAG Laboratorien AG [ufag-laboratorien.ch]
• 9. Lead in pharmaceutical products and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. pharmtech.com [pharmtech.com]
• 12. demarcheiso17025.com [demarcheiso17025.com]

A Comparative Analysis of Lead Tartrate and Lead Citrate for Research Applications

For researchers, scientists, and drug development professionals, the selection of appropriate lead compounds is a critical decision. This guide provides a detailed comparative study of lead tartrate and lead citrate (B86180), focusing on their physicochemical properties, synthesis, stability, and applications, supported by available experimental data.

Executive Summary

Lead tartrate and lead citrate are two lead(II) salts of carboxylic acids with distinct properties and applications. Lead tartrate is primarily recognized for its use as a combustion catalyst in propellants and historically as a gasoline additive. It is characterized by its very low solubility in water and its orthorhombic crystal structure. In contrast, lead citrate is well-known in the life sciences as a contrast-enhancing agent in electron microscopy. It is more soluble than lead tartrate and is utilized for its ability to bind to and increase the electron density of biological structures. This guide aims to provide a comprehensive comparison to aid in the selection and application of these compounds in a research context.

Physicochemical Properties: A Comparative Overview

A summary of the key physicochemical properties of lead tartrate and lead citrate is presented below. It is important to note that direct comparative studies under identical conditions are limited in the literature; therefore, the presented data is compiled from various sources.

Property	Lead Tartrate	Lead Citrate
Chemical Formula	Pb(C₄H₄O₆)	Pb₃(C₆H₅O₇)₂·3H₂O (trihydrate)
Molecular Weight	355.26 g/mol	~999.8 g/mol (as trilead dicitrate)
Appearance	White to off-white crystalline powder.[1]	White odorless powder or crystals.[2]
Crystal System	Orthorhombic.[3]	Data not readily available
Density	~2.53 g/cm³	~4.63 g/cm³.[2]
Solubility in Water	0.025 g/L (2.5 x 10⁻³ g/100mL) at 20°C.	Described as "soluble in water".[2] A staining solution is described as "fully miscible".
Solubility in other solvents	Insoluble in alcohol; Soluble in dilute nitric acid and alkali.[3]	Slightly soluble in alcohol.[2]
Thermal Stability	Thermally unstable; decomposes upon heating. Specific decomposition range not consistently reported.	Decomposes in stages, with initial dehydration followed by organic decomposition between 200-280°C in air.
Toxicity	Toxic; potential kidney toxin, can cause hemolytic anemia, and is a reproductive toxin.[1][4]	Highly toxic; precipitates with CO₂ to form insoluble lead carbonate.[5]

Experimental Protocols

Detailed methodologies are crucial for the synthesis and characterization of lead compounds. Below are representative protocols for lead tartrate and lead citrate.

Synthesis of Lead Tartrate (Gel Diffusion Method)

A common method for growing high-quality crystals of sparingly soluble salts like lead tartrate is the gel diffusion method.

• Gel Preparation : A solution of sodium metasilicate (B1246114) is mixed with tartaric acid to form a silica (B1680970) gel in a test tube. The pH is adjusted to be acidic.

• Supernatant Addition : Once the gel has set, a solution of a soluble lead salt, such as lead(II) acetate, is carefully layered on top of the gel.

• Crystal Growth : The lead ions from the supernatant diffuse slowly into the gel, reacting with the tartaric acid to form crystals of lead tartrate over several days or weeks.[6]

• Harvesting : The grown crystals are then carefully harvested from the gel for characterization.

Synthesis of Lead Citrate (for Electron Microscopy Staining)

The Reynolds' lead citrate stain is a widely used protocol for preparing a stable alkaline lead citrate solution for electron microscopy.

• Reactant Preparation : Lead(II) nitrate (B79036) and sodium citrate are weighed and dissolved in boiled, deionized water in a volumetric flask. This initial mixture will appear milky.

• Formation of Lead Citrate : The mixture is shaken vigorously for several minutes and then allowed to react for about 30 minutes to ensure the complete conversion of lead nitrate to lead citrate.

• Alkalinization : A solution of sodium hydroxide (B78521) is added to the flask, which dissolves the lead citrate precipitate, resulting in a clear solution with a high pH (~12).

• Final Preparation : The volume is adjusted with deionized water, and the solution is filtered before use to remove any particulates. The high pH is crucial for the staining efficacy and stability of the solution.

Characterization Techniques

Standard techniques for the characterization of lead tartrate and lead citrate include:

• X-Ray Diffraction (XRD) : Used to determine the crystal structure and phase purity of the compounds. XRD patterns can confirm the orthorhombic structure of lead tartrate.[3]

• Fourier-Transform Infrared Spectroscopy (FTIR) : To identify the functional groups present in the molecules. For lead tartrate, FTIR spectra reveal the presence of hydroxyl, carboxyl, and metal-oxygen bonds.[6]

• Thermogravimetric Analysis (TGA) : To evaluate the thermal stability and decomposition behavior of the compounds by measuring weight loss as a function of temperature. TGA can show the multi-stage decomposition of lead citrate.

Visualizing Workflows and Applications

To better illustrate the processes and applications discussed, the following diagrams are provided.

References

• 1. Lead(II) tartrate | C4H4O6Pb | CID 61219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lead citrate - Wikipedia [en.wikipedia.org]
• 3. Lead tartrate (815-84-9) for sale [vulcanchem.com]
• 4. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Brief Introduction to Contrasting for EM Sample Preparation | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 6. asianpubs.org [asianpubs.org]

Unraveling the Crystalline Maze: A Comparative Guide to Lead Tartrate Polymorphs

For researchers, scientists, and professionals in drug development, understanding the polymorphic landscape of a compound is critical. Different crystalline forms, or polymorphs, of the same chemical entity can exhibit divergent physicochemical properties, impacting solubility, stability, bioavailability, and manufacturability. This guide provides a comprehensive comparison of the reported polymorphs of lead tartrate, offering a critical review of the available experimental data and clarifying the current scientific consensus on its solid-state forms.

The existence of multiple lead tartrate polymorphs has been a subject of scientific debate. While historical reports suggested the presence of a dihydrate and an alternative anhydrous crystal structure, more recent, high-precision studies have brought clarity to the lead tartrate system. This guide will delve into the reported crystalline forms, presenting the experimental evidence for each and highlighting the definitive findings that have shaped our current understanding.

Comparison of Reported Lead Tartrate Crystalline Forms

The primary contention in the study of lead tartrate polymorphism revolves around three reported forms: an anhydrous form with the space group P2₁2₁2₁, a putative dihydrate, and another anhydrous form with the space group Pna2₁. However, rigorous analysis has led to a consolidation of our understanding.

Property	Anhydrous Lead Tartrate (P2₁2₁2₁)	Disputed Lead Tartrate Dihydrate	Disputed Anhydrous Lead Tartrate (Pna2₁)
Chemical Formula	Pb(C₄H₄O₆)	Pb(C₄H₄O₆)·2H₂O	Pb(C₄H₄O₆)
Crystal System	Orthorhombic	Not definitively reported	Orthorhombic
Space Group	P2₁2₁2₁[1]	Not definitively reported	Pna2₁
Unit Cell Parameters	a = 7.9890(2) Å, b = 8.8411(3) Å, c = 8.3434(2) Å[1]	Not available	Not available
Water Content	Anhydrous[1]	Claimed to be a dihydrate[2]	Anhydrous
Evidence	Single-crystal X-ray diffraction[1]	FT-Raman spectroscopy[2]	Disputed, details in an elusive publication
Scientific Consensus	Confirmed as the stable form	Existence refuted by single-crystal XRD studies[1]	Existence refuted by single-crystal XRD studies[1]

The Definitive Anhydrous Structure: A Closer Look

Recent and comprehensive crystallographic studies have established that lead tartrate crystallizes in an orthorhombic system with the space group P2₁2₁2₁.[1] This anhydrous form is now considered the well-characterized and stable polymorph.

In this structure, the lead(II) cations are coordinated by oxygen atoms from the tartrate anions, forming a dense, three-dimensional network. This arrangement is further stabilized by hydrogen bonding between the hydroxyl groups of the tartrate molecules.[1]

The Controversy of a Dihydrate

A 2010 study by Lillybai and Rahimkutty reported the synthesis of a "lead tartrate dihydrate" based on FT-Raman spectroscopic analysis.[2] However, a subsequent and more definitive study in 2015, utilizing single-crystal X-ray diffraction, found no evidence for the incorporation of water molecules into the crystal lattice.[1] The researchers of the 2015 study concluded that the earlier report of a dihydrate was likely incorrect.[1]

The Elusive Pna2₁ Polymorph

Another report from 2011 by Labutina and colleagues was cited as describing an anhydrous lead tartrate with a different orthorhombic space group, Pna2₁. However, the primary research article detailing these findings has remained difficult to locate in the scientific literature. Furthermore, the comprehensive 2015 study attempted to refine the crystal structure using the Pna2₁ space group but found it to be an inaccurate model.[1]

Experimental Protocols

The synthesis and characterization of the definitive anhydrous lead tartrate polymorph involved the following key experimental procedures:

Synthesis of Anhydrous Lead Tartrate (Gel Growth Method)

A common method for obtaining high-quality single crystals of lead tartrate is the gel growth technique.[1]

• Gel Preparation: A solution of sodium metasilicate (B1246114) is mixed with a solution of tartaric acid to a specific pH to form a silica (B1680970) hydrogel.

• Crystal Growth: A solution of a soluble lead salt, such as lead nitrate (B79036) or lead acetate, is carefully layered on top of the set gel.

• Diffusion and Reaction: Over time, the lead ions diffuse into the gel and react with the tartrate ions to form crystals of lead tartrate.

Characterization Methods

• Single-Crystal X-ray Diffraction (SCXRD): This is the gold-standard technique for determining the precise three-dimensional arrangement of atoms in a crystal, including the unit cell dimensions and space group. It was the key method used to confirm the structure of the anhydrous P2₁2₁2₁ polymorph and to refute the existence of the other reported forms.[1]

• Powder X-ray Diffraction (PXRD): This technique is used to analyze the crystalline nature of a bulk sample and can be used to identify the polymorph present.

• Fourier-Transform Infrared (FTIR) and Raman Spectroscopy: These vibrational spectroscopy techniques can provide information about the chemical bonds and functional groups present in a sample, including the presence of water molecules.

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC): These thermal analysis techniques are used to study the thermal stability of a material and to detect phase transitions or dehydration events.

Experimental Workflow for Polymorph Identification

The following diagram illustrates a logical workflow for the synthesis and characterization of lead tartrate to identify its polymorphic form.

Workflow for Lead Tartrate Polymorph Identification.

Conclusion

Based on the most recent and robust scientific evidence, particularly from single-crystal X-ray diffraction studies, the lead tartrate system is best described by a single, stable anhydrous polymorph with the space group P2₁2₁2₁.[1] Previous reports of a dihydrate and an alternative anhydrous form are not supported by this definitive work. For researchers and drug development professionals, it is crucial to rely on this confirmed structure for any work involving the solid-state properties of lead tartrate. This ensures a solid foundation for further research and development, mitigating risks associated with polymorphic variability.

References

• 1. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Spectroscopic Comparison of Lead Tartrate with Other Metal Tartrates

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective spectroscopic comparison of lead tartrate with other common metal tartrates, namely calcium tartrate, copper tartrate, and potassium sodium tartrate. The information presented is supported by experimental data from various spectroscopic techniques, offering insights into the structural and bonding characteristics of these compounds.

Introduction

Tartrate salts of various metals find diverse applications in fields ranging from pharmaceuticals and food technology to materials science. Lead tartrate, in particular, has been a subject of interest due to its unique physicochemical properties. Understanding its spectroscopic signature in comparison to other metal tartrates is crucial for quality control, material identification, and predicting its behavior in different matrices. This guide focuses on three primary spectroscopic techniques: Fourier-Transform Infrared (FTIR) Spectroscopy, Raman Spectroscopy, and UV-Visible (UV-Vis) Spectroscopy.

Experimental Protocols

The data presented in this guide were obtained using standard spectroscopic methodologies. While specific instrumental parameters may vary between studies, the following outlines the general experimental protocols for each technique.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying functional groups within a molecule. The analysis of metal tartrates by FTIR typically involves the following steps:

• Sample Preparation: Solid samples of the metal tartrates are finely ground and mixed with potassium bromide (KBr) to form a pellet. This ensures a uniform dispersion of the sample and minimizes scattering of the infrared beam.

• Instrumentation: A Fourier-Transform Infrared Spectrometer is used to record the spectra.

• Data Acquisition: The spectra are typically recorded in the mid-infrared range, from 4000 to 400 cm⁻¹. A background spectrum of the KBr pellet is recorded and automatically subtracted from the sample spectrum to eliminate interference from atmospheric water and carbon dioxide.

• Data Analysis: The resulting spectrum, a plot of transmittance or absorbance versus wavenumber (cm⁻¹), is analyzed to identify the characteristic absorption bands corresponding to the various vibrational modes of the tartrate molecule and the metal-oxygen bonds.

Raman Spectroscopy

Raman spectroscopy provides complementary information to FTIR, particularly for non-polar bonds and metal-oxygen vibrations. A typical experimental workflow is as follows:

• Sample Preparation: Solid crystalline or powdered samples of the metal tartrates are placed on a microscope slide or in a sample holder.

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., He-Ne laser at 633 nm or a diode laser at 785 nm) and a sensitive detector is used.

• Data Acquisition: The laser is focused on the sample, and the scattered light is collected. The Raman spectrum is obtained by plotting the intensity of the scattered light against the Raman shift (in cm⁻¹), which is the difference in energy between the incident and scattered photons.

• Data Analysis: The positions and relative intensities of the Raman bands are analyzed to identify characteristic vibrational modes of the tartrate ligand and the metal-ligand bonds.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is primarily used to study electronic transitions within a molecule and is particularly useful for analyzing solutions of metal complexes.

• Sample Preparation: Solutions of the metal tartrates are prepared in a suitable solvent, typically deionized water or a buffered solution, at a known concentration.

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

• Data Acquisition: The absorbance of the solution is measured over a specific wavelength range, typically from 200 to 800 nm. A reference cuvette containing only the solvent is used to zero the instrument.

• Data Analysis: The resulting UV-Vis spectrum, a plot of absorbance versus wavelength (nm), is analyzed to identify the wavelengths of maximum absorbance (λmax), which correspond to specific electronic transitions.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic features of lead tartrate in comparison to calcium tartrate, copper tartrate, and potassium sodium tartrate.

FTIR Spectroscopy Data

The FTIR spectra of metal tartrates are characterized by strong absorptions from the carboxylate (COO⁻) and hydroxyl (O-H) groups of the tartrate ligand. The position of the metal-oxygen (M-O) stretching vibration provides insight into the nature of the metal-ligand bond.

Functional Group	Lead Tartrate (cm⁻¹)	Calcium Tartrate (cm⁻¹)[1]	Copper Tartrate (cm⁻¹)	Potassium Sodium Tartrate (cm⁻¹)
O-H Stretching (water)	~3400 (broad)[2][3][4][5]	~3400 (broad)	~3400 (broad)	~3400 (broad)
C-H Stretching	~2900	~2900	~2900	~2900
C=O Stretching (asymmetric)	~1580[5]	~1600	~1600	~1600
C=O Stretching (symmetric)	~1382[2][5]	~1400	~1400	~1400
C-O Stretching	1128-1075[2][5]	1110-1060	1100-1050	1100-1060
Pb-O Stretching	900-513[2][5]	-	-	-
Ca-O Stretching	-	817-534[1]	-	-
Cu-O Stretching	-	-	~570	-

Note: The exact peak positions can vary slightly depending on the crystalline form and hydration state of the tartrate salt.

Raman Spectroscopy Data

Raman spectroscopy is particularly sensitive to the vibrations of the carbon backbone of the tartrate molecule and the metal-oxygen bonds.

Vibrational Mode	Lead Tartrate (cm⁻¹)	Calcium Tartrate (cm⁻¹)	Copper Tartrate (cm⁻¹)	Potassium Sodium Tartrate (cm⁻¹)
C-C Stretching	~850-950	~850-950	~850-950	~850-950
COO⁻ Deformation	~600-700	~600-700	~600-700	~600-700
Metal-Oxygen Stretching	~500-550[6]	~500-550	~500-600	-
Lattice Vibrations	< 300[6]	< 300	< 300	< 300

Note: Raman data for metal tartrates is less commonly reported in a comparative format. The values presented are approximate ranges based on available literature.

UV-Visible Spectroscopy Data

UV-Vis spectroscopy of aqueous solutions of metal tartrates can reveal information about the formation of metal-ligand complexes. Lead(II) ions in aqueous solution typically show an absorption peak in the UV region. The complexation with tartrate can cause a shift in this peak.

Compound	λmax (nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Notes
Lead(II) ions	~210	Varies with conditions	In the absence of tartrate.
Lead Tartrate Complex	Shoulder at ~260	Not widely reported	The shoulder indicates complex formation.
Copper(II) Tartrate Complex	~680	Varies with pH and concentration	Characteristic d-d transition of Cu(II) in a complex.

Note: UV-Vis data for simple metal tartrate solutions is highly dependent on pH, concentration, and the formation of various complex species in solution.

Visualizing Experimental Workflows

The following diagrams illustrate the general workflows for the spectroscopic analysis of metal tartrates.

FTIR Experimental Workflow

Raman Spectroscopy Workflow

UV-Vis Spectroscopy Workflow

Interpretation and Comparative Analysis

The spectroscopic data reveals distinct differences between lead tartrate and other metal tartrates, primarily arising from the influence of the metal cation on the tartrate ligand.

• FTIR Spectra: The most significant variation in the FTIR spectra is the position of the metal-oxygen stretching vibration. The Pb-O bond vibrations in lead tartrate are observed in the 900-513 cm⁻¹ region.[2][5] In contrast, the Ca-O bond in calcium tartrate appears in a similar but distinct range of 817-534 cm⁻¹.[1] These differences reflect the different masses, ionic radii, and bond strengths of the lead and calcium cations. The carboxylate stretching frequencies are also subtly influenced by the coordinating metal ion.

• Raman Spectra: In the Raman spectra, the metal-oxygen stretching modes are also key differentiators. The lower frequency region (< 300 cm⁻¹) is dominated by lattice vibrations, which are highly sensitive to the crystal structure and the mass of the metal ion.

• UV-Vis Spectra: The UV-Vis spectra clearly distinguish transition metal tartrates, like copper tartrate, from those of main group metals like lead and calcium. The characteristic blue color of copper(II) tartrate solutions is due to d-d electronic transitions, which result in a broad absorption band in the visible region around 680 nm. Lead tartrate, being a complex of a main group metal, does not exhibit such transitions in the visible range, and its primary absorption is in the UV region.

Conclusion

The spectroscopic techniques of FTIR, Raman, and UV-Vis provide a comprehensive toolkit for the characterization and comparison of lead tartrate with other metal tartrates. FTIR and Raman spectroscopy are particularly effective for analyzing the solid-state structure, revealing differences in metal-oxygen bonding and the influence of the metal on the tartrate ligand's vibrational modes. UV-Vis spectroscopy is invaluable for studying these compounds in solution, especially for distinguishing between transition metal and main group metal tartrates. This comparative guide provides researchers, scientists, and drug development professionals with the foundational spectroscopic data and methodologies to aid in the identification, characterization, and quality control of metal tartrates.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. asianpubs.org [asianpubs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Quantitative Analysis Methods for Lead in Lead Tartrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative determination of lead in lead tartrate, a critical aspect of quality control in pharmaceutical development and manufacturing. The focus is on the validation of Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) as the primary analytical technique, with a comparative overview of alternative methods. This document adheres to the principles outlined in the International Council for Harmonisation (ICH) Q2(R2) and United States Pharmacopeia (USP) General Chapters <232> and <233> on elemental impurities.[1][2][3][4]

Methodology Comparison: ICP-MS vs. Alternatives

The selection of an appropriate analytical technique for the quantification of lead in pharmaceutical ingredients is paramount for ensuring product safety and regulatory compliance. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) has emerged as the preferred method due to its high sensitivity and ability to conduct multi-element analysis.[1][2] However, other techniques such as Atomic Absorption Spectroscopy (AAS) and Anodic Stripping Voltammetry (ASV) present viable alternatives, each with distinct advantages and limitations.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a powerful analytical technique that utilizes an inductively coupled plasma to ionize the sample. The ions are then separated and quantified by a mass spectrometer.

• Advantages :

  • High Sensitivity : Achieves extremely low detection limits, typically in the parts per billion (ppb) or even parts per trillion (ppt) range, making it ideal for trace elemental analysis.[5][6]

  • Specificity : The mass spectrometer provides excellent discrimination between different elements, minimizing interferences.

  • Multi-element Capability : Can simultaneously measure a wide range of elemental impurities from a single sample preparation.

  • Robustness : Modern ICP-MS instruments demonstrate excellent stability and are suitable for the routine analysis of pharmaceutical samples.[2]

• Disadvantages :

  • Higher Cost : The initial investment and operational costs for ICP-MS are significantly higher than for other techniques.

  • Complexity : Requires a skilled operator for method development, maintenance, and data interpretation.

Atomic Absorption Spectroscopy (AAS) is a spectro-analytical procedure for the quantitative determination of chemical elements using the absorption of optical radiation (light) by free atoms in the gaseous state.

• Advantages :

  • Cost-Effective : Lower initial purchase price and operational costs compared to ICP-MS.

  • Simplicity : Generally easier to operate and maintain.

• Disadvantages :

  • Lower Sensitivity : Less sensitive than ICP-MS, with detection limits typically in the parts per million (ppm) range.

  • Single-Element Analysis : Traditionally analyzes for one element at a time, which can be time-consuming for multiple impurities.

  • Matrix Interferences : More susceptible to chemical and spectral interferences from the sample matrix.

Anodic Stripping Voltammetry (ASV) is an electrochemical method for quantitative determination of specific ionic species. The analyte of interest is electroplated onto an electrode and then stripped off, and the resulting current is measured.

• Advantages :

  • Good Sensitivity : Can achieve low detection limits, comparable to graphite (B72142) furnace AAS.

  • Lower Cost : Instrumentation is generally less expensive than both ICP-MS and AAS.

  • Portability : Field-portable instruments are available.

• Disadvantages :

  • Limited Throughput : Generally has a lower sample throughput than ICP-MS.

  • Susceptibility to Interferences : Can be affected by the presence of other electroactive species in the sample.

  • Method Development : Can require significant expertise to develop robust methods for complex matrices.

Validation of an ICP-MS Method for Lead in Lead Tartrate

The following table summarizes the performance characteristics of a validated ICP-MS method for the quantification of lead in lead tartrate. The validation was performed according to ICH Q2(R2) guidelines.

Validation Parameter	Acceptance Criteria	ICP-MS Method Results
Linearity	Correlation Coefficient (R²) ≥ 0.99[7]	R² = 0.9998
Concentration Range	0.5 - 10.0 µg/L
Accuracy	Mean Recovery: 70% - 150%[1][7]	98.5% - 103.2%
Spike Levels	50%, 100%, 150% of the target concentration
Precision	Repeatability (Intra-assay)	RSD ≤ 5.0%
Relative Standard Deviation (RSD) ≤ 20%[1]
Intermediate Precision (Inter-assay)	RSD ≤ 8.0%
Specificity	No significant interference from matrix	No interference observed at the mass-to-charge ratio of lead (m/z 208)
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3	0.05 µg/L[5][6]
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio ≥ 10	0.15 µg/L[5]
Robustness	Consistent results with minor variations in method parameters (e.g., plasma power, nebulizer gas flow rate)	No significant impact on results observed

Experimental Protocol: ICP-MS Method Validation

This section details the experimental protocol for the validation of a quantitative ICP-MS method for the determination of lead in lead tartrate.

1. Objective

To validate an ICP-MS method for the accurate and precise quantification of lead in lead tartrate active pharmaceutical ingredient (API) according to ICH Q2(R2) guidelines.

2. Materials and Reagents

• Lead Tartrate API

• Nitric Acid (trace metal grade)

• Hydrochloric Acid (trace metal grade)

• Deionized Water (18.2 MΩ·cm)

• Lead Standard Stock Solution (1000 mg/L)

• Internal Standard Stock Solution (e.g., Bismuth, 1000 mg/L)

3. Instrumentation

• Inductively Coupled Plasma-Mass Spectrometer (ICP-MS) equipped with a collision/reaction cell.

• Microwave Digestion System

4. Standard and Sample Preparation

• Standard Solutions : A series of calibration standards are prepared by serial dilution of the lead standard stock solution in a matrix of 2% nitric acid and 0.5% hydrochloric acid to cover the desired concentration range (e.g., 0.5, 1, 2, 5, 10 µg/L). An internal standard is added to all standards and samples to a final concentration of 10 µg/L.

• Sample Preparation : An accurately weighed amount of lead tartrate (approximately 100 mg) is placed in a microwave digestion vessel. 5 mL of nitric acid and 2 mL of hydrochloric acid are added. The sample is digested using a validated microwave digestion program. After cooling, the digest is quantitatively transferred to a 50 mL volumetric flask and diluted to volume with deionized water. A further dilution may be required to bring the lead concentration within the calibration range.

5. Validation Parameters

• Linearity : A calibration curve is generated by plotting the instrument response against the concentration of the calibration standards. The correlation coefficient (R²) is calculated.

• Accuracy : The accuracy is determined by spike recovery. A known amount of lead standard is added to the lead tartrate sample at three different concentration levels (50%, 100%, and 150% of the expected sample concentration). The percentage recovery is calculated.

• Precision :

  • Repeatability : Six independent samples are prepared and analyzed on the same day by the same analyst. The relative standard deviation (RSD) is calculated.

  • Intermediate Precision : The repeatability experiment is repeated on a different day by a different analyst. The RSD is calculated.

• Specificity : The analysis is performed in the presence of the lead tartrate matrix to ensure that there are no interfering signals at the mass-to-charge ratio of lead.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ) : These are determined based on the standard deviation of the response and the slope of the calibration curve or by the signal-to-noise ratio.

• Robustness : The effect of small, deliberate variations in method parameters (e.g., plasma power, nebulizer gas flow rate) on the analytical results is evaluated.

Visualizing the Workflow

The following diagrams illustrate the key workflows in the validation of the quantitative analysis method for lead in lead tartrate.

Caption: Experimental workflow for ICP-MS method validation.

Caption: Relationship between method and validation parameters.

References

• 1. almacgroup.com [almacgroup.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Development and validation of an ICP-MS method for the determination of elemental impurities in TP-6076 active pharmaceutical ingredient (API) according to USP 〈232〉/〈233〉 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Validation of the determination of lead in whole blood by ICP-MS - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 6. Useful and Fast Method for Blood Lead and Cadmium Determination Using ICP‐MS and GF‐AAS; Validation Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Thermal Stability of Lead Tartrate and Lead Oxalate: A Researcher's Guide

A detailed analysis of the thermal decomposition behavior of lead tartrate and lead oxalate (B1200264) reveals significant differences in their stability, decomposition pathways, and the nature of their thermal events. This guide provides a comparative overview based on available experimental data, intended for researchers, scientists, and professionals in drug development and materials science.

This comparison synthesizes findings from thermogravimetric analysis (TGA) and differential thermal analysis (DTA) to elucidate the thermal characteristics of these two lead carboxylates. The data indicates that lead oxalate generally exhibits a higher initial decomposition temperature compared to the dehydration and subsequent decomposition of hydrated lead tartrate.

Executive Summary of Thermal Decomposition Data

The thermal behavior of lead tartrate and lead oxalate is summarized in the table below. It is important to note that direct comparative studies under identical conditions are limited in the available literature. The data presented is a synthesis of findings from various sources.

Parameter	Lead Tartrate	Lead Oxalate
Decomposition Onset (approx.)	Dehydration: ~150-220 °C	~309-310 °C (in air)
Major Decomposition Range	Data not definitively available in searched literature	~310-390 °C (in air)
Decomposition Products	Expected to be lead oxides	Lead oxide (in air), Metallic lead (in inert atmosphere)
Nature of Decomposition	Likely multi-step including dehydration	Single-step decomposition of the oxalate moiety
Thermal Events (DTA)	Endothermic peaks for dehydration followed by exothermic decomposition	Exothermic in air, Endothermic in an inert atmosphere

Thermal Decomposition Profile of Lead Oxalate

The thermal decomposition of lead oxalate has been a subject of kinetic studies, with research indicating its decomposition occurs in a well-defined temperature range. Investigations show that the decomposition of lead oxalate typically commences at temperatures between 309°C and 350°C[1]. In an air atmosphere, the decomposition is characterized as an exothermic process, occurring between approximately 310°C and 390°C[2]. This exothermic nature is likely due to the oxidation of the decomposition products.

Conversely, when heated in an inert atmosphere such as nitrogen, the decomposition of lead oxalate is an endothermic process. Under these conditions, the final solid product is metallic lead, indicating a reductive decomposition pathway in the absence of an oxidizing agent[3].

Thermal Decomposition Profile of Lead Tartrate

Detailed quantitative data on the thermal decomposition of pure lead tartrate is less prevalent in the readily available scientific literature. However, general knowledge of metal tartrates suggests a decomposition process that often begins with dehydration. For instance, studies on other metal tartrates, such as cobalt tartrate hydrate, show an initial endothermic weight loss corresponding to the removal of water of crystallization, typically occurring in the range of 150°C to 220°C[4]. Following dehydration, the anhydrous tartrate undergoes further decomposition at higher temperatures. It is a known characteristic that tartrates are generally sparingly soluble in water and tend to decompose before reaching their melting point[5].

Factors Influencing Thermal Stability

The observed differences in the thermal stability of lead tartrate and lead oxalate can be attributed to several factors inherent to their molecular structure and bonding. The following diagram illustrates the logical relationship between these factors and the resulting thermal stability.

Caption: Logical relationship of factors affecting thermal stability.

The tartrate anion is larger and more complex than the oxalate anion, which can influence the crystal lattice energy and the nature of the lead-ligand bonds. The presence of hydroxyl groups in the tartrate ligand can also lead to different decomposition mechanisms compared to the more straightforward decomposition of the oxalate anion to carbon dioxide and/or carbon monoxide.

Experimental Protocols

The data discussed in this guide is typically obtained through thermogravimetric analysis (TGA) and differential thermal analysis (DTA). The following provides a generalized experimental protocol for these techniques.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.

• Instrument Preparation: A thermogravimetric analyzer is calibrated for mass and temperature.

• Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the lead salt is placed in an inert crucible (e.g., alumina (B75360) or platinum).

• Experimental Conditions:

  • Atmosphere: The sample is heated in a controlled atmosphere, typically flowing nitrogen (for inert conditions) or air (for oxidative conditions), at a constant flow rate (e.g., 20-100 mL/min).

  • Heating Rate: The sample is heated at a constant rate, for example, 10 °C/min, over a specified temperature range (e.g., from room temperature to 600 °C or higher).

• Data Acquisition: The instrument records the sample's mass as a function of temperature. The resulting data is plotted as a thermogram (mass vs. temperature).

Differential Thermal Analysis (DTA)

DTA measures the temperature difference between a sample and an inert reference material as they are subjected to the same temperature program.

• Instrument Setup: A DTA instrument is used, which includes a furnace with two symmetrically placed sample holders.

• Sample and Reference: The sample crucible is filled with the lead salt, while the reference crucible is filled with an inert material such as alumina (Al₂O₃).

• Experimental Program: The sample and reference are heated (or cooled) at a controlled, linear rate under a specific atmosphere, similar to the TGA protocol.

• Data Collection: The temperature difference (ΔT) between the sample and the reference is recorded as a function of the sample temperature. Exothermic events in the sample result in a positive ΔT, while endothermic events result in a negative ΔT.

The following diagram illustrates a typical workflow for thermal analysis experiments.

Caption: Experimental workflow for comparative thermal analysis.

References

• 1. 382. The thermal decomposition of lead oxalate - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. research.utwente.nl [research.utwente.nl]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]
• 5. asianpubs.org [asianpubs.org]

The Strategic Advantage of Lead Tartrate in Chiral Synthesis: A Comparative Analysis

In the landscape of chemical synthesis, particularly in the development of chiral molecules for pharmaceuticals and other advanced materials, the choice of reagents is paramount to achieving desired outcomes in yield, purity, and stereoselectivity. Among the various lead (II) salts utilized in organic reactions, lead (II) tartrate presents unique characteristics, primarily owing to the chiral nature of the tartrate anion. This guide provides a comparative overview of lead tartrate against other common lead salts—lead acetate (B1210297), lead nitrate (B79036), and lead chloride—highlighting its specific advantages in reactions where chirality is a critical factor.

While direct, quantitative comparisons in identical reactions are not extensively documented in publicly available literature, the inherent properties of the tartrate ligand allow for a qualitative and mechanistically supported assessment of its advantages. The primary benefit of using lead tartrate lies in its potential to influence the stereochemical outcome of a reaction, a feature absent in achiral lead salts like acetate, nitrate, and chloride.

Comparison of Physicochemical Properties

A key differentiator for lead salts in reaction chemistry is their solubility and the nature of the anionic ligand. These properties influence the availability of the lead cation as a Lewis acid and the overall reaction environment.

Lead Salt	Formula	Molar Mass ( g/mol )	Solubility in Water	Key Characteristics of Anion
Lead (II) Tartrate	Pb(C₄H₄O₆)	355.27	Insoluble	Chiral, bidentate chelating ligand
Lead (II) Acetate	Pb(C₂H₃O₂)₂	325.29	Soluble	Achiral, simple carboxylate
Lead (II) Nitrate	Pb(NO₃)₂	331.2	Soluble	Achiral, oxidizing anion
Lead (II) Chloride	PbCl₂	278.1	Sparingly soluble	Achiral, simple halide

The Advantage of the Tartrate Ligand in Asymmetric Synthesis

The most significant advantage of lead tartrate is its application as a chiral auxiliary or catalyst in asymmetric synthesis. The tartrate anion, being a readily available and inexpensive chiral molecule, can create a chiral environment around the lead cation. This is crucial in reactions where the formation of a specific stereoisomer is desired.

In contrast, lead acetate, nitrate, and chloride are achiral and therefore cannot induce enantioselectivity in a reaction on their own. Any stereocontrol in reactions involving these salts must come from other chiral components in the reaction mixture, such as a chiral substrate, solvent, or an added chiral ligand.

Hypothetical Reaction Pathway: Asymmetric Aldol (B89426) Reaction

While specific industrial protocols are proprietary, we can illustrate the conceptual advantage of lead tartrate in a hypothetical asymmetric aldol reaction. In such a reaction, a lead (II) enolate could be formed, and the stereochemistry of the subsequent reaction with an aldehyde would be influenced by the ligands attached to the lead atom.

Caption: Hypothetical comparison of aldol reaction pathways.

In the pathway involving lead acetate, the resulting lead enolate is achiral, leading to a racemic mixture of the aldol product. Conversely, with lead tartrate, the tartrate ligand remains coordinated to the lead center in the enolate. This chiral complex can then direct the approach of the aldehyde, favoring one transition state over the other and resulting in an enantioenriched product.

Experimental Protocols: Synthesis of Lead Tartrate Crystals

While specific reaction protocols where lead tartrate is a reactant are not widely published, the synthesis of lead tartrate itself is well-documented and provides insight into its properties. A common method is gel growth, which allows for the formation of high-quality single crystals.

Objective: To synthesize single crystals of lead (II) tartrate.

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• L-(+)-Tartaric acid (C₄H₆O₆)

• Lead (II) acetate trihydrate [(CH₃COO)₂Pb·3H₂O] or Lead (II) nitrate [Pb(NO₃)₂]

• Deionized water

• Glass test tubes (25 mm x 200 mm)

Procedure:

• Gel Preparation: A solution of sodium metasilicate (e.g., 1 M) is prepared in deionized water. The pH of this solution is adjusted to a specific value (e.g., 5.0-5.2) by the dropwise addition of a tartaric acid solution (e.g., 1 M). This mixture is then poured into test tubes and allowed to set into a silica (B1680970) gel, which typically takes about 48 hours.

• Addition of Supernatant: After the gel has set and aged for approximately 24 hours, a solution of a soluble lead salt, such as lead acetate or lead nitrate (e.g., 1 M), is carefully layered on top of the gel.

• Crystal Growth: The test tubes are then left undisturbed at a constant temperature. The lead ions from the supernatant solution will slowly diffuse into the gel and react with the tartrate ions to form lead tartrate crystals. The slow diffusion process in the gel medium controls the rate of reaction and promotes the growth of well-defined crystals.

• Harvesting: Crystals of lead tartrate will become visible within the gel over a period of several days to weeks. Once the crystals have reached a desired size, they can be harvested by carefully excavating them from the gel, followed by washing with deionized water and drying.

Caption: Workflow for the synthesis of lead tartrate crystals via gel growth.

Conclusion

The primary advantage of using lead tartrate over other common lead salts like lead acetate, lead nitrate, and lead chloride lies in its inherent chirality. This makes it a valuable reagent in asymmetric synthesis where the goal is to produce a specific stereoisomer of a target molecule. While other lead salts can act as effective Lewis acids or reagents in various transformations, they do not offer the intrinsic stereochemical control that lead tartrate can provide through its chiral tartrate ligand. For researchers and professionals in drug development and fine chemical synthesis, the choice of lead tartrate should be strongly considered when enantioselectivity is a key objective.

A Comparative Guide to Cross-Reactivity in Lead Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity profiles of various immunoassay platforms designed for the detection of lead (Pb2+). Understanding the specificity of these assays is critical for accurate quantification and avoiding misleading results in complex sample matrices. While specific cross-reactivity data for lead tartrate is not extensively documented in published literature, this guide focuses on the broader and more critical aspect of cross-reactivity with other metal ions, which is a key performance indicator for any lead immunoassay.

The principle of lead immunoassays relies on the generation of antibodies against a lead-chelate conjugate, as lead ions alone are too small to be immunogenic.[1][2][3] This approach results in antibodies that recognize the specific conformation of the lead-chelate complex. Consequently, the cross-reactivity of these assays is primarily determined by the antibody's ability to discriminate between the target lead-chelate and other metal-chelate complexes.

Quantitative Comparison of Cross-Reactivity

The following table summarizes the cross-reactivity of different lead immunoassays with various metal ions. The data is compiled from multiple studies and presented as percentage cross-reactivity, which is typically calculated as:

(IC50 of Lead / IC50 of Competing Ion) x 100%[4]

Immunoassay Type	Target Analyte	Competing Metal Ion	Cross-Reactivity (%)	Reference
Indirect Competitive ELISA (ic-ELISA)	Pb2+	Hg2+	< 0.943	[4]
Cu2+	< 0.943	[4]
Ni2+	< 0.943	[4]
Zn2+	< 0.943	[4]
Cd2+	< 0.943	[4]
Fe2+	< 0.943	[4]
Co2+	< 0.943	[4]
Mg2+	< 0.943	[4]
Ca2+	< 0.943	[4]
Competitive Indirect ELISA (using avian antibodies)	Pb2+	Other metals	< 1	[2][3]
Chemiluminescent Enzyme Immunoassay (CLEIA)	Pb2+	Other metal ions	< 0.943	[4]
Lateral Flow Immunoassay (LFA)	Pb2+	Hg(II), Cd(II), Cu(II), Cr(III), Mn(II), Co(II), Fe(II), Zn(II), Al(III), Mg(II), Ca(II)	No observable cross-reactivity at 1000 ng/mL	[5]
Indirect Competitive ELISA (against Pb-DTPA)	Pb2+	Fe(III)	< 5	[6]
Other metals	< 1	[6]

Key Observations:

• Modern immunoassays for lead demonstrate high specificity, with cross-reactivity to other common metal ions being consistently low, often below 1%.[2][3][4][6]

• The use of specific chelating agents, such as derivatives of EDTA (e.g., ITCBE or DTPA), is a critical factor in generating highly specific antibodies.[1][2][3][4]

• Different immunoassay formats, including ELISA, CLEIA, and LFA, have been developed with comparable high specificity for lead.[4][5]

Experimental Protocols

The methodologies outlined below are representative of the key experiments performed to determine the cross-reactivity of lead immunoassays.

1. Preparation of the Immunogen and Coating Antigen:

• Hapten-Carrier Conjugation: Since lead ions (Pb2+) are haptens, they cannot elicit an immune response on their own. To make them immunogenic, they are chelated by a bifunctional chelator, such as 1-(4-isothiocyanobenzyl) ethylenediamine (B42938) N,N,N',N'-tetraacetic acid (ITCBE).[1][2][3] This lead-chelate complex is then covalently coupled to a carrier protein, commonly Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH), to create the immunogen (e.g., Pb-ITCBE-BSA).[1][2][3]

• Coating Antigen: For use in competitive immunoassays, a similar conjugate is prepared, often with a different carrier protein (e.g., Ovalbumin) or the same protein but with a different hapten density, to serve as the coating antigen immobilized on the microplate wells or test strips.

2. Antibody Production:

• Immunization: Laboratory animals, such as mice or chickens (for avian antibodies), are immunized with the prepared immunogen.[2][3][7] This stimulates the production of antibodies specific to the lead-chelate complex.

• Monoclonal vs. Polyclonal Antibodies: While polyclonal antibodies can be used, many modern assays utilize monoclonal antibodies (mAbs) for their high specificity and batch-to-batch consistency.[4][7][8]

3. Competitive Immunoassay Procedure (Example: Indirect Competitive ELISA):

• Coating: A microtiter plate is coated with the coating antigen (e.g., Pb-ITCBE-BSA).

• Competition: A pre-incubated mixture of the anti-lead antibody and either the lead standard/sample or a potential cross-reactant is added to the wells.

• Binding: The free antibody (not bound to the analyte in the sample) will bind to the immobilized coating antigen.

• Detection: A secondary antibody conjugated to an enzyme (e.g., Horseradish Peroxidase - HRP) that recognizes the primary antibody is added.

• Signal Generation: A substrate for the enzyme is added, which generates a colorimetric or chemiluminescent signal. The intensity of the signal is inversely proportional to the concentration of lead in the sample.

4. Cross-Reactivity Determination:

• IC50 Measurement: Standard curves are generated for lead and each potential cross-reacting metal ion. The IC50 value, which is the concentration of the analyte that causes 50% inhibition of the antibody binding to the coating antigen, is determined for each.

• Calculation: The percentage of cross-reactivity is calculated using the formula mentioned above.

Visualizing Immunoassay Principles

The following diagrams illustrate the fundamental concepts of immunoassay specificity and the workflow for determining cross-reactivity.

Caption: Competitive immunoassay principle for lead detection.

Caption: Workflow for determining immunoassay cross-reactivity.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Immunoassay for lead ions: analysis of spiked food samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. ELISA and Chemiluminescent Enzyme Immunoassay for Sensitive and Specific Determination of Lead (II) in Water, Food and Feed Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | A sensitive and rapid method of lead detection using nanoparticle technology based on monoclonal antibody [frontiersin.org]
• 8. [Advances in heavy metal ions immunoassay] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analytical Performance of Lead Tartrate and its Alternatives

For researchers, scientists, and professionals in drug development, the choice of analytical technique is paramount to achieving accurate and reliable results. This guide provides a comprehensive comparison of the analytical performance of classical methods involving lead tartrate with modern instrumental techniques for the determination of tartrate and lead. While lead tartrate itself is not a common reagent in contemporary analytical laboratories, understanding its historical applications within classical methods provides a valuable context for appreciating the advancements and advantages of modern analytical instrumentation.

Historically, lead tartrate was utilized in gravimetric analysis for the determination of tartaric acid. Furthermore, tartrate ions are employed as a masking agent in the complexometric titration of lead to prevent the precipitation of lead hydroxide (B78521). This guide will delve into the methodologies of these classical techniques and compare their performance characteristics against modern methods such as High-Performance Liquid Chromatography (HPLC), Ion Chromatography (IC), Atomic Absorption Spectroscopy (AAS), and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Classical Analytical Applications Involving Tartrate

Gravimetric Determination of Tartaric Acid as Lead Tartrate

Gravimetric analysis is a classical quantitative method that relies on the measurement of mass. In the context of tartaric acid, it can be precipitated from a solution by adding a solution of a lead salt, forming sparingly soluble lead tartrate. The precipitate is then filtered, washed, dried, and weighed. The mass of the lead tartrate precipitate is used to calculate the concentration of tartaric acid in the original sample.

Experimental Protocol:

• Sample Preparation: A known volume or weight of the sample containing tartaric acid is dissolved in a suitable solvent, and the pH is adjusted to optimize precipitation.

• Precipitation: An excess of a soluble lead salt solution (e.g., lead nitrate) is slowly added to the sample solution with constant stirring to induce the precipitation of lead tartrate.

• Digestion: The precipitate is allowed to "digest" in the mother liquor, often at an elevated temperature, to promote the formation of larger, more easily filterable crystals.

• Filtration: The precipitate is separated from the solution using a pre-weighed filter paper or a filtering crucible.

• Washing: The isolated precipitate is washed with a suitable solvent (e.g., dilute lead tartrate solution) to remove any co-precipitated impurities.

• Drying and Weighing: The precipitate is dried to a constant weight in an oven at a specific temperature and then weighed accurately.

• Calculation: The concentration of tartaric acid is calculated from the mass of the lead tartrate precipitate and its stoichiometric relationship to tartaric acid.

Workflow for Gravimetric Determination of Tartrate:

Caption: Workflow of the gravimetric determination of tartaric acid.

Complexometric Titration of Lead using Tartrate as a Masking Agent

In the complexometric titration of lead with ethylenediaminetetraacetic acid (EDTA), the pH is typically adjusted to an alkaline region to ensure a sharp endpoint. However, at high pH, lead ions can precipitate as lead hydroxide (Pb(OH)₂), interfering with the titration. To prevent this, a masking agent such as tartrate is added. Tartrate forms a weak, soluble complex with lead ions, keeping them in solution and available to react with the stronger chelating agent, EDTA.

Experimental Protocol:

• Sample Preparation: A known volume of the sample containing lead ions is pipetted into a flask.

• Masking: A sufficient amount of a tartrate salt solution (e.g., sodium potassium tartrate) is added to the sample solution to complex the lead ions.

• pH Adjustment: The pH of the solution is adjusted to the optimal range for the titration (typically pH 10) using a suitable buffer solution (e.g., ammonia-ammonium chloride buffer).

• Indicator Addition: A few drops of a suitable metal ion indicator, such as Eriochrome Black T, are added to the solution. The indicator forms a colored complex with the lead ions.

• Titration: The solution is titrated with a standardized solution of EDTA. The EDTA displaces the indicator from the lead-indicator complex.

• Endpoint Detection: The endpoint is reached when all the lead ions have been complexed by EDTA, resulting in a distinct color change of the indicator.

• Calculation: The concentration of lead in the sample is calculated from the volume of EDTA solution used and its molarity.

Workflow for Complexometric Titration of Lead:

Caption: Workflow of the complexometric titration of lead with tartrate masking.

Modern Analytical Techniques for Tartrate and Lead Determination

Modern analytical techniques offer significant advantages over classical methods in terms of speed, sensitivity, and selectivity.

For Tartrate Analysis:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for separating and quantifying organic acids like tartaric acid.[1] Separation is typically achieved on a reversed-phase column with a suitable mobile phase, and detection is often performed using a UV detector.[2]

• Ion Chromatography (IC): IC is another excellent method for the determination of anions like tartrate, especially in complex matrices such as food and beverages.[3] It utilizes an ion-exchange column for separation followed by conductivity detection.[4]

For Lead Analysis:

• Atomic Absorption Spectroscopy (AAS): AAS is a widely used technique for determining the concentration of specific metal elements in a sample.[5] It measures the absorption of light by free atoms in the gaseous state.

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS): ICP-MS is a highly sensitive technique capable of detecting metals and several non-metals at very low concentrations.[6][7] It uses an inductively coupled plasma to ionize the sample, and then a mass spectrometer to separate and quantify the ions.

Performance Comparison

The following tables provide a comparative overview of the performance characteristics of classical methods involving tartrate and modern analytical techniques.

Table 1: Performance Comparison for Tartrate Analysis

Parameter	Gravimetric Analysis (as Lead Tartrate)	High-Performance Liquid Chromatography (HPLC)	Ion Chromatography (IC)
Principle	Precipitation and weighing of lead tartrate.	Separation based on partitioning between a stationary and mobile phase, followed by UV detection.[1][2]	Separation based on ion-exchange, followed by conductivity detection.[3][4]
Sensitivity	Low	Moderate to High	High
Limit of Detection (LOD)	Typically in the mg/L range (estimated)	~0.01 g/L[8]	~0.15 mg/kg[9]
Limit of Quantitation (LOQ)	Typically in the mg/L range (estimated)	~0.03 g/L[8]	Not specified, but typically slightly higher than LOD.
Accuracy	High, if performed correctly[10]	High (e.g., 100.83%–101.54% recovery)[8]	High (e.g., 98.3% to 103% recovery)[11]
Precision (%RSD)	High (<0.1%)[12]	Excellent (<2.0%)[8]	Excellent (<2%)[2]
Selectivity	Prone to interferences from other ions that can co-precipitate.	Good, can be optimized with column and mobile phase selection.	High, very specific for ionic species.
Speed	Very slow (hours to days).	Fast (minutes per sample).[1]	Fast (minutes per sample).[3]
Instrumentation	Basic laboratory equipment (beakers, filters, oven, analytical balance).	HPLC system with UV detector.	IC system with conductivity detector.
Sample Throughput	Very low.	High.	High.
Cost per Sample	Low (reagents).	Moderate (solvents, columns).	Moderate (eluents, columns).
Typical Applications	Historically used for quantification of tartaric acid.	Routine analysis in food, beverage, and pharmaceutical industries.[2][11]	Analysis of ionic species in various matrices, including food and beverages.[3][13][14]

Table 2: Performance Comparison for Lead Analysis

Parameter	Complexometric Titration (with Tartrate Masking)	Atomic Absorption Spectroscopy (AAS)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Titration with EDTA using a metal ion indicator; tartrate prevents Pb(OH)₂ precipitation.	Measurement of light absorption by ground-state lead atoms.[5]	Measurement of lead ions by mass spectrometry after ionization in an argon plasma.[6][7]
Sensitivity	Low	High	Very High
Limit of Detection (LOD)	Typically in the mg/L range (estimated)	~1.0 µg/L[6]	~0.16 µg/L[6]
Limit of Quantitation (LOQ)	Typically in the mg/L range (estimated)	~2.0 µg/L[6]	~0.32 µg/L[6]
Accuracy	High, but can be affected by endpoint determination and interferences.	High (e.g., recovery rates between 93%–105%)[15]	Very High
Precision (%RSD)	Good (~0.1-1%)[16]	Excellent (≤ 2%)[15]	Excellent (<5%)[6]
Selectivity	Can be affected by other metal ions that form complexes with EDTA; requires masking agents.[17][18]	High, specific for the element being analyzed.	Very high, can distinguish between isotopes.
Speed	Moderate (minutes per sample).	Fast (seconds to minutes per sample).	Very fast (can measure multiple elements simultaneously).[19]
Instrumentation	Standard laboratory glassware (burette, flasks).	AAS instrument.	ICP-MS instrument.
Sample Throughput	Low to moderate.	High.	Very High.
Cost per Sample	Very low (reagents).	Low to moderate.	Moderate to high.
Typical Applications	Determination of high concentrations of lead in simple matrices.	Routine analysis of lead in environmental, food, and clinical samples.[5]	Trace and ultra-trace analysis of lead in a wide variety of samples.[6][7]

Conclusion

While classical methods involving lead tartrate, such as gravimetric analysis and complexometric titration, can provide accurate and precise results, they are generally more time-consuming, labor-intensive, and less sensitive than modern instrumental techniques.[10][20] For the determination of tartaric acid, HPLC and IC offer superior speed, sensitivity, and selectivity, making them the methods of choice for routine analysis in various industries.[1][3] Similarly, for lead analysis, AAS and ICP-MS provide significantly lower detection limits and higher sample throughput compared to titration, with ICP-MS being the most sensitive technique for trace and ultra-trace analysis.[6][7]

The selection of an appropriate analytical technique ultimately depends on the specific requirements of the analysis, including the expected concentration of the analyte, the complexity of the sample matrix, the required level of accuracy and precision, and budgetary constraints. This guide provides the necessary information for researchers and scientists to make an informed decision based on a comprehensive comparison of available methods.

References

• 1. HPLC Method for Determination of Tartaric Acid on Newcrom BH Column | SIELC Technologies [sielc.com]
• 2. ftb.com.hr [ftb.com.hr]
• 3. Ion chromatography for food and beverage analysis | Metrohm [metrohm.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Useful and Fast Method for Blood Lead and Cadmium Determination Using ICP‐MS and GF‐AAS; Validation Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drawellanalytical.com [drawellanalytical.com]
• 8. benchchem.com [benchchem.com]
• 9. atlantis-press.com [atlantis-press.com]
• 10. Gravimetric analysis - Wikipedia [en.wikipedia.org]
• 11. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 12. asdlib.org [asdlib.org]
• 13. lcms.cz [lcms.cz]
• 14. Ultrapure Water for Food and Beverage Analysis by Ion Chromatography [sigmaaldrich.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Selective masking and demasking for the stepwise complexometric determination of aluminium, lead and zinc from the same solution - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Masking and demasking reagents in Complexometric titration - Pharmacy Infoline [pharmacyinfoline.com]
• 19. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]
• 20. rroij.com [rroij.com]

A Comparative Analysis of Gel-Grown Versus Solution-Grown Lead Tartrate Crystals

For Researchers, Scientists, and Drug Development Professionals

The crystallization method of sparingly soluble compounds like lead tartrate significantly influences their physicochemical properties, impacting their subsequent applications in various fields, from materials science to pharmaceuticals. This guide provides a detailed comparative analysis of lead tartrate crystals grown in a gel medium versus those grown in a solution, offering insights into the advantages and limitations of each method. The information presented is supported by a compilation of experimental data from various studies.

Executive Summary

Lead tartrate, a compound with low aqueous solubility, is predominantly crystallized using the gel growth method to obtain well-defined, high-quality single crystals. This technique allows for slow and controlled diffusion of reactants, minimizing nucleation density and promoting the growth of larger, more perfect crystals. In contrast, conventional solution growth is challenging due to the inherent low solubility of lead tartrate in water. However, by employing specific solvents or complexing agents, it is possible to achieve crystallization from a solution, which typically results in a faster precipitation of smaller crystallites. This guide details the experimental protocols for both methods and presents a comparative summary of the resulting crystal properties.

Data Presentation: Gel-Grown vs. Solution-Grown Lead Tartrate

The following table summarizes the key characteristics of lead tartrate crystals obtained through gel and solution growth methods. Data for gel-grown crystals are collated from multiple studies, while data for solution-grown crystals are inferred from precipitation methods and the known behavior of sparingly soluble salts in solution.

Property	Gel-Grown Lead Tartrate	Solution-Grown Lead Tartrate (Precipitation)
Crystal Size	Larger, well-defined single crystals (can reach several millimeters)[1][2]	Typically smaller, microcrystalline powder[3][4]
Morphology	Dendritic, spherulitic, or well-faceted single crystals[5][6]	Irregular or fine crystalline powder[7]
Crystal Quality	High, with fewer defects due to slow, controlled growth[8]	Generally lower, with more defects due to rapid precipitation
Growth Rate	Slow (days to weeks)[9]	Rapid (minutes to hours)[3]
Purity	High, as impurities are less likely to be incorporated during slow growth	May be lower due to the rapid entrapment of impurities from the solution
Crystal System	Orthorhombic[9][10]	Orthorhombic[11]
Lattice Parameters	a = 7.99 Å, b = 8.84 Å, c = 8.35 Å[9]	Consistent with the orthorhombic structure of lead tartrate[11]
Thermal Stability	Decomposes in stages, with initial water loss followed by decomposition of the tartrate. Thermally unstable and decomposes into oxide through a carbonate stage[12][13]	Expected to have a similar decomposition pathway, though the presence of more defects might slightly lower the decomposition temperature.

Experimental Protocols

Gel Growth of Lead Tartrate Crystals (Single Diffusion Method)

This method is widely employed for growing high-quality single crystals of lead tartrate due to its ability to control the rate of reaction and nucleation.[9][14]

Materials:

• Sodium metasilicate (B1246114) (Na₂SiO₃·9H₂O)

• Tartaric acid (C₄H₆O₆)

• Lead acetate (B1210297) [(CH₃COO)₂Pb·3H₂O] or Lead nitrate (B79036) [Pb(NO₃)₂]

• Distilled water

• Glass test tubes (e.g., 200 mm length, 25 mm diameter)

Procedure:

• Gel Preparation: A solution of sodium metasilicate (e.g., 1 M) is carefully titrated with a solution of tartaric acid (e.g., 1 M) until a specific pH is reached (typically between 4.5 and 5.2).[9] This mixture is then poured into test tubes and left undisturbed to set into a silica (B1680970) hydrogel, which may take up to 48 hours.[9]

• Gel Aging: The set gel is aged for approximately 24 hours to ensure its stability and uniform pore structure.[9]

• Supernatant Addition: A solution of a soluble lead salt, such as lead acetate or lead nitrate (e.g., 1 M), is gently poured over the set gel.[9][14] This solution acts as the supernatant.

• Crystal Growth: The test tubes are sealed and kept at a constant temperature. The lead ions from the supernatant diffuse slowly into the gel, where they react with the tartrate ions to form lead tartrate. The slow diffusion process controls the rate of reaction, leading to the growth of well-defined crystals within the gel matrix over a period of days to weeks.[9] Small crystals may appear within a couple of days, with larger crystals forming over a week or more.[9]

• Harvesting: Once the crystals have reached the desired size, they are carefully harvested from the gel, washed with distilled water, and dried.

Solution Growth of Lead Tartrate Crystals (Precipitation Method)

Due to the low solubility of lead tartrate in water, a direct solution growth method like slow evaporation is not feasible.[9] Therefore, a precipitation method using solvents in which lead tartrate has some solubility is proposed. Lead tartrate is known to be soluble in dilute nitric acid, alkali, and solutions of ammonium (B1175870) tartrate.[15]

Materials:

• Lead(II) nitrate [Pb(NO₃)₂] or Lead(II) acetate [(CH₃COO)₂Pb]

• Tartaric acid (C₄H₆O₆)

• Ammonium hydroxide (B78521) (NH₄OH) or dilute Nitric Acid (HNO₃)

• Ethanol (B145695) (as an anti-solvent, optional)

• Distilled water

• Beakers and stirring equipment

Procedure:

• Preparation of Reactant Solutions:

  • Solution A: Dissolve a lead salt (e.g., lead nitrate) in a minimal amount of dilute nitric acid or an ammoniacal solution to form a soluble lead complex.

  • Solution B: Prepare a solution of tartaric acid in distilled water. To enhance solubility, a small amount of ammonium hydroxide can be added to form ammonium tartrate.

• Precipitation:

  • Slowly add Solution B to Solution A with constant stirring. The formation of a white precipitate of lead tartrate will be observed.

  • Alternatively, an anti-solvent like ethanol can be slowly added to a solution containing a soluble lead tartrate complex to induce precipitation.

• Crystal Collection and Washing: The precipitate is collected by filtration, washed several times with distilled water to remove any soluble impurities, and then washed with ethanol to facilitate drying.

• Drying: The resulting lead tartrate powder is dried in a desiccator or at a low temperature in an oven.

Mandatory Visualization

Caption: Experimental workflows for gel and solution growth of lead tartrate crystals.

Conclusion

The choice between gel and solution growth for lead tartrate crystals is dictated by the desired outcome. For fundamental studies requiring large, high-quality single crystals with minimal defects, the gel growth method is unequivocally superior.[8][9] It provides a controlled environment that mimics natural crystallization processes, allowing for the slow and ordered arrangement of ions into a crystal lattice.

Conversely, if the primary goal is the rapid synthesis of lead tartrate material, for instance, as a precursor in a chemical process or for applications where microcrystalline powder is acceptable, the solution growth/precipitation method is more practical. While this method sacrifices crystal size and quality for speed and simplicity, it offers a scalable approach for producing larger quantities of the material.

Researchers and professionals in drug development should consider these trade-offs carefully. For studies on the intrinsic properties of lead tartrate or for applications where crystal perfection is paramount, the investment in the time and meticulous setup of the gel growth technique is warranted. For process development and applications where bulk material is needed, the solution-based approach is more efficient.

References

• 1. ias.ac.in [ias.ac.in]
• 2. ias.ac.in [ias.ac.in]
• 3. jes.or.jp [jes.or.jp]
• 4. chalcogen.ro [chalcogen.ro]
• 5. [PDF] Growth, Characterization and Morphology Study of Gel-Grown Lead-Cadmium-Mixed Levo-Tartrate Crystals | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. bhu.ac.in [bhu.ac.in]
• 9. asianpubs.org [asianpubs.org]
• 10. Crystal structure of lead(II) tartrate: a redetermination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. ijirset.com [ijirset.com]
• 13. researchgate.net [researchgate.net]
• 14. asianpubs.org [asianpubs.org]
• 15. LEAD(II) TARTRATE | 815-84-9 [chemicalbook.com]

lead tartrate as a chiral resolving agent compared to other tartrates

In the realm of pharmaceutical development and fine chemical synthesis, the separation of enantiomers from a racemic mixture is a critical step to ensure the desired therapeutic effect and avoid potential adverse effects from the unwanted enantiomer.[1][2] Chiral resolution via diastereomeric salt formation remains a widely employed and industrially viable method for achieving enantiomeric purity.[3][4][5][6] Among the various chiral resolving agents, derivatives of tartaric acid are particularly prominent due to their effectiveness and availability.[7][8] This guide provides a comparative overview of commonly used tartrate-based resolving agents, supported by experimental data.

Note on Lead Tartrate: An extensive search of scientific literature and patent databases did not yield specific data on the use of lead tartrate as a chiral resolving agent. Therefore, this guide will focus on well-documented and widely used tartaric acid derivatives.

Performance Comparison of Tartrate Derivatives

The efficacy of a chiral resolving agent is primarily evaluated based on its ability to provide a high enantiomeric excess (ee%) or diastereomeric excess (de%) of the desired enantiomer, as well as the overall yield of the resolution process. The choice of the resolving agent is often substrate-dependent, and screening of different agents is a common practice to identify the most effective one for a particular racemic compound.[4]

Below is a summary of the performance of several tartaric acid derivatives in the resolution of different racemic compounds.

Resolving Agent	Racemic Compound	Enantiomeric Excess (ee%) / Diastereomeric Excess (de%)	Yield (%)	Solvent System	Reference
Di-o-toluoyl-d-tartaric acid (D-DOTA)	Finerenone	~10% higher ee than D-DBTA and D-DTTA	Not Specified	Ethanol-water	[1][2]
Dibenzoyl tartaric acid (D-DBTA)	Finerenone	Lower than D-DOTA	Not Specified	Ethanol-water	[1][2]
Ditoluoyl tartaric acid (D-DTTA)	Finerenone	Lower than D-DOTA	Not Specified	Ethanol-water	[1][2]
O,O'-dibenzoyl-(2R,3R)-tartaric acid (DBTA)	rac-N-methylamphetamine	82.5% ee	Not Specified	Not Specified	[9]
O,O'-di-p-toluoyl-(2R,3R)-tartaric acid (DPTTA)	rac-N-methylamphetamine	57.9% ee	Not Specified	Not Specified	[9]
(2R,3R)-Tartaric acid (TA)	rac-N-methylamphetamine	< 5% ee	Not Specified	Not Specified	[9]
di-p-toluoyl-D-tartaric acid	rac-Albuterol	99.5% optical purity	67% (overall)	Not Specified
L-(+)-tartaric acid	1-(α-aminobenzyl)-2-naphthol	Enantiomerically pure (precipitate)	Not Specified	Not Specified	[10]
Dibenzoyl-L-(-)-tartaric acid	(2-methoxynaphth-1-yl)benzylamine	Not Specified	Not Specified	Not Specified	[10]

Key Observations from the Data:

• The choice of the tartaric acid derivative significantly impacts the resolution efficiency. For instance, in the resolution of Finerenone, D-DOTA was found to be the most effective agent.[1][2]

• The nature of the substituents on the tartaric acid backbone plays a crucial role. Aromatic derivatives like DBTA and DPTTA are often effective for resolving amines.[9][11][12][13]

• Unmodified tartaric acid may not be an effective resolving agent for all compounds, as seen in the case of rac-N-methylamphetamine where it resulted in less than 5% ee.[9]

• The solvent system is a critical parameter that can influence the solubility of the diastereomeric salts and, consequently, the resolution outcome.[1]

Experimental Protocols

The general procedure for chiral resolution using tartaric acid derivatives involves the formation of diastereomeric salts, their separation based on differences in solubility, and subsequent liberation of the enantiomerically enriched compound.[3][4][5][6][14]

General Experimental Workflow for Chiral Resolution:

Caption: General workflow for chiral resolution via diastereomeric salt formation.

Detailed Methodologies:

A representative protocol for the resolution of a racemic amine using a tartaric acid derivative is as follows:[14][15]

• Salt Formation:

  • Dissolve the racemic amine (1.0 equivalent) in a suitable solvent (e.g., methanol, ethanol).[3][14]

  • In a separate flask, dissolve the chiral tartaric acid derivative (0.5 - 1.0 equivalent) in the same solvent, warming if necessary to achieve complete dissolution.[15]

  • Slowly add the resolving agent solution to the amine solution with stirring.[14][15]

• Crystallization:

  • Allow the resulting solution to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt.[14][15] Seeding with a crystal of the desired salt may be necessary to initiate crystallization.[14]

  • Further cooling in an ice bath or refrigerator can improve the yield.[14]

• Isolation of Diastereomeric Salt:

  • Collect the crystalline salt by vacuum filtration.[14]

  • Wash the crystals with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.[14]

  • Dry the crystals to a constant weight.[14]

• Liberation of the Enantiomer:

  • Suspend the isolated diastereomeric salt in water.

  • Add a base (e.g., NaOH, KOH) to neutralize the tartaric acid derivative and liberate the free amine.[14][15]

  • Extract the enantiomerically enriched amine with an organic solvent (e.g., diethyl ether, dichloromethane).[14]

  • Dry the organic extracts, filter, and remove the solvent under reduced pressure to obtain the final product.[14]

• Determination of Enantiomeric Excess:

  • The enantiomeric excess of the resolved product is typically determined using chiral High-Performance Liquid Chromatography (HPLC) or other suitable analytical techniques.

Logical Selection of a Chiral Resolving Agent

The selection of an appropriate chiral resolving agent is a critical step and often involves a screening process. The following diagram illustrates the logical workflow for selecting a suitable agent.

Caption: Logical workflow for selecting a chiral resolving agent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Item - Study on the Resolution Effect of Chiral Separation of Finerenone Using Different d‑Tartaric Acid Derivatives - American Chemical Society - Figshare [acs.figshare.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Chiral resolution - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 8. Tartaric Acid and Tartrates in the Synthesis of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Application of mixtures of tartaric acid derivatives in resolution via supercritical fluid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 11. (+)-Dibenzoyl-D-tartaric acid | 17026-42-5 | Benchchem [benchchem.com]
• 12. Di-p-toluoyl-D-tartaric acid monohydrate | 71607-31-3 | Benchchem [benchchem.com]
• 13. (+)-Di-p-toluoyl-D-tartaric Acid | 32634-66-5 | Benchchem [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of Lead Tartrate: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of lead tartrate, a compound recognized for its hazardous properties. Researchers, scientists, and drug development professionals are urged to adhere to these procedural guidelines to ensure personal safety and environmental compliance. Lead tartrate is classified as a hazardous substance that is harmful if swallowed or inhaled, may damage fertility or the unborn child, and can cause organ damage through prolonged or repeated exposure.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][2][3]

Waste Characterization and Regulatory Compliance

Chemical waste generators are responsible for determining if a discarded chemical is classified as a hazardous waste and must consult local, regional, and national hazardous waste regulations for complete and accurate classification.[3] In the United States, the Environmental Protection Agency (EPA) regulates lead-containing waste under the Resource Conservation and Recovery Act (RCRA).[4] A waste is considered hazardous if the leachate contains lead at a concentration greater than 5.0 mg/L.[5][6]

Parameter	Regulatory Limit	Notes
Lead Concentration in Leachate (TCLP)	< 5.0 mg/L	Wastes exceeding this limit are classified as hazardous waste.
Waste Storage	Satellite Accumulation Area	Must be at or near the point of generation.[6][7]
Maximum Accumulation Volume	55 gallons (hazardous waste) or 1 quart (acutely toxic)	Once the limit is reached, it must be removed within 3 days.[6][7]

Personal Protective Equipment (PPE) and Safety Precautions

Before handling lead tartrate, it is imperative to wear appropriate personal protective equipment. This includes:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Chemical-resistant gloves.

• Body Protection: A lab coat or disposable coveralls to prevent skin contact.[8]

• Respiratory Protection: If there is a risk of dust formation, a NIOSH/MSHA-approved respirator should be used.[3]

All manipulations of lead tartrate that could generate dust, such as weighing or transferring solid material, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[8]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of lead tartrate waste from a laboratory setting. This procedure is designed to be a general guideline; always consult your institution's specific hazardous waste management plan.

1. Waste Collection and Segregation:

• Solid Waste:

  • Collect all solid lead tartrate waste, including contaminated consumables (e.g., weighing paper, gloves, and paper towels), in a designated, leak-proof, and clearly labeled hazardous waste container.[8]

  • The container must be made of a material compatible with lead tartrate.

  • The label should clearly state "Hazardous Waste," "Lead Tartrate," and include the appropriate hazard warnings (e.g., "Toxic," "Reproductive Hazard").[8]

• Aqueous Waste:

  • Collect all aqueous solutions containing lead tartrate in a separate, designated, leak-proof hazardous waste container.

  • Do not mix lead tartrate waste with other incompatible waste streams.

  • The container must be clearly labeled as "Hazardous Waste," "Aqueous Lead Tartrate Waste," and include relevant hazard information.

2. Waste Storage:

• Store the sealed hazardous waste containers in a designated and properly labeled satellite accumulation area within the laboratory.[6][7]

• The storage area should be secure and away from general laboratory traffic.

• Ensure secondary containment is in place to capture any potential leaks or spills.[8]

3. Request for Disposal:

• Once the waste container is full or is no longer being added to, arrange for its disposal through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[8]

• Complete all necessary waste pickup request forms, providing an accurate description of the waste composition.

4. Emergency Procedures for Spills:

• In the event of a spill, immediately evacuate the area and alert your supervisor and EHS.

• For small spills, if you are trained and have the appropriate PPE and spill kit, you may clean it up.

• Sweep up solid spills carefully to avoid generating dust and place the material in the designated hazardous waste container.[3]

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

• All materials used for spill cleanup must be disposed of as hazardous waste.[9]

Disposal Workflow Diagram

The following diagram illustrates the key decision points and procedural flow for the proper disposal of lead tartrate.

Caption: Workflow for the safe disposal of lead tartrate waste.

By adhering to these procedures, laboratory professionals can significantly mitigate the risks associated with lead tartrate and ensure its disposal in a manner that is safe for both individuals and the environment.

References

• 1. LEAD(II) TARTRATE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 2. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]
• 6. odu.edu [odu.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. drexel.edu [drexel.edu]
• 9. vumc.org [vumc.org]

Safeguarding Your Research: A Comprehensive Guide to Handling Lead Tartrate

For Immediate Implementation: This document provides critical safety and logistical protocols for the handling and disposal of lead tartrate. Adherence to these procedures is mandatory to ensure the safety of all laboratory personnel and to maintain environmental compliance.

Lead tartrate presents significant health risks, including reproductive toxicity, carcinogenicity, and target organ damage with repeated exposure.[1][2] It is also highly toxic to aquatic life with long-lasting effects.[1][2][3] This guide will equip you with the necessary information for its safe management in the laboratory.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to personal protection is essential when working with lead tartrate. The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or safety glasses with side shields.[4] A face shield may also be necessary for certain procedures.[4][5]	To prevent eye contact with lead tartrate dust or splashes, which can cause irritation.
Skin Protection	Nitrile or chloroprene (B89495) gloves.[4] Disposable coveralls and closed-toe shoes.[4][6]	To avoid skin contact. Lead compounds can be absorbed through the skin.
Respiratory Protection	For small quantities, a dust mask may be sufficient.[2] For larger quantities or where dust cannot be controlled, a NIOSH-approved air-purifying respirator with an N100, R100, or P100 filter is required.[7] Work must be conducted in a chemical fume hood or with local exhaust ventilation.[4][6]	To prevent the inhalation of harmful lead tartrate dust, which can lead to systemic toxicity.[2][3]

Operational Protocol: A Step-by-Step Approach to Safety

Follow these procedures diligently to minimize exposure and ensure a safe working environment.

1. Preparation and Engineering Controls:

• Designated Area: All work with lead tartrate must be conducted in a designated area within a laboratory.[6]

• Ventilation: A properly functioning chemical fume hood or other suitable local exhaust ventilation system is mandatory for all manipulations that could generate dust.[4][6]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[4]

2. Handling Procedures:

• Avoid Dust Formation: Handle lead tartrate carefully to prevent the generation of dust.[1][4]

• Personal Hygiene: Do not eat, drink, or smoke in the laboratory.[2][6] Wash hands thoroughly with soap and water after handling lead tartrate and before leaving the work area.[2][6]

• Glove Removal: Use the proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[5]

3. Storage:

• Container: Store lead tartrate in a tightly closed, properly labeled container.[1][4]

• Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as oxidizing agents.[1]

Disposal Plan: Environmental Responsibility

Lead tartrate is classified as a hazardous waste and must be disposed of accordingly.

• Waste Collection: Collect all lead tartrate waste, including contaminated PPE and cleaning materials, in a clearly labeled, sealed, and compatible container.[4][6]

• Regulatory Compliance: Dispose of hazardous waste through your institution's environmental health and safety office, following all local, regional, and national regulations.[1][8]

• Prohibited Disposal: Do not dispose of lead tartrate down the drain or in the regular trash.[2][6][9] It is very toxic to aquatic life and can cause long-term environmental damage.[1][2][3]

Experimental Workflow for Handling Lead Tartrate

The following diagram outlines the necessary steps for safely handling lead tartrate in a laboratory setting.

References

• 1. fishersci.com [fishersci.com]
• 2. LEAD(II) TARTRATE Safety Data Sheets(SDS) lookchem [lookchem.com]
• 3. Lead tartrate | C4H4O6Pb | CID 101283265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ipo.rutgers.edu [ipo.rutgers.edu]
• 5. depts.washington.edu [depts.washington.edu]
• 6. drexel.edu [drexel.edu]
• 7. CCOHS: Lead [ccohs.ca]
• 8. marshield.com [marshield.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]